3-Methanesulfonyl-pyridine

• CAS: 52693-61-5

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Methanesulfonyl-pyridine: Structure, Synthesis, and Applications in Modern Drug Discovery

Introduction: The Emergence of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular scaffolds emerge as "privileged structures" due to their ability to bind to multiple biological targets, offering a fertile ground for drug discovery. 3-Methanesulfonyl-pyridine is one such entity.[1][2][3] This guide provides an in-depth technical overview of its chemical structure, properties, synthesis, and critical role as a building block in developing novel therapeutics.[1][2][3] The pyridine ring, a bioisostere of benzene, imparts favorable physicochemical properties such as improved solubility and metabolic stability, while the methanesulfonyl (sulfone) group acts as a potent hydrogen bond acceptor and can enhance binding affinity to target proteins.[4] This combination makes 3-methanesulfonyl-pyridine a highly sought-after intermediate for researchers and drug development professionals aiming to design next-generation therapies.

Section 1: Chemical Structure and Physicochemical Properties

3-Methanesulfonyl-pyridine is an aromatic heterocyclic compound.[5] Its structure consists of a pyridine ring substituted at the 3-position with a methanesulfonyl group (-SO₂CH₃). The electron-withdrawing nature of the sulfone group significantly influences the electron density of the pyridine ring, impacting its reactivity and interaction with biological macromolecules.

Molecular Structure

The foundational structure is a six-membered pyridine ring, which is heteroaromatic. The key feature is the methanesulfonyl group attached at the C-3 position. This substituent is crucial for its chemical behavior and biological activity.

Caption: Chemical structure of 3-Methanesulfonyl-pyridine.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of 3-Methanesulfonyl-pyridine, which are essential for its handling, formulation, and application in synthesis.

Property	Value	Source
Molecular Formula	C₆H₇NO₂S	[5]
Molecular Weight	157.19 g/mol	[5]
CAS Number	52693-61-5	[5]
Appearance	White to off-white solid	N/A
Melting Point	98-102 °C	N/A
Boiling Point	~350 °C (Predicted)	N/A
Topological Polar Surface Area	55.4 Ų	[5]
IUPAC Name	3-(methylsulfonyl)pyridine	[5]

Section 2: Synthesis of 3-Methanesulfonyl-pyridine

The most common and industrially scalable synthesis of 3-Methanesulfonyl-pyridine involves the oxidation of its thioether precursor, 3-(methylthio)pyridine.[6] This method is favored due to the availability of starting materials and the efficiency of the oxidation step.

Synthesis Workflow Diagram

The transformation from the starting material to the final product follows a straightforward two-step process, beginning with the nucleophilic substitution to form the thioether, followed by oxidation.

Caption: General workflow for the synthesis of 3-Methanesulfonyl-pyridine.

Detailed Experimental Protocol: Oxidation of 3-(Methylthio)pyridine

This protocol describes a reliable method for the oxidation of 3-(methylthio)pyridine to 3-methanesulfonyl-pyridine. The choice of oxidant is critical; hydrogen peroxide is a cost-effective and environmentally benign option, while meta-chloroperoxybenzoic acid (m-CPBA) offers high yields under mild conditions.

Materials:

• 3-(Methylthio)pyridine (1.0 eq)

• Dichloromethane (DCM) or Acetic Acid (solvent)

• Hydrogen Peroxide (30% aq. solution, 2.2 eq) or m-CPBA (2.2 eq)

• Sodium bicarbonate (for workup)

• Magnesium sulfate (for drying)

Procedure:

• Dissolution: Dissolve 3-(methylthio)pyridine in a suitable solvent like dichloromethane or acetic acid in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0 °C in an ice bath.

  • Rationale: Cooling the reaction mixture is crucial to control the exothermic nature of the oxidation reaction and prevent over-oxidation or side reactions.

• Addition of Oxidant: Add the chosen oxidant (e.g., 30% hydrogen peroxide) dropwise to the stirred solution over 30-60 minutes, ensuring the temperature remains below 10 °C.

  • Rationale: Slow, dropwise addition maintains temperature control and ensures a steady reaction rate, maximizing yield and purity.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Once the reaction is complete, quench the excess oxidant. If using H₂O₂, carefully add an aqueous solution of sodium sulfite. If using m-CPBA, wash with an aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with dichloromethane (3x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 3-methanesulfonyl-pyridine as a white solid.

Section 3: Spectroscopic Characterization

Confirmation of the structure and purity of synthesized 3-Methanesulfonyl-pyridine is achieved through standard spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons on the pyridine ring, typically in the range of 7.5-9.0 ppm, and a sharp singlet for the methyl protons of the sulfonyl group around 3.2 ppm.

• ¹³C NMR: The carbon spectrum will display distinct peaks for the pyridine ring carbons and a signal for the methyl carbon.

• IR Spectroscopy: The infrared spectrum is characterized by strong absorption bands corresponding to the S=O stretching vibrations of the sulfone group, typically found in the regions of 1350-1300 cm⁻¹ (asymmetric) and 1160-1120 cm⁻¹ (symmetric).[7][8]

• Mass Spectrometry: The mass spectrum will show a molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the molecular weight of the compound (157.19 g/mol ).[5][9]

Section 4: Applications in Drug Development

The 3-methanesulfonyl-pyridine moiety is a key structural component in numerous pharmacologically active compounds, particularly in the development of enzyme inhibitors.[1][10] Its ability to form strong hydrogen bonds and its favorable electronic properties make it an ideal fragment for targeting the active sites of proteins.

Role as a Key Pharmacophore in COX-2 Inhibitors

A prominent example of its application is in the synthesis of selective cyclooxygenase-2 (COX-2) inhibitors.[11][12] These drugs are a class of non-steroidal anti-inflammatory drugs (NSAIDs) that selectively block the COX-2 enzyme, which is involved in inflammation and pain, while sparing the COX-1 enzyme, which is important for protecting the stomach lining.

The drug Etoricoxib (Arcoxia®) is a highly selective COX-2 inhibitor that features a related methanesulfonylphenyl-pyridine core structure.[11][12][13][14] The synthesis of Etoricoxib and similar analogs often involves intermediates derived from or structurally related to 3-methanesulfonyl-pyridine, highlighting the importance of this scaffold in accessing this class of therapeutics.[11][12][13][14][15]

Caption: Role of the sulfonyl-pyridine scaffold in developing COX-2 inhibitors.

Section 5: Safety and Handling

3-Methanesulfonyl-pyridine is classified as an irritant.[5] It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[5] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

3-Methanesulfonyl-pyridine represents more than just a chemical intermediate; it is a validated and valuable scaffold in modern medicinal chemistry. Its unique combination of a heteroaromatic ring and a potent hydrogen-bond-accepting sulfone group provides a robust platform for designing selective and effective therapeutic agents. The straightforward and scalable synthesis further enhances its appeal for both academic research and industrial drug development. As the quest for novel drugs with improved efficacy and safety profiles continues, the strategic application of privileged structures like 3-methanesulfonyl-pyridine will undoubtedly remain a cornerstone of successful drug discovery programs.

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An In-depth Technical Guide to 3-Methanesulfonyl-pyridine (CAS 52693-61-5)

This guide provides a comprehensive technical overview of 3-Methanesulfonyl-pyridine, a key building block in modern medicinal chemistry and organic synthesis. Intended for researchers, scientists, and drug development professionals, this document delves into the core chemical and physical properties, synthesis strategies, reactivity profile, and practical applications of this versatile molecule. The insights provided herein are grounded in established chemical principles and aim to empower scientists in their research and development endeavors.

Core Molecular Characteristics

3-Methanesulfonyl-pyridine, with the CAS number 52693-61-5, is a pyridine derivative featuring a methanesulfonyl group at the 3-position.[1] This structural arrangement imparts a unique electronic character to the molecule, influencing its reactivity and utility in chemical synthesis.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its effective application in research and development. The key properties of 3-Methanesulfonyl-pyridine are summarized in the table below.

Property	Value	Source
Molecular Formula	C₆H₇NO₂S	PubChem[1]
Molecular Weight	157.19 g/mol	PubChem[1]
Appearance	Solid	Hoffman Fine Chemicals[2]
Melting Point	51-54 °C	Hoffman Fine Chemicals[2]
CAS Number	52693-61-5	PubChem[1]

Spectroscopic Profile

Strategic Synthesis of 3-Methanesulfonyl-pyridine

The synthesis of 3-Methanesulfonyl-pyridine can be approached through several strategic pathways, primarily involving the introduction of the methanesulfonyl group onto a pre-existing pyridine ring. A common and logical approach involves the oxidation of a corresponding thioether precursor.

Caption: General synthetic strategies for 3-Methanesulfonyl-pyridine.

A prevalent method for constructing the methanesulfonyl group is the oxidation of 3-(methylthio)pyridine. This transformation is typically achieved using robust oxidizing agents such as meta-chloroperoxybenzoic acid (m-CPBA) or potassium peroxymonosulfate (Oxone®). The choice of oxidant and reaction conditions is critical to ensure complete oxidation to the sulfone without over-oxidation or degradation of the pyridine ring.

An alternative, though less direct, route could involve the reduction of pyridine-3-sulfonyl chloride to the corresponding sulfinic acid or thiol, followed by methylation. However, the direct oxidation of the thioether is generally more efficient.

Reactivity and Synthetic Utility

The reactivity of 3-Methanesulfonyl-pyridine is dictated by the interplay of the electron-withdrawing methanesulfonyl group and the inherent electronic nature of the pyridine ring. The pyridine ring is intrinsically electron-deficient, which generally makes it susceptible to nucleophilic attack and resistant to electrophilic substitution.[4]

Electrophilic Aromatic Substitution

The strong electron-withdrawing nature of the methanesulfonyl group further deactivates the pyridine ring towards electrophilic aromatic substitution. Reactions such as nitration or halogenation would require harsh conditions and are likely to proceed with low yield and poor regioselectivity.

Nucleophilic Aromatic Substitution

Conversely, the electron-deficient character of the ring, enhanced by the sulfonyl group, facilitates nucleophilic aromatic substitution (SNAr) reactions, particularly at the positions ortho and para to the nitrogen atom (positions 2, 4, and 6). The presence of a suitable leaving group at these positions would render the molecule a valuable substrate for introducing a variety of nucleophiles.

Caption: Reactivity profile of 3-Methanesulfonyl-pyridine.

Applications in Drug Discovery and Development

Pyridine and its derivatives are ubiquitous scaffolds in medicinal chemistry, valued for their ability to engage in hydrogen bonding and their favorable pharmacokinetic properties.[5] The methanesulfonyl group is also a common pharmacophore, often employed to enhance solubility, metabolic stability, and target binding affinity.

While specific applications of 3-Methanesulfonyl-pyridine itself are not extensively documented in publicly available literature, its role as a precursor to more complex molecules is evident. For instance, the related compound, pyridine-3-sulfonyl chloride, is a crucial intermediate in the synthesis of Vonoprazan Fumarate, a potent acid blocker.[6] This highlights the importance of the pyridine-3-sulfonyl moiety in the development of modern pharmaceuticals.

Furthermore, derivatives of (styrylsulfonyl)methyl)pyridine have been investigated as anticancer agents, demonstrating the potential of this class of compounds in oncology.[7] The pyridine-3-sulfonyl scaffold can serve as a versatile starting point for the synthesis of compound libraries aimed at identifying novel therapeutic agents for a wide range of diseases. For example, pyrimidine or pyridine compounds have been explored as anti-tumor drugs, particularly for cancers with resistance to first-generation EGFR inhibitors.[8]

Handling and Safety Considerations

As with any chemical reagent, proper handling and safety precautions are paramount when working with 3-Methanesulfonyl-pyridine. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified as an irritant.[1]

Hazard Statements: [1]

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements: [2]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/eye protection/face protection.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

A comprehensive Safety Data Sheet (SDS) should always be consulted before handling this compound.

Conclusion

3-Methanesulfonyl-pyridine is a valuable and versatile building block in organic synthesis, particularly within the realm of medicinal chemistry. Its unique electronic properties, arising from the combination of the pyridine ring and the methanesulfonyl group, offer a range of synthetic possibilities. A thorough understanding of its synthesis, reactivity, and safe handling is essential for any researcher or drug development professional seeking to leverage its potential in the creation of novel and impactful molecules.

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An In-depth Technical Guide to 3-(Methylsulfonyl)pyridine: Properties, Synthesis, and Applications for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, and applications of 3-(methylsulfonyl)pyridine. As a key building block in medicinal chemistry, a thorough understanding of this compound's characteristics is essential for researchers, scientists, and drug development professionals. This document delves into its spectroscopic profile, reactivity, and role in the synthesis of notable pharmaceutical agents, offering field-proven insights and detailed experimental protocols.

Introduction: The Significance of the Pyridine Sulfone Moiety

The pyridine ring is a ubiquitous scaffold in pharmaceuticals, valued for its ability to engage in hydrogen bonding and its overall metabolic stability.[1][2] When functionalized with a methylsulfonyl group, the resulting molecule, 3-(methylsulfonyl)pyridine, possesses a unique combination of electronic and steric properties. The potent electron-withdrawing nature of the sulfonyl group significantly influences the reactivity of the pyridine ring, making it a versatile intermediate for the synthesis of complex molecular architectures.[3] This guide serves as a detailed resource for leveraging the distinct attributes of 3-(methylsulfonyl)pyridine in research and development.

Physicochemical Properties

A foundational understanding of the physical and chemical properties of 3-(methylsulfonyl)pyridine is critical for its effective use in synthesis and formulation.

General and Computed Properties

Below is a summary of the key physical and computed properties of 3-(methylsulfonyl)pyridine.

Property	Value	Reference
Molecular Formula	C₆H₇NO₂S	[PubChem CID: 416806]
Molecular Weight	157.19 g/mol	[PubChem CID: 416806]
CAS Number	52693-61-5	[PubChem CID: 416806]
Appearance	Yellow to white solid	[4]
Melting Point	51-54 °C	[4]
Boiling Point	Not available (likely decomposes)
XLogP3-AA	0.1	[PubChem CID: 416806]
Hydrogen Bond Donor Count	0	[PubChem CID: 416806]
Hydrogen Bond Acceptor Count	3	[PubChem CID: 416806]
Topological Polar Surface Area	55.4 Ų	[PubChem CID: 416806]

Note: The absence of a reported boiling point suggests that 3-(methylsulfonyl)pyridine may decompose at elevated temperatures before boiling.

Solubility Profile

Acidity (pKa)

Direct experimental pKa values for 3-(methylsulfonyl)pyridine are not widely reported. However, the pKa of the related compound, 3-pyridinesulfonic acid, has been a subject of study.[6][7] The sulfonic acid group is strongly acidic, while the pyridine nitrogen is basic.[6] For 3-(methylsulfonyl)pyridine, the primary basicity will be associated with the pyridine nitrogen. Computational methods can provide estimated pKa values for the pyridinium ion, which are often in good agreement with experimental data for similar structures.[8]

Synthesis of 3-(Methylsulfonyl)pyridine

The synthesis of 3-(methylsulfonyl)pyridine can be approached through several routes, most commonly involving the oxidation of a thioether precursor or the reaction of a pyridine derivative with a sulfinate salt.

Synthesis via Oxidation of 3-(Methylthio)pyridine

A common and effective method for preparing 3-(methylsulfonyl)pyridine is the oxidation of 3-(methylthio)pyridine. This two-step process involves the initial formation of the sulfoxide, which is then further oxidized to the sulfone.

Caption: Oxidation pathway from 3-(methylthio)pyridine to 3-(methylsulfonyl)pyridine.

Experimental Protocol: Oxidation of 3-(Methylthio)pyridine

• Dissolution: Dissolve 3-(methylthio)pyridine (1.0 equivalent) in a suitable solvent such as dichloromethane (DCM) or acetic acid.

• Oxidant Addition:

  • For Sulfoxide: Slowly add 1.1 equivalents of meta-chloroperoxybenzoic acid (m-CPBA) at 0 °C.

  • For Sulfone: Use a stronger oxidizing agent or a larger excess of the oxidant. For example, add >2.2 equivalents of m-CPBA or Oxone® at room temperature.[9]

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to ensure complete conversion and to avoid over-oxidation if the sulfoxide is the desired product.

• Work-up: Upon completion, quench the reaction with a reducing agent (e.g., sodium thiosulfate solution) if necessary. Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Synthesis from Pyridine-3-sulfonyl Chloride

An alternative route involves the reduction of pyridine-3-sulfonyl chloride. However, a more common application of pyridine-3-sulfonyl chloride is its use in sulfonylation reactions to introduce the pyridine-3-sulfonyl moiety onto other molecules.[3][10] The synthesis of pyridine-3-sulfonyl chloride itself is a key preliminary step, often starting from 3-aminopyridine.[1][11]

Caption: Synthesis of the key precursor, pyridine-3-sulfonyl chloride.

Chemical Reactivity and Mechanistic Insights

The methylsulfonyl group at the 3-position of the pyridine ring acts as a moderate electron-withdrawing group, influencing the ring's reactivity.

Nucleophilic Aromatic Substitution (SNAr)

The pyridine ring is inherently electron-deficient, making it susceptible to nucleophilic aromatic substitution, particularly at the 2- and 4-positions. The presence of an electron-withdrawing group like the methylsulfonyl group further activates the ring towards nucleophilic attack. This reactivity is a cornerstone of its utility in building complex molecules.

Spectroscopic Characterization

A thorough analysis of the spectroscopic data is crucial for the unambiguous identification and quality control of 3-(methylsulfonyl)pyridine.

¹H NMR Spectroscopy

The proton NMR spectrum of 3-(methylsulfonyl)pyridine will exhibit characteristic signals for the aromatic protons of the pyridine ring and the methyl protons of the sulfonyl group. The chemical shifts of the pyridine protons are influenced by the electron-withdrawing sulfonyl group.

• Expected ¹H NMR (CDCl₃) Chemical Shifts (δ, ppm):

  • The protons on the pyridine ring are expected to appear in the aromatic region (typically δ 7.0-9.0 ppm).

  • The methyl protons of the sulfonyl group will appear as a singlet further downfield than a typical methyl group due to the deshielding effect of the adjacent sulfonyl group (estimated around δ 3.0-3.5 ppm).

¹³C NMR Spectroscopy

The carbon NMR spectrum will show six distinct signals corresponding to the six carbon atoms in the molecule. The chemical shifts of the pyridine carbons will be affected by the electronegativity of the nitrogen atom and the electron-withdrawing sulfonyl group.

• Expected ¹³C NMR (CDCl₃) Chemical Shifts (δ, ppm):

  • The pyridine carbons will resonate in the aromatic region (typically δ 120-155 ppm).

  • The methyl carbon of the sulfonyl group will appear in the aliphatic region, shifted downfield due to the attached sulfonyl group (estimated around δ 40-45 ppm).

Infrared (IR) Spectroscopy

The IR spectrum of 3-(methylsulfonyl)pyridine will display characteristic absorption bands for the sulfonyl group and the pyridine ring.

• Key IR Absorption Bands (cm⁻¹):

  • S=O Asymmetric and Symmetric Stretching: Strong absorptions typically in the regions of 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹.[9]

  • C-H Stretching (Aromatic): Above 3000 cm⁻¹.

  • C=C and C=N Stretching (Pyridine Ring): In the 1600-1400 cm⁻¹ region.

Mass Spectrometry

The mass spectrum will show the molecular ion peak (M⁺) and characteristic fragmentation patterns.

• Expected Fragmentation:

  • The molecular ion peak should be observed at m/z = 157.

  • Common fragmentation pathways may include the loss of the methyl group (CH₃), sulfur dioxide (SO₂), or cleavage of the pyridine ring.[12]

Applications in Drug Discovery and Development

The 3-(methylsulfonyl)pyridine scaffold and its precursors are valuable in the synthesis of several important pharmaceutical compounds.

Role in the Synthesis of Vonoprazan

Vonoprazan (TAK-438) is a potassium-competitive acid blocker used for the treatment of acid-related disorders.[4][13] The synthesis of Vonoprazan involves the use of pyridine-3-sulfonyl chloride to introduce the key pyridine-3-sulfonyl moiety onto the pyrrole core of the molecule.[10][13][14] While not a direct incorporation of 3-(methylsulfonyl)pyridine, this highlights the importance of the closely related sulfonyl chloride precursor.

Caption: Role of pyridine-3-sulfonyl chloride in Vonoprazan synthesis.

Potential Application in the Synthesis of Capivasertib

Capivasertib is a pan-AKT kinase inhibitor that has received approval for the treatment of certain types of breast cancer.[15][16] While detailed synthetic routes may vary, the structural components of Capivasertib suggest that pyridine-based building blocks are crucial for its synthesis. Further investigation into the specific synthetic pathways would be necessary to determine if 3-(methylsulfonyl)pyridine or its derivatives are directly employed.

Safety and Handling

3-(Methylsulfonyl)pyridine is classified as a hazardous substance and should be handled with appropriate safety precautions.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation). [PubChem CID: 416806]

• Precautionary Measures: Use in a well-ventilated area, wear protective gloves, eye protection, and respiratory protection. Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Conclusion

3-(Methylsulfonyl)pyridine is a valuable and versatile building block in organic synthesis, particularly within the realm of medicinal chemistry. Its unique physicochemical properties, stemming from the interplay between the pyridine ring and the methylsulfonyl group, offer a range of synthetic possibilities. A thorough understanding of its properties, synthesis, and reactivity, as detailed in this guide, is paramount for its effective application in the discovery and development of novel therapeutic agents.

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An In-Depth Technical Guide to the Spectral Analysis of 3-Methanesulfonyl-pyridine

This guide provides a comprehensive analysis of the spectral data for 3-methanesulfonyl-pyridine, a compound of significant interest in medicinal chemistry and materials science. As a key building block, understanding its structural and electronic properties through spectroscopic techniques is paramount for researchers, scientists, and drug development professionals. This document offers a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established scientific principles and field-proven insights.

The molecular structure of 3-methanesulfonyl-pyridine features a pyridine ring substituted at the 3-position with a methanesulfonyl group (-SO₂CH₃). This substitution pattern significantly influences the electronic environment of the pyridine ring, which is clearly reflected in its spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of molecular structure elucidation. For 3-methanesulfonyl-pyridine, ¹H and ¹³C NMR provide a detailed map of the proton and carbon framework, respectively. The powerful electron-withdrawing nature of the methanesulfonyl group dramatically influences the chemical shifts of the pyridine ring protons and carbons, causing them to appear further downfield than in unsubstituted pyridine.[1]

Predicted ¹H NMR Spectrum & Interpretation

The proton NMR spectrum is anticipated to show four distinct signals: one singlet for the methyl protons and three signals for the aromatic protons of the pyridine ring.

Causality of Chemical Shifts: The methanesulfonyl group is strongly electron-withdrawing through both inductive and resonance effects. This deshields all protons on the pyridine ring, shifting their resonances to higher ppm values compared to benzene (δ 7.34 ppm). The protons at positions 2 and 6 (ortho to the nitrogen) are the most deshielded due to the combined electron-withdrawing effects of the nitrogen atom and the sulfonyl group.[1]

Table 1: Predicted ¹H NMR Data for 3-Methanesulfonyl-pyridine

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Integration
H-2	~9.1	Doublet of doublets (dd)	J = 2.5, 0.8	1H
H-6	~8.8	Doublet of doublets (dd)	J = 4.8, 1.5	1H
H-4	~8.2	Doublet of doublets of doublets (ddd)	J = 8.0, 2.5, 1.5	1H
H-5	~7.6	Doublet of doublets (dd)	J = 8.0, 4.8	1H
-SO₂CH₃	~3.3	Singlet (s)	-	3H

Note: Predictions are based on established substituent effects on pyridine rings and analysis of similar structures. Actual values may vary based on solvent and experimental conditions.

Predicted ¹³C NMR Spectrum & Interpretation

The ¹³C NMR spectrum will provide insights into the carbon skeleton. The carbon atom directly attached to the sulfonyl group (C-3) is expected to be significantly influenced, along with the other ring carbons.

Causality of Chemical Shifts: Similar to the proton spectrum, the electron-withdrawing sulfonyl group deshields the ring carbons. The chemical shifts of pyridine carbons are typically C2/6: 150 ppm, C3/5: 124 ppm, and C4: 136 ppm.[2] The substituent effect of the -SO₂CH₃ group will further modify these values.

Table 2: Predicted ¹³C NMR Data for 3-Methanesulfonyl-pyridine

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2	~154
C-6	~150
C-4	~137
C-3	~135
C-5	~122
-SO₂CH₃	~45

Note: These are estimated values. Full structural characterization would typically involve 2D NMR experiments like HSQC and HMBC to confirm assignments.[3]

Experimental Protocol for NMR Data Acquisition

This protocol outlines a self-validating system for acquiring high-quality NMR data for a solid sample like 3-methanesulfonyl-pyridine.

• Sample Preparation: Accurately weigh approximately 5-10 mg of 3-methanesulfonyl-pyridine. Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or DMSO-d₆) in a clean, dry NMR tube. Ensure the sample is fully dissolved.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing the chemical shifts to 0.00 ppm.[4] Most high-quality deuterated solvents contain TMS.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.[4]

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer to optimize magnetic field homogeneity.

  • Acquire a standard one-dimensional ¹H spectrum using a 90° pulse.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

  • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio (typically 8-16 scans).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A larger number of scans will be required due to the low natural abundance of ¹³C (e.g., 1024 or more scans).

• Data Processing: Process the acquired Free Induction Decay (FID) using Fourier transformation. Phase and baseline correct the resulting spectrum. Integrate the ¹H NMR signals to determine the relative number of protons.

Caption: Plausible fragmentation pathway for 3-methanesulfonyl-pyridine.

Experimental Protocol for Mass Spectrometry (Electron Ionization)

This protocol describes a standard procedure for obtaining an EI mass spectrum, a technique well-suited for volatile, thermally stable small molecules. [5]

• Sample Introduction: Introduce a small quantity of the pure, solvent-free sample (typically <1 mg) into the mass spectrometer. For a solid with a sufficient vapor pressure, a direct insertion probe (DIP) is used. The probe is heated gradually to volatilize the sample into the ion source. [5]2. Ionization: The gaseous sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV). This energy is sufficient to ionize the molecule by ejecting an electron, forming the molecular ion (M⁺•), and inducing fragmentation. [6]3. Mass Analysis: The newly formed positive ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge (m/z) ratio. [7]4. Detection: An electron multiplier or similar detector records the abundance of ions at each m/z value.

• Data Representation: The output is a mass spectrum, which is a plot of relative ion abundance versus m/z. The most abundant ion in the spectrum is assigned a relative intensity of 100% and is called the base peak.

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An In-Depth Technical Guide to the Solubility Profile of 3-Methanesulfonyl-pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Solubility in Drug Discovery

In the landscape of modern drug discovery and development, a thorough understanding of a compound's physicochemical properties is paramount. Among these, solubility stands out as a critical determinant of a drug candidate's ultimate success. It influences everything from formulation and dosage form design to bioavailability and, consequently, therapeutic efficacy. This technical guide provides a comprehensive exploration of the solubility profile of 3-Methanesulfonyl-pyridine, a heterocyclic compound of interest in medicinal chemistry.

As a Senior Application Scientist, this guide is structured to provide not just data, but a deeper, mechanistic understanding of the factors governing the solubility of this molecule. We will delve into its physicochemical characteristics, explore its expected solubility in both aqueous and organic media, discuss the profound impact of pH, and provide detailed, field-proven protocols for the experimental determination of its solubility.

Physicochemical Properties of 3-Methanesulfonyl-pyridine: A Foundation for Understanding Solubility

The solubility of a compound is intrinsically linked to its molecular structure and the resulting physical properties. 3-Methanesulfonyl-pyridine possesses a unique combination of a basic pyridine ring and a strongly electron-withdrawing methanesulfonyl group, which dictates its behavior in solution.

Property	Value	Source(s)
Molecular Formula	C₆H₇NO₂S	[1]
Molecular Weight	157.19 g/mol	[1]
Appearance	Yellow to white solid	[2]
Melting Point	51-54 °C	[2]
Predicted pKa	1.68 ± 0.10	[3][4]
XLogP3-AA	0.1	[1]

The low predicted pKa value is a direct consequence of the electron-withdrawing nature of the methanesulfonyl group, which significantly reduces the electron density on the pyridine nitrogen, thereby decreasing its basicity.[5][6] This has profound implications for the compound's solubility in aqueous solutions of varying pH, as we will explore in a later section. The XLogP3-AA value, a measure of lipophilicity, suggests a relatively balanced hydrophilic-lipophilic character.

Aqueous Solubility Profile

The presence of the polar methanesulfonyl group is expected to contribute to water solubility. However, the overall solubility will be a balance between the polar functionalities and the nonpolar hydrocarbon portion of the pyridine ring. Generally, pyridine derivatives with electron-withdrawing groups are often water-soluble.[9]

The Influence of pH: A Critical Factor

For ionizable compounds like 3-Methanesulfonyl-pyridine, pH is one of the most critical factors influencing aqueous solubility. The pyridine nitrogen can be protonated to form a pyridinium cation. The extent of this protonation is governed by the compound's pKa and the pH of the solution.

Given the predicted pKa of 1.68, 3-Methanesulfonyl-pyridine is a weak base. According to the Henderson-Hasselbalch equation, at a pH below its pKa, the compound will exist predominantly in its protonated, cationic form. This ionized form is significantly more polar than the neutral form and is therefore expected to have a much higher aqueous solubility. Conversely, at a pH above the pKa, the compound will be primarily in its neutral, less soluble form.

This relationship can be visualized as follows:

Caption: Relationship between pH and the ionization state of 3-Methanesulfonyl-pyridine.

Therefore, a complete pH-solubility profile is essential for any formulation development. It is expected that the solubility of 3-Methanesulfonyl-pyridine will be significantly higher in acidic solutions (e.g., pH 1-2) compared to neutral or basic solutions.

Organic Solvent Solubility

The solubility of 3-Methanesulfonyl-pyridine in organic solvents will be governed by the principle of "like dissolves like." This principle states that substances with similar polarities are more likely to be soluble in one another.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in hydrogen bonding and have relatively high dielectric constants. Given the polar nature of the methanesulfonyl group and the pyridine nitrogen, 3-Methanesulfonyl-pyridine is expected to exhibit good solubility in these solvents.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents have high polarity but do not have acidic protons. They are excellent solvents for a wide range of compounds. 3-Methanesulfonyl-pyridine is likely to be highly soluble in these solvents, particularly DMSO and DMF.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents have low polarity and are not capable of significant hydrogen bonding. The solubility of the polar 3-Methanesulfonyl-pyridine in these solvents is expected to be low.

A summary of the properties of common organic solvents is provided below to aid in solvent selection for solubility studies and other applications.

Solvent	Formula	Boiling Point (°C)	Dielectric Constant	Polarity
Water	H₂O	100	80.1	High
Methanol	CH₃OH	64.7	32.7	High
Ethanol	C₂H₅OH	78.4	24.5	High
Acetonitrile	CH₃CN	81.6	37.5	Medium-High
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	189	47	High
N,N-Dimethylformamide (DMF)	C₃H₇NO	153	36.7	High
Dichloromethane	CH₂Cl₂	39.6	9.1	Medium
Toluene	C₇H₈	110.6	2.4	Low
Hexane	C₆H₁₄	69	1.9	Low
(Data compiled from various sources)[10][11]

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

The "gold standard" for determining the thermodynamic equilibrium solubility of a compound is the shake-flask method. This method involves equilibrating an excess of the solid compound with the solvent of interest over a defined period and then measuring the concentration of the dissolved compound in the supernatant.

Detailed Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 3-Methanesulfonyl-pyridine to a series of vials containing a known volume of the desired solvents (e.g., water, pH-buffered solutions, various organic solvents). The presence of undissolved solid is crucial to ensure that a saturated solution is achieved.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker or rotator (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient duration to reach equilibrium. A common equilibration time is 24 to 48 hours. It is advisable to test multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached.

• Phase Separation:

  • After equilibration, allow the samples to stand undisturbed to let the excess solid settle.

  • To separate the supernatant from the undissolved solid, either centrifugation or filtration can be used. Filtration through a 0.22 µm or 0.45 µm filter is common to remove fine particles.

• Quantification:

  • Carefully take an aliquot of the clear supernatant.

  • Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the concentration of 3-Methanesulfonyl-pyridine in the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Prepare a calibration curve using standard solutions of 3-Methanesulfonyl-pyridine of known concentrations to accurately quantify the solubility.

• Data Analysis:

  • Calculate the concentration of the undissolved compound in the original supernatant by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mmol/L.

Workflow for Experimental Solubility Determination

Caption: A generalized workflow for the experimental determination of solubility using the shake-flask method.

Conclusion and Future Perspectives

This technical guide has provided a comprehensive overview of the solubility profile of 3-Methanesulfonyl-pyridine, grounding the discussion in its fundamental physicochemical properties. While quantitative experimental data is not widely published, a strong theoretical framework allows for informed predictions of its solubility behavior in various media. The low predicted pKa suggests a significant pH-dependent aqueous solubility, a critical consideration for the development of oral dosage forms. Its predicted solubility in a range of organic solvents provides a solid foundation for designing synthetic and purification strategies.

The detailed experimental protocol for the shake-flask method empowers researchers to generate the precise, high-quality solubility data necessary for their specific applications. As 3-Methanesulfonyl-pyridine and its analogs continue to be explored in medicinal chemistry, a thorough and early characterization of their solubility will be indispensable for accelerating their journey from the laboratory to potential therapeutic applications.

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A Comprehensive Technical Guide to the Thermal Stability and Decomposition of 3-Methanesulfonyl-pyridine

For Researchers, Scientists, and Drug Development Professionals

Foreword: Proactive Thermal Hazard Assessment in Pharmaceutical Development

In the landscape of modern drug development, the imperative to ensure the safety and stability of chemical intermediates and active pharmaceutical ingredients (APIs) cannot be overstated. A thorough understanding of a compound's thermal behavior is not merely a regulatory formality but a cornerstone of safe and robust process development. This guide provides a detailed framework for evaluating the thermal stability and decomposition pathways of 3-Methanesulfonyl-pyridine, a heterocyclic sulfone of increasing interest in medicinal chemistry. By synthesizing established principles of thermal analysis with insights into the reactivity of related chemical classes, this document serves as a proactive tool for researchers to anticipate, characterize, and mitigate potential thermal hazards.

Introduction to 3-Methanesulfonyl-pyridine: A Profile

3-Methanesulfonyl-pyridine is a polar, aromatic heterocyclic compound featuring a pyridine ring substituted with a methanesulfonyl group. Its chemical structure suggests a compound with high thermal stability, yet the presence of the sulfonyl group and the nitrogen atom in the aromatic ring introduces chemical functionalities that can influence its decomposition behavior under thermal stress.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C6H7NO2S	PubChem[1]
Molecular Weight	157.19 g/mol	PubChem[1]
Appearance	Solid (typical)	N/A
CAS Number	52693-61-5	PubChem[1]

A comprehensive understanding of its thermal properties is critical for safe handling during synthesis, purification, drying, and long-term storage. Uncontrolled thermal decomposition can lead to runaway reactions, pressure buildup, and the release of toxic gases, such as sulfur oxides (SOx) and nitrogen oxides (NOx).

Recommended Experimental Workflow for Thermal Stability Assessment

A multi-technique approach is essential for a comprehensive evaluation of the thermal stability of 3-Methanesulfonyl-pyridine. The following experimental workflow is proposed, leveraging industry-standard instrumentation to probe for thermal events and decomposition kinetics.

Caption: Proposed experimental workflow for assessing the thermal stability of 3-Methanesulfonyl-pyridine.

Initial Screening: DSC and TGA

Differential Scanning Calorimetry (DSC) is the primary tool for identifying the onset temperature of decomposition (Tonset) and the associated energy release (ΔHd).

• Protocol:

  • Accurately weigh 1-5 mg of 3-Methanesulfonyl-pyridine into a suitable DSC pan (e.g., gold-plated stainless steel for higher pressure containment).

  • Heat the sample from ambient temperature to approximately 400-500 °C at a constant heating rate (e.g., 2, 5, and 10 °C/min) under an inert atmosphere (e.g., nitrogen at 50 mL/min).

  • Record the heat flow as a function of temperature. The onset of a significant exotherm indicates the beginning of thermal decomposition.

Thermogravimetric Analysis (TGA) complements DSC by quantifying mass loss associated with thermal events.

• Protocol:

  • Accurately weigh 5-10 mg of the sample into a TGA pan.

  • Heat the sample over the same temperature range and at the same heating rates as the DSC experiment, under an inert atmosphere.

  • Record the percentage of mass loss as a function of temperature. This will reveal if the observed exotherms in DSC are due to decomposition or phase changes.

In-depth Hazard Assessment: Accelerating Rate Calorimetry (ARC)

For energetic decompositions, Accelerating Rate Calorimetry (ARC) provides crucial data on the time-temperature-pressure relationship under adiabatic conditions, which simulates a worst-case scenario in a large-scale vessel.

• Protocol:

  • A larger sample (typically 1-10 g) is placed in a robust, sealed container (bomb).

  • The system is heated in a stepwise manner. At each step, the instrument holds the temperature and monitors for self-heating.

  • If a self-heating rate above a certain threshold (e.g., 0.02 °C/min) is detected, the instrument switches to an adiabatic mode, where the surrounding temperature is maintained at the same level as the sample.

  • This allows for the determination of the self-accelerating decomposition temperature (SADT), which is critical for defining safe storage and transportation temperatures.[2]

Anticipated Decomposition Pathways and Mechanisms

The primary decomposition pathway for many aromatic sulfones involves the cleavage of the carbon-sulfur (C-S) and sulfur-oxygen (S-O) bonds.[4][6] For 3-Methanesulfonyl-pyridine, the following pathways can be postulated:

• Homolytic Cleavage of the C-S Bond: This is often the initial and rate-determining step in the thermal decomposition of sulfones.[6] This would lead to the formation of a pyridyl radical and a methanesulfonyl radical.

  • Py-SO2CH3 → Py• + •SO2CH3

• Subsequent Decomposition of Radicals: The highly unstable radicals would then undergo further reactions:

  • The methanesulfonyl radical can decompose to form sulfur dioxide (SO2), a toxic gas, and a methyl radical.[6]

    • •SO2CH3 → SO2 + •CH3

  • The pyridyl and methyl radicals can then recombine, abstract hydrogen from other molecules, or polymerize to form a complex mixture of products and char.

Caption: Postulated primary thermal decomposition pathway for 3-Methanesulfonyl-pyridine.

Analytical Verification:

• TGA-MS or TGA-FTIR: Coupling the TGA instrument to a mass spectrometer or an infrared spectrometer is highly recommended. This allows for the real-time identification of evolved gases during decomposition, which can confirm the release of SO2 and other volatile fragments.

Kinetic Analysis and Safe Process Conditions

Data from non-isothermal DSC experiments at multiple heating rates can be used to determine the kinetic parameters of the decomposition reaction (activation energy, pre-exponential factor) using isoconversional methods (e.g., Friedman or Kissinger-Akahira-Sunose).[7][8]

This kinetic information is invaluable for:

• Predicting the rate of decomposition at lower, more relevant process temperatures.

• Estimating the Time to Maximum Rate under adiabatic conditions (TMRad).

• Establishing Maximum Recommended Process Temperatures. A conservative approach is to ensure that the maximum operating temperature is significantly lower (e.g., 50-100 °C) than the Tonset determined by DSC or the SADT from ARC.[2][9]

Summary of Recommendations for Safe Handling and Storage

Based on the principles outlined, the following are crucial recommendations for professionals working with 3-Methanesulfonyl-pyridine:

• Comprehensive Thermal Analysis: Always perform a thorough thermal hazard assessment using DSC, TGA, and, if warranted by initial findings, ARC before scaling up any process.

• Controlled Heating: Avoid localized overheating. Ensure efficient heat transfer and temperature control during all processing steps, especially during drying and distillation.

• Inert Atmosphere: Whenever possible, handle and heat 3-Methanesulfonyl-pyridine under an inert atmosphere to prevent oxidative decomposition, which can have a lower onset temperature and be more energetic.

• Ventilation: All operations with the potential for thermal decomposition should be conducted in a well-ventilated area or a fume hood to prevent exposure to potentially toxic off-gases like SO2.

• Storage Conditions: Store in a cool, dry, and well-ventilated area, away from heat sources. The maximum safe storage temperature should be determined based on ARC or other appropriate stability testing.

Conclusion

While 3-Methanesulfonyl-pyridine may not be classified as a highly energetic material, a systematic and proactive approach to understanding its thermal stability is paramount for ensuring the safety of researchers and the successful development of robust chemical processes. The methodologies and principles detailed in this guide provide a comprehensive framework for this critical evaluation. By investing in a thorough understanding of the thermal behavior of this and other novel compounds, the pharmaceutical industry can continue to innovate safely and responsibly.

References

• Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

• Thermochemistry of Sulfones Relevant to Oxidative Desulfurization. (2017). Energy & Fuels, 31(6), 6471–6481. [Link]

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• DSC and TGA plots of (a,b) 6cazpy crystals and (c,d) complex-I crystals. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• The Decomposition of Aromatic Sulfinyl Sulfones (Sulfinic Anhydrides). The Facile Homolysis of a Sulfur-Sulfur Bond. (1968). Journal of the American Chemical Society, 90(25), 7064–7071. [Link]

• Voronin, A., et al. (2024). Pyridine derivatives sublimation processes: Fundamental aspects and application for two-component crystals screening. Physical Chemistry Chemical Physics, 26(3). [Link]

• Musuc, A. M., Razus, D., & Oancea, D. (2007). A DSC study of the thermal decomposition of 2–methoxyamino–3, 5–dinitro–pyridine. Analele Universității din București – Chimie, XVI(I), 25–30.

• Thermal decomposition of sulphenyl carboxylates. (1973). Journal of the Chemical Society, Perkin Transactions 1, 1892. [Link]

• Kice, J. L. (1968). Desulfonylation Reactions. In Organic Chemistry of Sulfur. Springer.

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• Chiappisi, L., & Gradzielski, M. (2020). PyDSC: a simple tool to treat differential scanning calorimetry data. Journal of Thermal Analysis and Calorimetry, 145, 1-9. [Link]

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• Safety D
• Flögel, O., & Reissig, H.-U. (2004). Synthesis and Reactivity of Pyridin-4-ols Based on the Three-Component Reaction of Alkoxyallenes, Nitriles and Carboxylic Acids. European Journal of Organic Chemistry, 2004(13), 2797-2809.

• Le-Huu, P., et al. (2019). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. Organic Process Research & Development, 23(10), 2228-2244. [Link]

• Wang, J., et al. (2017). Thermal hazard investigation of a pharmaceutical intermediate. Process Safety Progress, 36(4), 365-370. [Link]

• Synthesis of functionalized pyridinium salts bearing a free amino group. (2014). Arkivoc, 2014(iii), 154-169.

• Ward, C. C., et al. (2020). 2-Sulfonylpyridines as Tunable, Cysteine-Reactive Electrophiles. Journal of the American Chemical Society, 142(17), 7995-8004. [Link]

• Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates. (2021). Nature Communications, 12(1), 5851. [Link]

• A Review: Thermal Stability of Methylammonium Lead Halide Based Perovskite Solar Cells. (2018). Materials, 11(11), 2149. [Link]

• Barton, J., & Nolan, P. (1991). Incidents in the chemical industry due to thermal-runaway chemical reactions. IChemE Symposium Series, 115, 3-17.

• 1-[(Methylsulfonyl)oxy]pyridin-1-ium methanesulfonate. (2020). Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 11), 1779–1782. [Link]

• Ding, X., et al. (2022). Thermal hazard and mechanism study of 5-(4-Pyridyl)tetrazolate (H4-PTZ). Energetic Materials Science and Technology, 1(1), 13. [Link]

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The Pyridine Sulfone Core: A Technical Guide to its Discovery, Synthesis, and Application in Drug Development

Abstract

The pyridine sulfone scaffold is a cornerstone in modern medicinal chemistry, appearing in a diverse array of therapeutic agents from targeted cancer therapies to novel antibacterials. This guide provides an in-depth exploration of the discovery and history of these vital compounds. It traces the evolution of their synthesis from early, challenging multi-step procedures to the elegant and highly efficient catalytic methods used today. For the practicing researcher and drug development professional, this paper details the causality behind key experimental choices, provides validated protocols, and examines the structure-activity relationships that make the pyridine sulfone moiety a privileged pharmacophore.

Introduction: The Emergence of a Privileged Scaffold

The pyridine ring, first isolated by Thomas Anderson in 1849 from bone oil, is one of the most ubiquitous heterocycles in approved pharmaceuticals.[1] Its unique electronic properties—an electron-deficient aromatic system with a basic nitrogen atom—confer upon it the ability to engage in a wide range of biological interactions. The sulfone group (-SO₂-), known since the 19th century, is a powerful hydrogen bond acceptor and a stable, metabolically robust linker.[2] The strategic combination of these two entities into the pyridine sulfone core has created a class of compounds with significant therapeutic potential.

The initial impetus for exploring sulfur-containing pyridine derivatives can be traced back to the revolutionary discovery of sulfonamide antibacterial drugs in the 1930s. The success of drugs like Prontosil and subsequently sulfapyridine (1938) ignited immense interest in the biological activities of organosulfur compounds linked to aromatic and heteroaromatic rings. This set the stage for the investigation of isosteric replacements and related functional groups, including the sulfone, in a quest for improved efficacy, safety, and pharmacokinetic profiles.

This guide will deconstruct the history of pyridine sulfones, beginning with the foundational chemistry that enabled their first synthesis and charting the course to their current prominence in drug discovery.

Foundational Discoveries and Early Synthetic Efforts

The creation of the first pyridine sulfones was not a singular event but rather the logical culmination of two distinct streams of chemical advancement: the introduction of sulfur into the pyridine ring and the subsequent oxidation of that sulfur.

The Precursor: Early Synthesis of Pyridyl Sulfides

Directly sulfonating an electron-deficient ring like pyridine via classical electrophilic aromatic substitution (e.g., Friedel-Crafts reaction) is notoriously difficult, requiring harsh conditions and often resulting in low yields and poor regioselectivity. Therefore, early chemists relied on a more tractable, two-step approach. The critical first step was the synthesis of a pyridyl sulfide.

A landmark achievement in this area is documented in a 1927 patent by Gerd Kochendoerfer. The process describes a nucleophilic aromatic substitution (SNAr) reaction, where a pyridine ring bearing a reactive halogen (e.g., chlorine) is treated with a sulfur nucleophile, such as potassium hydrogen sulfide (KSH), to form the corresponding pyridyl sulfide (or mercaptan). This method provided the first reliable and scalable route to the direct pyridyl-sulfur bond, the essential precursor to all pyridine sulfones.

The Transformation: Oxidation to the Sulfone

With pyridyl sulfides accessible, the final step was oxidation. The oxidation of sulfides to sulfones was already a well-established transformation in organic chemistry. The discovery of hydrogen peroxide by Louis Jacques Thénard in 1818, and its subsequent industrial production, provided a readily available and powerful oxidant.[3] Early 20th-century protocols frequently employed hydrogen peroxide, often in acidic media like acetic acid, to achieve this transformation.[4][5] The reaction proceeds in a stepwise manner, first forming the sulfoxide and then, with excess oxidant or harsher conditions, the desired sulfone.

The causality for this two-step approach is clear: it circumvents the inherent unreactivity of the pyridine ring toward electrophilic sulfonation by reversing the polarity of the reaction. Instead of forcing an electrophilic sulfur species onto the ring, a nucleophilic sulfur species is used to displace a leaving group, a much more favorable process for this electron-poor heterocycle.

The Evolution of Synthetic Strategy: A Journey Toward Efficiency and Precision

The classical SNAr/oxidation sequence, while foundational, possesses significant limitations for modern drug discovery, which demands high efficiency, modularity, and precise control over molecular architecture. This section details the evolution of synthetic methodologies, explaining the driving forces behind these innovations.

Limitations of Classical Methods

• Substrate Pre-functionalization: The SNAr approach is entirely dependent on the availability of pre-halogenated pyridines. This adds steps to any synthetic sequence and limits the diversity of accessible structures.

• Harsh Oxidation Conditions: Early oxidation methods often required strong oxidants and high temperatures, which are incompatible with sensitive functional groups present in complex drug-like molecules.

• Limited Regiocontrol: While SNAr provides good control for 2- and 4-substituted pyridines, accessing meta-substituted (C3) pyridine sulfones remained a significant challenge.

The Catalytic Revolution: Direct C-H Sulfonylation

The advent of transition-metal catalysis in the late 20th century revolutionized pyridine functionalization. Palladium-catalyzed cross-coupling reactions emerged as a powerful tool for the direct functionalization of C-H bonds, obviating the need for pre-installed leaving groups.[6] This strategy allows for the direct coupling of a sulfonyl source with the pyridine C-H bond, a conceptual leap in efficiency.

Rationale for Catalysis: Palladium catalysts can insert into a C-H bond (often directed by the pyridine nitrogen), creating a metallated intermediate. This intermediate can then undergo reductive elimination with a sulfonylating agent (like a sulfonyl chloride) to form the C-S bond and regenerate the active catalyst. This approach offers superior functional group tolerance and provides access to a wider range of pyridine sulfone analogues.

Experimental Protocol: Palladium-Catalyzed Ortho-Sulfonylation of a 2-Aryloxypyridine

The following protocol is representative of a modern, directed C-H functionalization approach.

Step 1: Reaction Setup

• To an oven-dried Schlenk tube, add 2-phenoxy-pyridine (1.0 mmol, 1 equiv), benzenesulfonyl chloride (1.2 mmol, 1.2 equiv), and potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv).

• Add the palladium catalyst, such as Pd(OAc)₂ (0.05 mmol, 5 mol%).

• Evacuate and backfill the tube with an inert atmosphere (e.g., Nitrogen or Argon) three times.

• Add 5 mL of a dry, high-boiling solvent such as toluene or 1,4-dioxane via syringe.

Step 2: Reaction Execution

• Seal the Schlenk tube and place it in a preheated oil bath at 110-120 °C.

• Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

Step 3: Work-up and Purification

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove the catalyst and inorganic salts.

• Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired ortho-sulfonylated product.

The workflow for this modern catalytic approach is contrasted with the classical route in the diagram below.

Caption: Evolution of Pyridine Sulfone Synthesis.

The Frontier: Electrochemical Synthesis

More recently, electrochemical methods have emerged, offering a sustainable and highly regioselective route to pyridine sulfones. These methods use electrical current to drive the reaction, often avoiding expensive catalysts and stoichiometric reagents. A notable application is the meta-selective C-H sulfonylation of pyridines, a long-standing challenge in the field. This is achieved through a temporary dearomatization of the pyridine ring, which alters its electronic character and directs the sulfonylation to the C3 position.

Role in Drug Discovery and Development

The pyridine sulfone core is not merely a synthetic curiosity; its physicochemical properties make it a highly valuable scaffold in medicinal chemistry.

The Sulfone as a Pharmacophore

The sulfonyl group is a non-ionizable, polar functional group. Its key features include:

• Metabolic Stability: The sulfur atom is in its highest oxidation state (VI), making it highly resistant to metabolic degradation.

• Hydrogen Bond Acceptor: The two oxygen atoms are strong hydrogen bond acceptors, allowing for critical interactions with biological targets like enzyme active sites and receptors.

• Conformational Constraint: As a tetrahedral linker, it imparts a specific geometry to the molecule, which can be crucial for binding affinity.

Case Study: Pyridine Sulfones as NAMPT Inhibitors

A prominent modern example of pyridine sulfones in drug development is their use as inhibitors of nicotinamide phosphoribosyltransferase (NAMPT).[7] NAMPT is a key enzyme in the salvage pathway that generates nicotinamide adenine dinucleotide (NAD+), a critical cofactor for cellular metabolism and DNA repair. Cancer cells have a high metabolic rate and are particularly dependent on this pathway, making NAMPT an attractive target for oncology.

Pyridine sulfone-based NAMPT inhibitors act as substrate mimetics. The pyridine portion of the inhibitor mimics the natural substrate, nicotinamide, binding within the active site. The sulfone linker positions other parts of the molecule to make additional favorable interactions, leading to potent and selective inhibition. This blockade of NAD+ synthesis leads to an energy crisis and ultimately cell death in cancer cells.[7]

Caption: Mechanism of NAMPT Inhibition.

Quantitative Data: Biological Activity

The potency of pyridine sulfone derivatives can be illustrated by their half-maximal inhibitory concentrations (IC₅₀).

Compound Type	Target	Representative IC₅₀ (nM)
Pyridine Sulfone Derivative	NAMPT	5 - 20
Sulfonylpyridine Analog	Chlamydia trachomatis	100 - 500
Pyridine Carbothioamide (with sulfonamide)	Tubulin Polymerization	1100 - 1400

Note: Data are representative and compiled from various sources for illustrative purposes.

Conclusion and Future Outlook

The journey of pyridine sulfone compounds from a logical synthetic concept to a clinically relevant drug scaffold is a testament to the evolution of organic and medicinal chemistry. The initial path, paved by foundational SNAr and oxidation reactions, established their accessibility. However, it was the relentless pursuit of efficiency, selectivity, and atom economy that led to the powerful catalytic and electrochemical methods that define the field today. These modern techniques have transformed the pyridine sulfone from a challenging synthetic target into a readily accessible building block, enabling its widespread use in drug discovery programs.

Looking ahead, the field is poised for further innovation. The continued development of late-stage functionalization techniques will allow for the rapid diversification of complex pyridine sulfone-containing molecules, accelerating the exploration of structure-activity relationships. Furthermore, the application of flow chemistry and machine learning-guided synthesis promises to further optimize the production of these valuable compounds. As our understanding of complex disease biology deepens, the unique combination of stability, polarity, and structural rigidity offered by the pyridine sulfone core ensures it will remain a vital tool for scientists and researchers dedicated to developing the next generation of therapeutics.

References

• National Center for Biotechnology Information. (n.d.). Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates. PubMed Central. Retrieved from [Link]

• Kochendoerfer, G. (1930). Process for the preparation of sulphur compounds of pyridine. U.S. Patent 1,753,658.

• Ali, A., et al. (2016). Recent Advances in the Synthesis of Sulfones. Synthesis, 48(13), 1939-1973. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfonamide (medicine). Retrieved from [Link]

• Anbarasan, P., et al. (2015). Palladium-catalyzed Ortho-Sulfonylation of 2-aryloxypyridines and Subsequent Formation of Ortho-Sulfonylated Phenols. Organic Letters, 17(3), 556-559. Retrieved from [Link]

• USP Technologies. (n.d.). Sulfide oxidation using hydrogen peroxide. Retrieved from [Link]

• Reddy, K. R., et al. (2007). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 12(4), 795-801. Retrieved from [Link]

• The Chemistry Blog. (2019). The History Of Hydrogen Peroxide. Retrieved from [Link]

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• Khan, A., et al. (2025). Design, synthesis, and biological evaluation of sulfonamide-functionalized pyridine carbothioamides as potent tubulin-targeting anticancer agents. PubMed Central. Retrieved from [Link]

• Sarella, A., et al. (2023). Synthesis and biological evaluation of sulfonylpyridine derivatives as potential anti-chlamydia agents. Bioorganic & Medicinal Chemistry, 89, 117401. Retrieved from [Link]

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The Synthetic Cornerstone: A Technical Guide to 3-Methanesulfonyl-pyridine for Researchers and Drug Developers

An In-depth Exploration of a Versatile Pyridine Building Block

In the landscape of modern medicinal chemistry and drug discovery, the strategic selection of molecular building blocks is paramount to the successful synthesis of novel therapeutic agents. Among the vast arsenal of heterocyclic scaffolds, pyridine derivatives stand out for their prevalence in FDA-approved drugs and their capacity for diverse biological interactions. This technical guide delves into the core attributes of a particularly valuable, yet often overlooked, pyridine intermediate: 3-Methanesulfonyl-pyridine . This document, intended for researchers, scientists, and professionals in drug development, will provide a comprehensive overview of its nomenclature, synthesis, chemical properties, and applications, underpinned by field-proven insights and methodologies.

Nomenclature and Identification: Establishing a Common Language

Precise communication in chemical synthesis is critical. 3-Methanesulfonyl-pyridine is known by several names and is cataloged under various identifiers across chemical databases. Establishing clarity in its nomenclature is the first step toward its effective utilization.

Synonyms and Alternative Names

The most commonly used and IUPAC-accepted name is 3-(Methylsulfonyl)pyridine . However, researchers may encounter it under various synonyms in literature and commercial listings.[1]

Table 1: Synonyms and Identifiers for 3-Methanesulfonyl-pyridine

Name Type	Name/Identifier	Source/Reference
IUPAC Name	3-(Methylsulfonyl)pyridine	PubChem
Common Synonym	3-Methanesulfonyl-pyridine	Commercial Suppliers
CAS Number	52693-61-5	Chemical Abstracts Service
Molecular Formula	C₆H₇NO₂S	PubChem
Molecular Weight	157.19 g/mol	PubChem
InChI Key	HZSAPNSHGPNDHF-UHFFFAOYSA-N	IUPAC

Synthesis of 3-Methanesulfonyl-pyridine: A Strategic Approach

The synthesis of 3-Methanesulfonyl-pyridine can be approached through several strategic pathways. The choice of a particular route often depends on the availability of starting materials, scalability, and desired purity. The most common and logical approaches involve the preparation of a key precursor, pyridine-3-sulfonyl chloride, or the oxidation of a thioether intermediate.

Synthesis via Pyridine-3-sulfonyl chloride

A robust and frequently employed method for synthesizing 3-Methanesulfonyl-pyridine involves a two-step process starting from 3-aminopyridine. This pathway leverages the versatile chemistry of diazonium salts.

Caption: Synthetic pathway to 3-Methanesulfonyl-pyridine via a diazonium salt intermediate.

Causality: This protocol begins with the diazotization of 3-aminopyridine to form a diazonium salt, a highly versatile intermediate. The subsequent Sandmeyer-type reaction with sulfur dioxide in the presence of a copper catalyst introduces the sulfonyl chloride functionality.[2]

• Diazotization:

  • In a reaction vessel equipped for cooling, dissolve 3-aminopyridine in a solution of hydrochloric acid.

  • Cool the mixture to 0-5 °C.

  • Slowly add an aqueous solution of sodium nitrite, maintaining the temperature below 5 °C.

  • To the resulting solution, add an aqueous solution of sodium fluoroborate to precipitate the diazonium fluoroborate salt.

  • Isolate the intermediate by filtration.

• Sulfonylchlorination:

  • Prepare a solution of sulfur dioxide in a suitable solvent, catalyzed by cuprous chloride.

  • Add the previously prepared diazonium fluoroborate salt portion-wise to the sulfur dioxide solution, maintaining a low temperature (0-5 °C).

  • Allow the reaction to proceed overnight.

  • Extract the product, pyridine-3-sulfonyl chloride, with a suitable organic solvent (e.g., dichloromethane).

  • Purify by washing the organic layer with a saturated sodium bicarbonate solution, followed by brine, and then drying over anhydrous sodium sulfate.[3]

Synthesis via Oxidation of 3-(Methylthio)pyridine

An alternative and often more direct route involves the oxidation of the corresponding thioether, 3-(methylthio)pyridine. This method is advantageous if the starting thioether is readily available.

Caption: Oxidation of 3-(methylthio)pyridine to 3-Methanesulfonyl-pyridine.

Causality: This protocol utilizes a powerful oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide, to convert the thioether to a sulfone. The use of an excess of the oxidizing agent ensures the complete oxidation of the sulfur atom.

• Reaction Setup:

  • Dissolve the starting thioether (e.g., 3-((benzylthio)methyl)pyridine as an analogue) in a suitable solvent like dichloromethane.

  • Add the oxidizing agent (e.g., m-CPBA, approximately 2.5 equivalents) portion-wise at room temperature.

• Reaction and Work-up:

  • Stir the reaction mixture at room temperature for 24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture with a saturated solution of sodium bicarbonate to quench any remaining oxidizing agent, followed by a brine wash.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

  • Purify the crude product by column chromatography to yield the desired sulfone.

Physicochemical Properties and Spectroscopic Data

Table 2: Predicted Physicochemical Properties of 3-Methanesulfonyl-pyridine

Property	Predicted Value/Information	Source/Reference
Appearance	White to off-white solid	General for sulfones
Melting Point	Likely above 100 °C	Based on related structures
Boiling Point	> 200 °C at 760 mmHg	Predicted
Solubility	Soluble in polar organic solvents	General for pyridines
pKa	Weakly basic	Pyridine derivatives

Spectroscopic Characterization

While a dedicated, published spectrum for 3-Methanesulfonyl-pyridine is not available in the provided search results, the expected spectroscopic features can be inferred from the analysis of its structure and data from analogous compounds.

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the protons on the pyridine ring, likely in the aromatic region (δ 7.0-9.0 ppm), with splitting patterns indicative of their relative positions. A singlet corresponding to the methyl group of the sulfonyl moiety would be expected in the upfield region (δ 2.5-3.5 ppm).

• ¹³C NMR: The carbon NMR spectrum would display signals for the five carbons of the pyridine ring and one for the methyl group. The carbon attached to the sulfonyl group would be significantly deshielded.

• IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for the S=O stretching vibrations of the sulfonyl group, typically in the regions of 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹. Aromatic C-H and C=N stretching vibrations would also be present.[4]

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (157.19 g/mol ). Fragmentation patterns would likely involve the loss of the methyl group, SO₂, and cleavage of the pyridine ring.[5][6]

Applications in Drug Discovery and Agrochemicals

The true value of 3-Methanesulfonyl-pyridine lies in its application as a versatile building block in the synthesis of complex, biologically active molecules. The pyridine scaffold is a well-established pharmacophore, and the introduction of a methanesulfonyl group at the 3-position offers several advantages in drug design.[7]

Role as a Bioisostere and Modulator of Physicochemical Properties

The methanesulfonyl group is a valuable functional group in medicinal chemistry. It is a strong hydrogen bond acceptor and can significantly influence the solubility, metabolic stability, and pharmacokinetic profile of a drug candidate. Its electron-withdrawing nature also modulates the electronic properties of the pyridine ring, affecting its reactivity and potential for biological interactions.

Case Study: The Methylsulfonylphenyl Moiety in Etoricoxib

While not a direct application of 3-Methanesulfonyl-pyridine, the synthesis of the selective COX-2 inhibitor, Etoricoxib , provides a compelling case for the utility of the methylsulfonylphenyl-pyridine scaffold.[8][9][10] Etoricoxib, with the chemical name 5-chloro-6'-methyl-3-[4-(methylsulfonyl)phenyl]-2,3'-bipyridine, features a 4-(methylsulfonyl)phenyl group attached to a pyridine ring.[11] This highlights the importance of the methylsulfonyl-aryl-pyridine motif in designing potent and selective enzyme inhibitors. The synthesis of Etoricoxib involves the coupling of a pyridine derivative with a 4-(methylsulfonyl)phenyl boronic acid or a related precursor, demonstrating a key synthetic strategy where 3-Methanesulfonyl-pyridine could serve as a valuable building block for analogous structures.[12]

Potential in Agrochemicals

Pyridine-based compounds are also crucial in the agrochemical industry, serving as fungicides, insecticides, and herbicides.[13][14][15] The introduction of a sulfonyl group can enhance the biological activity and modify the environmental fate of these compounds. 3-Methanesulfonyl-pyridine, therefore, represents a promising scaffold for the development of new and more effective crop protection agents.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 3-Methanesulfonyl-pyridine and its precursors. While a specific safety data sheet for 3-Methanesulfonyl-pyridine was not retrieved, information for related compounds like pyridine-3-sulfonyl chloride provides a strong indication of the potential hazards.

• Pyridine-3-sulfonyl chloride is a corrosive substance that can cause severe skin burns and eye damage.[16] It is also harmful if swallowed or inhaled.

• General Precautions: It is recommended to handle 3-Methanesulfonyl-pyridine in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust or vapors and contact with skin and eyes.

Conclusion and Future Outlook

3-Methanesulfonyl-pyridine emerges as a high-value, versatile building block for researchers and drug development professionals. Its straightforward, albeit multi-step, synthesis from readily available starting materials, combined with the desirable physicochemical properties imparted by the methanesulfonyl group, makes it an attractive scaffold for the design of novel pharmaceuticals and agrochemicals. The proven success of the related methylsulfonylphenyl-pyridine motif in marketed drugs like Etoricoxib underscores the potential of this compound class. As the demand for more sophisticated and targeted molecules continues to grow, the strategic application of well-characterized and versatile intermediates like 3-Methanesulfonyl-pyridine will undoubtedly play a pivotal role in advancing chemical synthesis and fostering innovation in the life sciences.

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Protocols & Analytical Methods

Application Note: A Robust Two-Step Synthesis of 3-Methanesulfonyl-pyridine for Pharmaceutical Research

Abstract

The methanesulfonyl-pyridine moiety is a critical pharmacophore in modern drug development, valued for its ability to act as a bioisostere for other functional groups and enhance key drug-like properties such as solubility and metabolic stability. This application note provides a detailed, field-proven protocol for the synthesis of 3-methanesulfonyl-pyridine from commercially available 3-aminopyridine. The described two-step synthetic strategy involves an initial diazotization followed by a copper-catalyzed sulfonyl chlorination, and subsequent nucleophilic substitution to yield the final product. This guide is designed for researchers in medicinal chemistry and process development, offering in-depth explanations of experimental choices, troubleshooting guidance, and a framework for safe and reproducible execution.

Introduction and Strategic Rationale

3-Methanesulfonyl-pyridine is a key building block in the synthesis of numerous biologically active compounds. The sulfone group is a strong hydrogen bond acceptor and is metabolically stable, making it an attractive feature in drug design. Its synthesis from simple precursors like 3-aminopyridine is a common requirement in pharmaceutical research.

The most reliable and scalable approach to introduce the methanesulfonyl group onto the pyridine ring, starting from the amino-substituted precursor, proceeds through a pyridine-3-sulfonyl chloride intermediate. This pathway is favored for its high fidelity and the versatility of the sulfonyl chloride intermediate.

The overall strategy is as follows:

• Part A: Diazotization-Sulfonylchlorination. 3-Aminopyridine is converted into a diazonium salt, which is immediately reacted with a sulfur dioxide source in a copper-catalyzed Sandmeyer-type reaction to yield pyridine-3-sulfonyl chloride.

• Part B: Synthesis of the Methyl Sulfone. The intermediate sulfonyl chloride is not the target. A common route to an aryl methyl sulfone is via the oxidation of the corresponding aryl methyl sulfide. Therefore, a more robust overall synthesis involves converting the diazonium salt to a thioether, which is then oxidized. However, a direct conversion from the sulfonyl chloride is also feasible and is presented here as an alternative. For the purposes of this note, we will focus on the well-documented synthesis of the sulfonyl chloride intermediate, followed by a general method for its conversion.

Overall Synthetic Workflow

The synthetic pathway from 3-aminopyridine to 3-methanesulfonyl-pyridine is a multi-step process. The diagram below outlines the key transformations.

Caption: Overall workflow for the synthesis of 3-Methanesulfonyl-pyridine.

Detailed Experimental Protocols

Part A: Synthesis of Pyridine-3-sulfonyl Chloride

This procedure is adapted from established Sandmeyer-type reactions for preparing aryl sulfonyl chlorides.[1][2][3] The diazotization of 3-aminopyridine is performed in acidic media, and the resulting diazonium salt is reacted in situ with sulfur dioxide generated from thionyl chloride and water, catalyzed by cuprous chloride.

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Moles (equiv)	Amount
3-Aminopyridine	C₅H₆N₂	94.12	1.0	20.0 g
Hydrochloric Acid (36%)	HCl	36.46	~4.0	74.4 g (62 mL)
Sodium Nitrite	NaNO₂	69.00	1.05	14.7 g
Thionyl Chloride	SOCl₂	118.97	2.1	53.0 g (32.3 mL)
Cuprous Chloride	CuCl	98.99	0.05	1.05 g
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	600 mL
Saturated NaHCO₃ (aq)	-	-	-	300 mL
Anhydrous Na₂SO₄	-	-	-	As needed
Water (Deionized)	H₂O	18.02	-	As needed

Protocol:

• Preparation of Sulfur Dioxide Solution: In a 1 L three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 350 mL of water. Cool the flask in an ice-salt bath to -5 °C. Slowly add thionyl chloride (53.0 g) dropwise, ensuring the internal temperature does not exceed 8 °C.[3] After the addition is complete, add cuprous chloride (1.05 g) to the resulting sulfurous acid solution.

• Diazotization of 3-Aminopyridine: In a separate 500 mL beaker, add hydrochloric acid (74.4 g). While stirring, add 3-aminopyridine (20.0 g) portion-wise. Cool the resulting solution to -10 °C in an ice-salt bath. Prepare a solution of sodium nitrite (14.7 g) in 30 mL of water and add it dropwise to the 3-aminopyridine solution, maintaining the temperature below 5 °C.[3] Stir for an additional 15 minutes after addition is complete.

• Sandmeyer Reaction: Slowly add the cold diazonium salt solution from Step 2 dropwise into the sulfur dioxide solution from Step 1. The temperature of the reaction mixture should be rigorously maintained at -5 to 0 °C throughout the addition.[2][3]

• Reaction Completion & Work-up: After the addition is complete, allow the mixture to stir at 0-5 °C overnight. The reaction progress can be monitored by TLC or LC-MS.

• Extraction: Once the reaction is complete, transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 200 mL).

• Washing and Drying: Combine the organic layers. Wash sequentially with 300 mL of saturated aqueous sodium bicarbonate solution (caution: gas evolution) and 300 mL of water. Dry the organic layer over anhydrous sodium sulfate.[2][4]

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield pyridine-3-sulfonyl chloride as a solid or oil. The product can be used in the next step without further purification or can be purified by crystallization if necessary. The expected yield is typically high, in the range of 80-95%.[2][3]

Part B: Synthesis of 3-Methanesulfonyl-pyridine

This part of the synthesis involves two key steps: the reduction of the sulfonyl chloride to a sodium sulfinate salt, followed by methylation.

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Moles (equiv)	Amount
Pyridine-3-sulfonyl Chloride	C₅H₄ClNO₂S	177.61	1.0	(From Part A)
Sodium Sulfite	Na₂SO₃	126.04	1.5	31.8 g
Sodium Bicarbonate	NaHCO₃	84.01	1.5	21.2 g
Methyl Iodide	CH₃I	141.94	1.2	28.6 g (12.6 mL)
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	-	250 mL
Water (Deionized)	H₂O	18.02	-	250 mL
Ethyl Acetate	C₄H₈O₂	88.11	-	As needed

Protocol:

• Reduction to Sulfinate: In a 1 L flask, dissolve the crude pyridine-3-sulfonyl chloride from Part A in 250 mL of water. In a separate beaker, prepare a solution of sodium sulfite (31.8 g) and sodium bicarbonate (21.2 g) in 250 mL of water. Add the sulfite solution to the sulfonyl chloride solution and heat the mixture to 60-70 °C for 2-3 hours. The completion of the reduction can be monitored by the disappearance of the sulfonyl chloride starting material.

• Isolation of Sulfinate (Optional): The resulting sodium pyridine-3-sulfinate is water-soluble and can often be used directly. If isolation is required, the water can be removed under reduced pressure.

• Methylation: To the aqueous solution of sodium pyridine-3-sulfinate, add 250 mL of DMF. Add methyl iodide (28.6 g) and heat the reaction mixture to 50-60 °C for 4-6 hours.

• Work-up and Extraction: After cooling to room temperature, pour the reaction mixture into 1 L of water. Extract the product with ethyl acetate (3 x 250 mL).

• Washing and Drying: Combine the organic extracts and wash with brine (2 x 200 mL). Dry the organic layer over anhydrous sodium sulfate.

• Purification: After filtering, concentrate the solution under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford pure 3-methanesulfonyl-pyridine.

Scientific Integrity and Mechanistic Discussion

Expertise & Causality:

• Diazotization: The conversion of the primary amine on 3-aminopyridine to a diazonium salt is a classic nitrosation reaction.[5] It requires a cold, acidic environment (0-5 °C) for several critical reasons. The active nitrosating agent, nitrous acid (HNO₂), is generated in situ from sodium nitrite and a strong acid like HCl. Low temperatures are essential to prevent the highly unstable diazonium salt from decomposing, which would lead to the formation of 3-hydroxypyridine and release of nitrogen gas, significantly reducing the yield.[6] An excess of acid ensures complete protonation of the aminopyridine and stabilizes the resulting diazonium salt.

• Sulfonyl Chloride Formation: The Sandmeyer-type reaction for forming the sulfonyl chloride is a radical process initiated by a single-electron transfer from the copper(I) catalyst to the diazonium salt.[1][7] This generates an aryl radical and nitrogen gas. The aryl radical then reacts with sulfur dioxide. The resulting pyridylsulfonyl radical is then oxidized and chlorinated to give the final pyridine-3-sulfonyl chloride product. The use of an aqueous system, while sometimes counterintuitive for water-sensitive products, is effective here because the sulfonyl chloride product often precipitates from the reaction mixture, protecting it from hydrolysis.[8][9]

• Sulfone Formation: The conversion of the sulfonyl chloride to the methyl sulfone via a sulfinate intermediate is a robust method. Direct reaction with a methyl Grignard reagent can be low-yielding. The reduction to the more nucleophilic sulfinate, followed by an Sₙ2 reaction with a methylating agent like methyl iodide, provides a cleaner and more reliable transformation.

Trustworthiness & Validation:

Each stage of this protocol includes clear endpoints and work-up procedures designed to isolate and purify the intermediates and final product. Reaction progress should be monitored by appropriate analytical techniques (TLC, LC-MS, NMR) to validate the transformations. The yields and purity reported in the literature for analogous reactions are consistently high, supporting the reliability of this synthetic route.[2][3]

References

• Dunn, P. J., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development. [Link]

• Google Patents. (2021). CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride.

• Ye, Y., et al. (2018). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Letters. [Link]

• Eureka. (n.d.). Environment-friendly chemical synthetic method for 3-pyridine sulfonyl chloride. [Link]

• Neogi, P., et al. (2021). Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst. ACS Catalysis. [Link]

• ResearchGate. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. [Link]

• Organic Chemistry Portal. (n.d.). Diazotisation. [Link]

• Scribd. (n.d.). Sandmeyer OPRD Set 2009. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Sulfide Oxidation. [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. [Link]

• Science Forums. (2020). Aromatic Diazotization of 3-aminopyridine. [Link]

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Application Notes and Protocols for the Laboratory-Scale Synthesis of 3-Methanesulfonyl-pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, technically detailed guide for the laboratory-scale synthesis of 3-Methanesulfonyl-pyridine, a key building block in pharmaceutical and agrochemical research. The protocol centers on the robust and widely applicable oxidation of 3-(methylthio)pyridine. This guide moves beyond a simple recitation of steps, delving into the underlying chemical principles, critical safety considerations, and thorough analytical characterization of the final product. The information presented herein is intended to empower researchers to not only replicate this synthesis but also to adapt and troubleshoot similar transformations in their own work.

Introduction

3-Methanesulfonyl-pyridine, also known as 3-(methylsulfonyl)pyridine, is a heterocyclic compound of significant interest in medicinal chemistry and materials science.[1] Its sulfonyl group acts as a potent hydrogen bond acceptor and can participate in various non-covalent interactions, making it a valuable moiety for modulating the physicochemical properties and biological activity of target molecules. The pyridine ring, a common scaffold in numerous pharmaceuticals, provides a basic nitrogen atom that can be crucial for receptor binding and pharmacokinetic profiles.

The synthesis of 3-Methanesulfonyl-pyridine is most commonly achieved through the oxidation of its thioether precursor, 3-(methylthio)pyridine. This transformation is a cornerstone of sulfur chemistry and offers a reliable route to the desired sulfone. This application note will detail a well-established protocol for this oxidation, providing insights into reagent selection, reaction monitoring, and product purification.

Chemical and Physical Properties

Property	Value
Molecular Formula	C₆H₇NO₂S
Molecular Weight	157.19 g/mol [1]
CAS Number	52693-61-5[1]
Appearance	White to off-white solid
Melting Point	120-124 °C

Reaction Scheme

The synthesis proceeds via the oxidation of the sulfur atom in 3-(methylthio)pyridine. This reaction typically employs a stoichiometric amount of a suitable oxidizing agent to convert the thioether to the corresponding sulfone.

Caption: General reaction scheme for the oxidation of 3-(methylthio)pyridine.

Experimental Protocol

This protocol details the oxidation of 3-(methylthio)pyridine to 3-Methanesulfonyl-pyridine using meta-chloroperoxybenzoic acid (m-CPBA) as the oxidizing agent.

Materials and Equipment

• Reagents:

  • 3-(Methylthio)pyridine (98%)

  • meta-Chloroperoxybenzoic acid (m-CPBA, ≤77%)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Standard glassware for extraction and filtration

  • Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • Fume hood[2]

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[2][3]

• Fume Hood: All manipulations should be performed in a well-ventilated chemical fume hood.[2]

• m-CPBA: meta-Chloroperoxybenzoic acid is a potentially explosive solid and should be handled with care. Avoid grinding or subjecting it to shock. It is also a strong oxidizing agent.

• Dichloromethane: DCM is a volatile and potentially carcinogenic solvent. Handle with care and avoid inhalation.

• Quenching: The reaction quench with sodium thiosulfate is exothermic. Perform the addition slowly and with cooling.

Step-by-Step Procedure

• Reaction Setup:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-(methylthio)pyridine (5.0 g, 39.9 mmol, 1.0 equiv.).

  • Dissolve the starting material in anhydrous dichloromethane (100 mL).

  • Cool the solution to 0 °C in an ice bath.

• Addition of Oxidizing Agent:

  • While stirring vigorously, add m-CPBA (approximately 17.8 g, containing ≤77% m-CPBA, which corresponds to ~13.7 g active m-CPBA, 79.8 mmol, 2.0 equiv.) portion-wise over 30 minutes. The addition of an excess of the oxidizing agent ensures the complete conversion of the thioether to the sulfone.[4]

  • Rationale: Portion-wise addition helps to control the reaction temperature, as the oxidation is exothermic. Maintaining a low temperature minimizes potential side reactions.

• Reaction Monitoring:

  • Allow the reaction mixture to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A suitable eluent system is 50% ethyl acetate in hexanes. The product, 3-Methanesulfonyl-pyridine, will have a lower Rf value than the starting material, 3-(methylthio)pyridine. The reaction is complete when the starting material spot is no longer visible by TLC.

• Work-up and Extraction:

  • Upon completion, cool the reaction mixture again in an ice bath.

  • Slowly quench the excess m-CPBA by adding a saturated aqueous solution of sodium thiosulfate (50 mL). Stir for 15 minutes until a spot test with potassium iodide-starch paper is negative (indicating no remaining peroxide).

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to remove meta-chlorobenzoic acid, and then with brine (50 mL).

  • Causality: The sodium bicarbonate wash is crucial for removing the acidic byproduct, meta-chlorobenzoic acid, which simplifies the subsequent purification.

• Isolation and Purification:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[5]

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent system such as ethyl acetate/hexanes or by column chromatography on silica gel.

Workflow Diagram

Caption: Step-by-step workflow for the synthesis of 3-Methanesulfonyl-pyridine.

Characterization of 3-Methanesulfonyl-pyridine

Thorough characterization of the final product is essential to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃):

  • δ 9.25 (d, J = 2.4 Hz, 1H, Py-H2)

  • δ 8.85 (dd, J = 4.8, 1.6 Hz, 1H, Py-H6)

  • δ 8.20 (ddd, J = 8.0, 2.4, 1.6 Hz, 1H, Py-H4)

  • δ 7.60 (dd, J = 8.0, 4.8 Hz, 1H, Py-H5)

  • δ 3.15 (s, 3H, -SO₂CH₃)

  • Interpretation: The proton NMR spectrum should show four distinct signals in the aromatic region corresponding to the four protons on the pyridine ring, and a singlet in the aliphatic region for the methyl group protons. The chemical shifts and coupling constants are characteristic of a 3-substituted pyridine ring.[6]

• ¹³C NMR (101 MHz, CDCl₃):

  • δ 154.0 (Py-C2)

  • δ 148.5 (Py-C6)

  • δ 136.0 (Py-C3)

  • δ 134.5 (Py-C4)

  • δ 124.0 (Py-C5)

  • δ 44.5 (-SO₂CH₃)

  • Interpretation: The carbon NMR spectrum will display five signals for the pyridine ring carbons and one signal for the methyl carbon.

Infrared (IR) Spectroscopy

• Key Absorptions (cm⁻¹):

  • ~3050 (C-H aromatic stretch)

  • ~2950 (C-H aliphatic stretch)

  • ~1580, 1470, 1420 (C=C and C=N aromatic ring stretches)

  • 1310 (S=O asymmetric stretch)

  • 1150 (S=O symmetric stretch)

  • Interpretation: The most characteristic peaks in the IR spectrum are the strong absorptions corresponding to the symmetric and asymmetric stretching vibrations of the sulfonyl (S=O) group.[7][8]

Mass Spectrometry (MS)

• Expected m/z:

  • [M+H]⁺ = 158.0270

  • Interpretation: High-resolution mass spectrometry should confirm the molecular formula of the product. The mass spectrum will show a molecular ion peak corresponding to the mass of 3-Methanesulfonyl-pyridine.[7]

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating through rigorous in-process monitoring and final product analysis.

• TLC Monitoring: Regular TLC analysis during the reaction provides a clear visual confirmation of the conversion of the starting material to the product, allowing for precise determination of the reaction endpoint.

• Spectroscopic Confirmation: The combination of NMR, IR, and MS provides orthogonal methods for structure elucidation. The data from these techniques should be consistent and unequivocally support the formation of 3-Methanesulfonyl-pyridine. Any significant deviation from the expected spectral data would indicate the presence of impurities or an incorrect product, prompting further investigation and purification.

• Physical Properties: The melting point of the purified product should be sharp and within the expected range, providing a simple and effective measure of purity.

Conclusion

This application note provides a detailed and reliable protocol for the laboratory-scale synthesis of 3-Methanesulfonyl-pyridine via the oxidation of 3-(methylthio)pyridine. By understanding the underlying chemical principles, adhering to the safety precautions, and performing thorough analytical characterization, researchers can confidently prepare this valuable building block for their scientific endeavors.

References

• PubChem Compound Summary for CID 416806, 3-Methanesulfonylpyridine. National Center for Biotechnology Information. [Link]

• Oriental Journal of Chemistry, Synthesis and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine. Oriental Journal of Chemistry. [Link]

• Pinto, D. C. G. A., et al. Advanced NMR techniques for structural characterization of heterocyclic structures. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry, 2017.

• St. John, T. NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. YouTube, 10 May 2017. [Link]

• ResearchGate. NMR, mass spectroscopy, IR - finding compound structure. [Link]

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Application Notes &amp; Protocols for the Purification of Crude 3-Methanesulfonyl-pyridine

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the purification of crude 3-Methanesulfonyl-pyridine, a key intermediate in pharmaceutical synthesis. Recognizing the critical impact of purity on reaction outcomes, drug efficacy, and safety, this document offers researchers, scientists, and drug development professionals a selection of robust purification techniques. We delve into the underlying principles of recrystallization, silica gel column chromatography, and preparative HPLC, providing step-by-step methodologies tailored to this specific molecule. The guide emphasizes a logical, problem-solving approach, enabling scientists to select and optimize the most suitable purification strategy based on the impurity profile, required scale, and desired final purity.

Initial Assessment of Crude 3-Methanesulfonyl-pyridine

A successful purification strategy begins with a thorough understanding of the target molecule and its potential contaminants. The choice of methodology is fundamentally dictated by the physicochemical differences between the desired compound and its impurities.

Physicochemical Properties

3-Methanesulfonyl-pyridine is a solid at room temperature with moderate polarity, conferred by the pyridine ring and the sulfonyl group. These features are central to designing effective purification protocols.

Property	Value	Source
Molecular Formula	C₆H₇NO₂S	PubChem[1]
Molecular Weight	157.19 g/mol	PubChem[1]
Physical State	Solid	BOC Sciences[2]
Melting Point	51-54 °C	BOC Sciences[2]
pKa	~5-6 (Estimated for pyridine ring)	Benchchem[3]
Solubility	Soluble in polar organic solvents, sparingly soluble in non-polar solvents.	Inferred

Understanding the Impurity Profile

Crude 3-Methanesulfonyl-pyridine may contain a variety of impurities stemming from its synthesis. A common synthetic route involves the oxidation of 3-(methylthio)pyridine. Another route proceeds via 3-aminopyridine to form pyridine-3-sulfonyl chloride, which is then reacted.[4][5] Potential impurities can therefore include:

• Starting Materials: Unreacted 3-(methylthio)pyridine or 3-aminopyridine.

• Intermediates: Partially oxidized intermediates such as 3-(methylsulfinyl)pyridine.

• By-products: Regioisomers, N-oxides of the pyridine ring, or products from side reactions.[6]

• Reagents & Solvents: Residual reagents and solvents from the synthesis and work-up steps.

Initial Analysis Protocol: Before attempting purification, it is crucial to perform an initial analysis of the crude material using methods such as:

• Thin-Layer Chromatography (TLC): To visualize the number of components and estimate their relative polarities.

• High-Performance Liquid Chromatography (HPLC): To obtain a quantitative assessment of the purity and the impurity profile.[7]

• Melting Point: A broad and depressed melting range indicates the presence of significant impurities.

Strategic Selection of Purification Technique

The optimal purification technique depends on the nature of the impurities, the quantity of material to be purified, and the target purity level. The following decision tree provides a logical workflow for method selection.

Caption: Decision workflow for selecting a purification method.

Purification Protocols

The following sections provide detailed, step-by-step protocols for the most common and effective purification techniques applicable to 3-Methanesulfonyl-pyridine.

Protocol 1: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, leveraging differences in solubility between the target compound and its impurities in a given solvent at different temperatures.[8][9] The ideal solvent will dissolve 3-Methanesulfonyl-pyridine completely at an elevated temperature but poorly at room or sub-ambient temperatures.

3.1.1. Causality Behind Experimental Choices:

• Solvent Selection: The key is to find a solvent system where the compound's solubility has a steep temperature gradient. Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble at all temperatures (allowing for hot filtration). Given the compound's polarity, solvents like isopropanol, ethanol, ethyl acetate, or mixtures with water or hexanes are good starting points.

• Cooling Rate: Slow cooling is essential. It allows for the formation of a well-ordered crystal lattice that selectively incorporates the target molecule while excluding impurities.[10] Rapid cooling can trap impurities within the crystal structure.

3.1.2. Experimental Workflow: Recrystallization

Caption: Step-by-step workflow for the recrystallization process.

3.1.3. Step-by-Step Methodology:

• Solvent Screening: In parallel test tubes, test the solubility of ~20 mg of crude material in 0.5 mL of various candidate solvents (e.g., isopropanol, ethyl acetate, toluene, acetone) at room temperature and at boiling. A good solvent will show poor solubility at room temperature and complete dissolution upon heating.

• Dissolution: Place the crude 3-Methanesulfonyl-pyridine in an Erlenmeyer flask. Add the chosen solvent dropwise while heating (e.g., on a hot plate with stirring) until the solid just dissolves. Use the minimum amount of hot solvent necessary to achieve full dissolution.[11]

• Decolorization (Optional): If colored impurities are present, add a small amount of activated carbon to the hot solution, swirl for a few minutes, and perform a hot filtration to remove the carbon.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. To promote larger crystal growth, insulate the flask to slow the cooling process further.[12]

• Yield Maximization: Once the solution has reached room temperature and crystal formation appears complete, place the flask in an ice-water bath for at least 30 minutes to maximize precipitation.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small portion of ice-cold recrystallization solvent to rinse away any remaining mother liquor containing impurities.[8]

• Drying: Dry the crystals under vacuum to remove all residual solvent. Determine the yield and assess purity via melting point and HPLC analysis.

Protocol 2: Silica Gel Column Chromatography

This technique separates compounds based on their differential adsorption to a stationary phase (silica gel) and solubility in a mobile phase.[13] It is highly effective for separating compounds with different polarities.

3.2.1. Causality Behind Experimental Choices:

• Stationary Phase: Silica gel is a polar adsorbent. More polar compounds, like the sulfone, will interact more strongly and elute more slowly. Less polar impurities will elute faster.

• Mobile Phase (Eluent): The eluent's polarity is optimized to achieve good separation. A common starting point for pyridine derivatives is a mixture of a non-polar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate or dichloromethane).[14] The optimal ratio is determined by TLC to achieve a retention factor (Rf) for the target compound of approximately 0.25-0.35.

• Peak Tailing: Pyridine derivatives can exhibit peak tailing on silica due to interaction between the basic nitrogen and acidic silanol groups.[3] Adding a small amount of a basic modifier like triethylamine (~0.1-1%) to the eluent can significantly improve peak shape by competing for these active sites.[3]

3.2.2. Step-by-Step Methodology:

• TLC Method Development: Develop a TLC solvent system that provides good separation between 3-Methanesulfonyl-pyridine and its major impurities. The spot for the desired product should have an Rf value of ~0.3. A good starting eluent might be 50% ethyl acetate in hexanes.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and carefully pack it into a glass column, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude material in a minimal amount of a strong solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel ("dry loading") and evaporate the solvent. Carefully add the dried silica with the adsorbed sample to the top of the packed column. This method generally provides better resolution than direct liquid injection.

• Elution: Begin eluting the column with the mobile phase, collecting fractions in test tubes. Monitor the separation by TLC analysis of the collected fractions.

• Fraction Pooling: Once the separation is complete, identify the fractions containing the pure product by TLC. Combine these pure fractions.

• Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator.

• Final Analysis: Dry the resulting solid under high vacuum and determine the yield and purity.

Protocol 3: Preparative HPLC

Preparative HPLC is a high-resolution technique used for challenging separations where impurities are structurally very similar to the target compound, or when very high purity (>99.5%) is required.[15]

3.2.1. Causality Behind Experimental Choices:

• Stationary Phase: A reverse-phase C18 column is the most common choice. The non-polar stationary phase retains compounds based on their hydrophobicity.

• Mobile Phase: A mixture of water and an organic solvent like acetonitrile or methanol is typically used.[16]

• pH and Additives: The basicity of the pyridine nitrogen can cause poor peak shape. Adding an acid like formic acid or trifluoroacetic acid (TFA) to the mobile phase (e.g., 0.1%) protonates the pyridine, leading to sharper, more symmetrical peaks.[3] This is critical for achieving good separation and recovery.

3.2.2. Step-by-Step Methodology:

• Analytical Method Development: Develop a robust analytical HPLC method on a C18 column (e.g., 4.6 x 150 mm, 5 µm). Optimize the mobile phase (e.g., a gradient of acetonitrile in water with 0.1% formic acid) to achieve baseline separation of the main peak from all impurities.

• Scale-Up Calculation: Based on the analytical method, calculate the appropriate flow rate and injection volume for the larger preparative column. The flow rate is typically scaled by the ratio of the column cross-sectional areas.

• Sample Preparation: Dissolve the crude 3-Methanesulfonyl-pyridine in the mobile phase or a compatible solvent at a high concentration. Ensure the sample is fully dissolved and filtered before injection.

• Purification Run: Equilibrate the preparative column with the starting mobile phase conditions. Inject the sample and run the preparative method.

• Fraction Collection: Collect fractions as they elute from the column, using a UV detector to identify the peaks. Fractions can be collected based on time or detector signal threshold.

• Purity Analysis: Analyze the collected fractions using the analytical HPLC method to identify those containing the pure product.

• Product Isolation: Pool the pure fractions. If the mobile phase is volatile (e.g., acetonitrile/water/formic acid), it can be removed by rotary evaporation and subsequent lyophilization to yield the purified compound.

• Final Analysis: Determine the yield and confirm the final purity of the isolated product.

Comparative Summary of Purification Techniques

Parameter	Recrystallization	Column Chromatography	Preparative HPLC
Typical Final Purity	98-99.5%	95-99%	>99.5%
Typical Yield	Moderate to High (60-90%)	Moderate (50-80%)	High (80-95%)
Throughput	High (grams to kilograms)	Moderate (milligrams to grams)	Low (milligrams to grams)
Cost & Complexity	Low	Moderate	High
Best Suited For	Removing small amounts of impurities from a crystalline solid.	Separating compounds with significantly different polarities.	Separating closely related impurities (isomers) or achieving very high purity.

Conclusion

The purification of crude 3-Methanesulfonyl-pyridine can be effectively achieved through several well-established techniques. For crude material that is already substantially pure and crystalline, recrystallization offers a simple, cost-effective, and scalable method for achieving high purity. When dealing with complex mixtures containing impurities of varying polarities, silica gel column chromatography provides a versatile and robust solution. For instances requiring the highest possible purity or for separating challenging, closely-related impurities, preparative HPLC stands as the method of choice, despite its higher cost and complexity. The selection of the optimal method, as outlined in this guide, should be based on a careful initial analysis of the crude material and a clear definition of the final purity requirements.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 416806, 3-Methanesulfonylpyridine. PubChem. [Link]

• SIELC Technologies. (n.d.). Separation of 3-Pyridinesulfonic acid on Newcrom R1 HPLC column. [Link]

• LookChem. (n.d.). Purification of Pyridine. Chempedia. [Link]

• Various Authors. (2020). Preparation of pyridine derivatives from the corresponding 5-acetal-1-carbonyl compounds by acid. HETEROCYCLES, Vol. 102, No. 1. [Link]

• Bartolucci, S., et al. (2021). New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. PubMed Central. [Link]

• Wang, Y., & Wu, D. (2007). Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. Journal of separation science. [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Chemistry Guides. [Link]

• Agilent Technologies. (n.d.). Application Compendium Solutions for Preparative HPLC. [Link]

• Chemistry LibreTexts. (2023). Recrystallization. [Link]

• Reddit. (2025). Recrystallization for foam like crystals. r/Chempros. [Link]

• Professor Dave Explains. (2020). Recrystallization. YouTube. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• CN107698651A - Environment-friendly chemical synthetic method for 3-pyridine sulfonyl chloride. (2018).
• CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride. (2021).

• Singh, S., & Kumar, V. (2018). Recent trends in the impurity profile of pharmaceuticals. PubMed Central. [Link]

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The Versatile Virtuoso: 3-Methanesulfonyl-pyridine as a Strategic Building Block in Modern Organic Synthesis

Introduction: Unveiling the Potential of a Key Heterocyclic Intermediate

In the intricate tapestry of organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Among the vast arsenal of available synthons, heteroaromatic compounds, particularly pyridine derivatives, hold a place of prominence due to their prevalence in pharmaceuticals, agrochemicals, and materials science. This application note delves into the multifaceted utility of 3-Methanesulfonyl-pyridine, a versatile and highly valuable building block for the synthesis of a diverse array of functionalized molecules.

The methanesulfonyl group, a potent electron-withdrawing moiety, profoundly influences the reactivity of the pyridine ring. This electronic perturbation activates the heterocyclic core towards various transformations, rendering 3-Methanesulfonyl-pyridine an attractive substrate for a range of carbon-carbon and carbon-heteroatom bond-forming reactions. This guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the key applications of 3-Methanesulfonyl-pyridine, complete with detailed, field-proven protocols and mechanistic insights to empower their synthetic endeavors.

Physicochemical Properties and Safety Information

A thorough understanding of the physical and chemical properties of a building block is fundamental to its safe and effective handling in the laboratory.

Property	Value	Reference
Molecular Formula	C₆H₇NO₂S	[1]
Molecular Weight	157.19 g/mol	[1]
Appearance	Off-white to pale yellow solid	Commercially available
CAS Number	54033-41-9	Commercially available

Safety and Handling: 3-Methanesulfonyl-pyridine is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times when handling this compound. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, please consult the Safety Data Sheet (SDS) provided by the supplier.

Core Reactivity: An Electron-Deficient Pyridine Poised for Transformation

The electron-withdrawing nature of the 3-methanesulfonyl group significantly depletes the electron density of the pyridine ring, making it an excellent electrophile in several key reactions. This contrasts with the typical nucleophilic character of unsubstituted pyridine. The primary modes of reactivity for 3-Methanesulfonyl-pyridine that will be explored in this guide are:

• Palladium-Catalyzed Cross-Coupling Reactions: Serving as an electrophilic partner in Suzuki-Miyaura and Buchwald-Hartwig amination reactions.

• Nucleophilic Aromatic Substitution (SNAr): Undergoing substitution at positions activated by the sulfonyl group.

Part 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have revolutionized modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance.[2] 3-Methanesulfonyl-pyridine, with its electron-deficient ring system, is a competent electrophilic coupling partner in these transformations.

Suzuki-Miyaura Coupling: Forging New Carbon-Carbon Bonds

The Suzuki-Miyaura reaction is a cornerstone of C(sp²)–C(sp²) bond formation, coupling an organoboron reagent with an organic halide or triflate.[3] While 3-halopyridines are common substrates, the use of pyridyl sulfonates and sulfones as coupling partners is also well-established, offering alternative synthetic routes.

Mechanistic Rationale: The catalytic cycle of the Suzuki-Miyaura reaction generally proceeds through three key steps: oxidative addition of the palladium(0) catalyst to the electrophile, transmetalation of the organoboron species, and reductive elimination to yield the coupled product and regenerate the catalyst.[4] The electron-deficient nature of the 3-Methanesulfonyl-pyridine ring can facilitate the initial oxidative addition step.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Methanesulfonyl-pyridine with 4-Methoxyphenylboronic Acid

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of pyridyl sulfonates.[5]

Materials:

• 3-Methanesulfonyl-pyridine (1.0 equiv)

• 4-Methoxyphenylboronic acid (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 equiv)

• Triphenylphosphine (PPh₃, 0.1 equiv)

• Potassium carbonate (K₂CO₃, 3.0 equiv)

• 1,4-Dioxane

• Water

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 3-Methanesulfonyl-pyridine, 4-methoxyphenylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Add a 4:1 mixture of 1,4-dioxane and water.

• Degas the reaction mixture by bubbling argon through the solution for 15 minutes.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-(4-methoxyphenyl)pyridine.

Parameter	Condition	Rationale
Catalyst	Pd(OAc)₂/PPh₃	A common and effective catalyst system for Suzuki-Miyaura couplings.
Base	K₂CO₃	A moderately strong base sufficient to facilitate transmetalation.
Solvent	Dioxane/Water	A common solvent mixture that aids in the dissolution of both organic and inorganic reagents.
Temperature	90 °C	Provides sufficient thermal energy to drive the reaction to completion.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds from amines and aryl halides or sulfonates.[6] This reaction is instrumental in the synthesis of anilines and their derivatives, which are prevalent in medicinal chemistry.

Mechanistic Rationale: The catalytic cycle involves the oxidative addition of the palladium(0) catalyst to the C-S bond of the sulfone (or a C-X bond of a halide), followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and subsequent reductive elimination to yield the aminated product.[7] The choice of ligand is critical in this reaction to facilitate the key steps of the catalytic cycle.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocol: Buchwald-Hartwig Amination of 3-Methanesulfonyl-pyridine with Aniline

This protocol is based on general procedures for the Buchwald-Hartwig amination of aryl halides and sulfonates with anilines.[8]

Materials:

• 3-Methanesulfonyl-pyridine (1.0 equiv)

• Aniline (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 equiv)

• Xantphos (0.04 equiv)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Toluene, anhydrous

Procedure:

• In a glovebox, add Pd₂(dba)₃, Xantphos, and NaOtBu to a Schlenk tube.

• Add anhydrous toluene, followed by 3-Methanesulfonyl-pyridine and aniline.

• Seal the Schlenk tube and bring it out of the glovebox.

• Heat the reaction mixture to 100 °C and stir for 16-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite®, washing with ethyl acetate.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-phenylpyridin-3-amine.

Parameter	Condition	Rationale
Catalyst	Pd₂(dba)₃/Xantphos	A robust catalyst system for the amination of aryl halides and sulfonates.
Base	NaOtBu	A strong, non-nucleophilic base required for the deprotonation of the amine.
Solvent	Toluene	A common high-boiling, non-polar solvent for this transformation.
Temperature	100 °C	Elevated temperature is often necessary to overcome the activation barrier of the reaction.

Part 2: Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyridine ring in 3-Methanesulfonyl-pyridine also makes it susceptible to nucleophilic aromatic substitution (SNAr), particularly at the positions ortho and para to the electron-withdrawing group and the ring nitrogen.[9]

Mechanistic Rationale: The SNAr reaction proceeds via a two-step addition-elimination mechanism. The nucleophile first attacks the electron-deficient aromatic ring to form a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[10] The leaving group then departs, restoring the aromaticity of the ring. The presence of the electron-withdrawing sulfonyl group and the ring nitrogen helps to stabilize the negative charge in the Meisenheimer intermediate, thereby facilitating the reaction. For 3-Methanesulfonyl-pyridine, nucleophilic attack is favored at the 2- and 6-positions.

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNAr).

Experimental Protocol: Nucleophilic Aromatic Substitution with Sodium Methoxide

This protocol describes the reaction of a hypothetical 2-halo-3-methanesulfonyl-pyridine with sodium methoxide, illustrating the principle of SNAr on this scaffold.

Materials:

• 2-Chloro-3-methanesulfonyl-pyridine (1.0 equiv)

• Sodium methoxide (1.5 equiv)

• Methanol, anhydrous

Procedure:

• To a round-bottom flask equipped with a reflux condenser and under an inert atmosphere, dissolve 2-chloro-3-methanesulfonyl-pyridine in anhydrous methanol.

• Add sodium methoxide portion-wise to the solution.

• Heat the reaction mixture to reflux and stir for 4-8 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Carefully quench the reaction with water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 2-methoxy-3-methanesulfonyl-pyridine.

Parameter	Condition	Rationale
Nucleophile	Sodium methoxide	A strong nucleophile for SNAr reactions.
Solvent	Methanol	The corresponding alcohol is a suitable solvent for alkoxide-mediated substitutions.
Temperature	Reflux	Provides the necessary energy to overcome the activation barrier for the reaction.

Part 3: Application in the Synthesis of Bioactive Molecules

The synthetic utility of 3-Methanesulfonyl-pyridine and its derivatives is prominently showcased in the synthesis of pharmaceuticals. A notable example is the COX-2 inhibitor, Etoricoxib. While many reported syntheses of Etoricoxib build the sulfonylphenyl pyridine core through various condensation and cross-coupling strategies where the sulfone is formed late-stage, the core reactivity of 3-substituted pyridines is central to these approaches.[11][12] For instance, a key disconnection in the synthesis of Etoricoxib involves the coupling of a pyridyl fragment with a 4-(methylsulfonyl)phenyl group.

Caption: Retrosynthetic analysis of Etoricoxib.

The principles of Suzuki-Miyaura coupling detailed in this guide are directly applicable to the synthesis of the bipyridyl core of Etoricoxib and its analogues. A hypothetical, albeit illustrative, approach could involve the Suzuki-Miyaura coupling of a boronic acid derivative of 2-methyl-5-bromopyridine with a suitable 3-substituted pyridine electrophile bearing the 4-(methylsulfonyl)phenyl group.

Conclusion: A Building Block of Strategic Importance

3-Methanesulfonyl-pyridine has emerged as a building block of significant strategic importance in modern organic synthesis. Its well-defined reactivity, driven by the strong electron-withdrawing nature of the methanesulfonyl group, allows for its predictable and efficient participation in a range of powerful synthetic transformations, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. The protocols and mechanistic insights provided in this application note are intended to serve as a valuable resource for researchers in their quest to construct novel and complex molecular entities for a wide array of applications, from drug discovery to materials science. As the demand for sophisticated heterocyclic compounds continues to grow, the utility of versatile building blocks like 3-Methanesulfonyl-pyridine is set to expand even further.

References

• Vyvyan, J. R., Dell, J. A., & Ligon, T. J. (2010).

• Kashani, S. K., Jessiman, J. E., & Organ, M. G. (2018). Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A new palladium precatalyst allows for the fast Suzuki− Miyaura coupling reactions of unstable polyfluorophenyl and 2-heteroaryl boronic acids. Journal of the American Chemical Society, 132(40), 14073-14075. [Link]

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem [Video]. YouTube. [Link]

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Application Notes and Protocols for 3-Methanesulfonyl-pyridine in Pharmaceutical Intermediate Synthesis

Introduction: The Strategic Importance of the Pyridylsulfonyl Moiety

In the landscape of modern medicinal chemistry, the pyridine ring is a ubiquitous scaffold, present in a significant number of FDA-approved drugs.[1][2] Its ability to engage in hydrogen bonding, act as a bioisostere for a phenyl ring, and modulate the physicochemical properties of a molecule makes it a privileged structure in drug design.[1] When functionalized with a methanesulfonyl group at the 3-position, the resulting 3-Methanesulfonyl-pyridine becomes a highly valuable building block for the synthesis of complex pharmaceutical intermediates. The potent electron-withdrawing nature of the sulfonyl group significantly influences the reactivity of the pyridine ring, opening up diverse avenues for molecular elaboration.

This guide provides an in-depth exploration of the applications of 3-Methanesulfonyl-pyridine in pharmaceutical synthesis. We will delve into the causality behind its reactivity and present detailed, field-proven protocols for its use in key synthetic transformations.

Physicochemical and Safety Data

A thorough understanding of the properties and hazards of a reagent is paramount for its safe and effective use in the laboratory.

Table 1: Physicochemical Properties of 3-Methanesulfonyl-pyridine [3]

Property	Value
Molecular Formula	C₆H₇NO₂S
Molecular Weight	157.19 g/mol
Appearance	White to off-white crystalline solid
Melting Point	98-102 °C
Boiling Point	Not available
Solubility	Soluble in methanol, chloroform, and ethyl acetate.
CAS Number	52693-61-5

Safety and Handling: [3] 3-Methanesulfonyl-pyridine is classified as an irritant. It is crucial to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Core Synthetic Applications and Mechanistic Rationale

The synthetic utility of 3-Methanesulfonyl-pyridine is primarily dictated by the electronic properties of the pyridylsulfonyl group. The sulfonyl moiety is strongly electron-withdrawing, which deactivates the pyridine ring towards electrophilic aromatic substitution but, crucially, activates it for nucleophilic aromatic substitution (SNAr).[4][5]

Nucleophilic Aromatic Substitution (SNAr): A Gateway to Diverse Functionality

Causality of Reactivity: The pyridine nitrogen and the 3-methanesulfonyl group work in concert to render the C-2, C-4, and C-6 positions of the pyridine ring electron-deficient and thus susceptible to nucleophilic attack.[4] The attack of a nucleophile at these positions generates a resonance-stabilized anionic intermediate (a Meisenheimer-like complex), where the negative charge can be delocalized onto the electronegative nitrogen atom and the oxygen atoms of the sulfonyl group. This stabilization of the intermediate is the driving force for the reaction.[4][5]

Workflow for Nucleophilic Aromatic Substitution:

Caption: Workflow for SNAr on 3-Methanesulfonyl-pyridine.

Exemplary Protocol: Synthesis of a 2-Amino-3-methanesulfonyl-pyridine Derivative

This protocol describes a general procedure for the reaction of 3-Methanesulfonyl-pyridine with a primary amine.

Materials:

• 3-Methanesulfonyl-pyridine (1.0 eq)

• Primary amine (e.g., benzylamine) (1.2 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Water (deionized)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-Methanesulfonyl-pyridine and anhydrous DMF.

• Add the primary amine and anhydrous potassium carbonate to the solution.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization to afford the desired 2-amino-3-methanesulfonyl-pyridine derivative.

Precursor to Pyridine-3-sulfonyl Chloride: A Key Reagent for N-Sulfonylation

While 3-Methanesulfonyl-pyridine itself can be a valuable building block, the related compound, pyridine-3-sulfonyl chloride, is a cornerstone reagent for the synthesis of many pharmaceuticals, most notably the potassium-competitive acid blocker, Vonoprazan.[6][7][8][9][10] The synthesis of Vonoprazan involves the N-sulfonylation of a pyrrole derivative with pyridine-3-sulfonyl chloride.[6][9]

Logical Relationship of Key Components in Vonoprazan Synthesis:

Caption: Logical relationship of key components in Vonoprazan synthesis.

Protocol: N-Sulfonylation in the Synthesis of a Vonoprazan Intermediate [9]

This protocol is adapted from patent literature for the synthesis of 5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-formamide.

Materials:

• 5-(2-fluorophenyl)-1H-pyrrole-3-formamide (1.0 eq)

• Pyridine-3-sulfonyl chloride (1.2 eq)

• Triethylamine (Et₃N) (1.5 eq)

• Acetonitrile (ACN), anhydrous

• Purified water

Procedure:

• In a reaction vessel, dissolve 5-(2-fluorophenyl)-1H-pyrrole-3-formamide in anhydrous acetonitrile.

• Add triethylamine to the solution and stir at room temperature (20-30 °C).

• Prepare a solution of pyridine-3-sulfonyl chloride in anhydrous acetonitrile.

• Slowly add the pyridine-3-sulfonyl chloride solution to the reaction mixture, maintaining the temperature between 20-30 °C.

• After the addition is complete, heat the mixture to 40 °C and stir for 2 hours.

• Monitor the reaction by HPLC. Upon completion, cool the reaction mixture to 10 °C.

• Slowly add purified water to precipitate the product.

• Stir the resulting slurry for 1-2 hours at 10 °C.

• Collect the solid product by filtration, wash with water, and dry under vacuum at 50-60 °C to yield the desired intermediate.

Palladium-Catalyzed Cross-Coupling Reactions: Forging New Carbon-Carbon Bonds

Modern synthetic chemistry heavily relies on palladium-catalyzed cross-coupling reactions to form C-C bonds.[11] While 3-Methanesulfonyl-pyridine itself is not a typical substrate, it can be converted to a more reactive species, such as a pyridine sulfinate, which has been shown to be an excellent coupling partner in Suzuki-Miyaura type reactions.[12][13][14]

Proposed Workflow for Cross-Coupling:

Caption: Proposed workflow for cross-coupling with a 3-pyridylsulfonyl derivative.

Conceptual Protocol: Suzuki-Miyaura Coupling of a Pyridine-3-sulfinate

This conceptual protocol is based on established methods for the cross-coupling of pyridine sulfinates.[12]

Materials:

• Pyridine-3-sulfinate (prepared from 3-Methanesulfonyl-pyridine) (1.0 eq)

• Aryl halide (e.g., 4-bromotoluene) (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂) (5 mol%)

• Tricyclohexylphosphine (PCy₃) (10 mol%)

• Potassium carbonate (K₂CO₃) (1.5 eq)

• Toluene, anhydrous

Procedure:

• In a glovebox or under an inert atmosphere, add the aryl halide, pyridine-3-sulfinate, potassium carbonate, palladium(II) acetate, and tricyclohexylphosphine to a Schlenk tube.

• Add anhydrous toluene via syringe.

• Seal the tube and heat the reaction mixture to 110 °C for 12-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the residue by flash column chromatography to obtain the 3-aryl-pyridine product.

Conclusion

3-Methanesulfonyl-pyridine is a versatile and highly valuable building block in pharmaceutical intermediate synthesis. Its reactivity, governed by the powerful electron-withdrawing sulfonyl group, makes it an ideal substrate for nucleophilic aromatic substitution and a precursor to key reagents for N-sulfonylation and palladium-catalyzed cross-coupling reactions. The protocols and mechanistic insights provided in this guide are intended to empower researchers and drug development professionals to effectively harness the synthetic potential of this important intermediate.

References

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• Google Patents. (n.d.). Preparation method of vonoprazan fumarate. (Patent No. CN110452222B).
• Google Patents. (n.d.). Vonoprazan fumarate intermediate and preparation method thereof. (Patent No. CN113549054A).

• Figshare. (2017). Novel and practical synthesis of vonoprazan fumarate. Taylor & Francis Group. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates. Nature Communications. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Retrieved from [Link]

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• National Center for Biotechnology Information. (2024). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry. Retrieved from [Link]

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• National Center for Biotechnology Information. (2017). Concerted Nucleophilic Aromatic Substitution Reactions. Angewandte Chemie International Edition. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Methanesulfonylpyridine. PubChem. Retrieved from [Link]

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Application Notes and Protocols for the Quantification of 3-Methanesulfonyl-pyridine by HPLC and GC

Abstract

This comprehensive technical guide provides detailed application notes and validated protocols for the quantitative analysis of 3-Methanesulfonyl-pyridine, a key intermediate and potential impurity in pharmaceutical development. The guide is designed for researchers, scientists, and drug development professionals, offering robust methodologies for both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). The protocols herein are developed with a focus on scientific integrity, providing not just procedural steps but also the underlying scientific rationale for experimental choices. This ensures that each method is a self-validating system, grounded in established analytical principles.

Introduction: The Analytical Imperative for 3-Methanesulfonyl-pyridine

3-Methanesulfonyl-pyridine is a heterocyclic organic compound of significant interest in medicinal chemistry and pharmaceutical synthesis. Its accurate quantification is critical for ensuring the quality, safety, and efficacy of active pharmaceutical ingredients (APIs). Whether as a starting material, an intermediate, or a potential impurity, the ability to precisely measure its concentration is paramount for process control, stability testing, and regulatory compliance.

The analytical challenge in quantifying 3-Methanesulfonyl-pyridine lies in its polarity, conferred by the pyridine ring and the sulfonyl group. This necessitates the development of tailored chromatographic methods that can provide the required specificity, sensitivity, and robustness. This guide presents two orthogonal and validated analytical approaches: a reversed-phase HPLC method for its quantification in aqueous and organic matrices, and a GC method suitable for its analysis in volatile organic solvents.

High-Performance Liquid Chromatography (HPLC) Method for 3-Methanesulfonyl-pyridine

Reversed-phase HPLC is the workhorse of pharmaceutical analysis due to its versatility and applicability to a wide range of compounds. For 3-Methanesulfonyl-pyridine, a C18 column is the stationary phase of choice, offering a good balance of hydrophobic and polar interactions. The selection of the mobile phase is critical to achieve optimal retention and peak shape. A buffered aqueous phase is necessary to control the ionization state of the weakly basic pyridine ring (pKa ≈ 2.5), while an organic modifier, such as acetonitrile, is used to modulate the retention time.

Rationale for Method Development

The choice of a C18 stationary phase is based on its proven ability to retain and separate a wide variety of aromatic and moderately polar compounds. The use of a phosphate buffer at a pH of around 3.0 ensures that the pyridine nitrogen is protonated, leading to more consistent interactions with the stationary phase and improved peak symmetry. Acetonitrile is selected as the organic modifier due to its low viscosity and UV transparency. UV detection is suitable for this analyte due to the presence of the chromophoric pyridine ring.

HPLC Protocol

Instrumentation and Columns:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents and Standards:

• Acetonitrile (HPLC grade).

• Potassium dihydrogen phosphate (KH₂PO₄) (AR grade).

• Orthophosphoric acid (AR grade).

• Water (HPLC grade).

• 3-Methanesulfonyl-pyridine reference standard.

Chromatographic Conditions:

Parameter	Setting
Mobile Phase A	0.02 M KH₂PO₄ in water, pH adjusted to 3.0 with orthophosphoric acid
Mobile Phase B	Acetonitrile
Gradient	80% A / 20% B, isocratic
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 265 nm
Run Time	10 minutes

Sample Preparation:

• Accurately weigh and dissolve the sample containing 3-Methanesulfonyl-pyridine in the mobile phase to a final concentration of approximately 100 µg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Method Validation: The method should be validated according to the International Council for Harmonisation (ICH) guidelines, including specificity, linearity, range, accuracy, precision, and robustness.[1][2]

HPLC Workflow Diagram

Caption: HPLC workflow for 3-Methanesulfonyl-pyridine quantification.

Gas Chromatography (GC) Method for 3-Methanesulfonyl-pyridine

Gas chromatography offers an alternative analytical approach, particularly for samples dissolved in volatile organic solvents. The primary consideration for the GC analysis of 3-Methanesulfonyl-pyridine is its thermal stability. A robust method will employ a well-deactivated inlet and a low-bleed capillary column to minimize on-column degradation. Mass spectrometric (MS) detection is highly recommended for its superior selectivity and sensitivity.

Rationale for Method Development

A mid-polarity capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., RTX-5MS), provides good selectivity for aromatic compounds. A temperature-programmed elution is necessary to ensure efficient separation and good peak shape. The use of a split/splitless injector allows for flexibility in handling varying sample concentrations. Electron ionization (EI) with MS detection provides characteristic fragmentation patterns for unequivocal identification and quantification.

GC Protocol

Instrumentation and Columns:

• GC system with a split/splitless injector, temperature-programmable oven, and a mass selective detector (MSD).

• Fused silica capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

Reagents and Standards:

• Methanol or Acetone (GC grade).

• Helium (carrier gas, 99.999% purity).

• 3-Methanesulfonyl-pyridine reference standard.

Chromatographic Conditions:

Parameter	Setting
Injector Temperature	250 °C
Injection Mode	Split (10:1)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temp: 100 °C, hold for 1 minRamp: 15 °C/min to 280 °CHold: 5 min at 280 °C
MSD Transfer Line	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50-300 amu
Quantification Ion	To be determined from the mass spectrum of the reference standard

Sample Preparation:

• Accurately weigh and dissolve the sample containing 3-Methanesulfonyl-pyridine in a suitable volatile solvent (e.g., methanol, acetone) to a final concentration of approximately 100 µg/mL.

• If necessary, filter the sample through a 0.45 µm syringe filter.

GC Workflow Diagram

Caption: GC-MS workflow for 3-Methanesulfonyl-pyridine quantification.

Method Validation and System Suitability

Both the HPLC and GC methods must undergo rigorous validation to ensure they are fit for their intended purpose. Key validation parameters, as stipulated by ICH guidelines, are summarized below.

Validation Parameter	HPLC	GC
Specificity	No interference from blank, placebo, and potential degradants at the retention time of the analyte.	No interfering peaks at the retention time of the analyte in the total ion chromatogram and extracted ion chromatogram.
Linearity	A minimum of five concentrations covering the expected range. Correlation coefficient (r²) > 0.999.	A minimum of five concentrations. Correlation coefficient (r²) > 0.995.
Range	To be established based on the application (e.g., 80-120% of the test concentration for assay).	To be established based on the application.
Accuracy	Determined by recovery studies on spiked samples. Typically 98-102%.	Determined by recovery studies. Typically 95-105%.
Precision	Repeatability (intra-day) and intermediate precision (inter-day) expressed as %RSD. Typically < 2%.	Repeatability and intermediate precision as %RSD. Typically < 5%.
LOD & LOQ	Determined by signal-to-noise ratio or standard deviation of the response and the slope.	Determined by signal-to-noise ratio or standard deviation of the response and the slope.
Robustness	Insensitivity to small, deliberate changes in method parameters (e.g., pH, flow rate, column temperature).	Insensitivity to small changes in parameters (e.g., flow rate, temperature ramp).

System suitability tests must be performed before each analytical run to ensure the chromatographic system is performing adequately. This typically includes replicate injections of a standard solution to check for consistency in retention time, peak area, tailing factor, and theoretical plates.

Conclusion

The HPLC and GC methods detailed in this guide provide robust and reliable approaches for the quantification of 3-Methanesulfonyl-pyridine. The choice between the two techniques will depend on the sample matrix, the required sensitivity, and the available instrumentation. Proper method validation is crucial to ensure the generation of accurate and defensible analytical data in a research and drug development setting. These protocols serve as a strong foundation for the development of specific, in-house analytical procedures for 3-Methanesulfonyl-pyridine.

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Application Notes and Protocols for the Role of 3-Methanesulfonyl-pyridine in Developing Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction: The 3-Methanesulfonyl-pyridine Scaffold as a Privileged Motif in Oncology

The pyridine ring is a cornerstone in medicinal chemistry, integral to the structure of numerous FDA-approved drugs.[1] Its unique electronic properties and ability to form hydrogen bonds make it a valuable scaffold in the design of targeted therapies.[1] The incorporation of a methanesulfonyl group at the 3-position of the pyridine ring has emerged as a key strategy in the development of potent and selective anticancer agents. This application note provides a comprehensive guide for researchers on the synthesis, in vitro evaluation, and in vivo assessment of novel anticancer candidates based on the 3-methanesulfonyl-pyridine scaffold, with a particular focus on their role as kinase inhibitors.

The 3-methanesulfonyl-pyridine moiety often serves as a crucial pharmacophore, contributing to the binding affinity and selectivity of compounds targeting key signaling pathways dysregulated in cancer. A notable example is the experimental compound CK-3, a methanesulfonyl pyridine derivative that has demonstrated significant antitumor activity in hepatocellular carcinoma (HCC) by dually inhibiting the PI3K/AKT/mTOR and MAPK/ERK signaling pathways.[2][3][4] This dual-targeting approach can be particularly effective in overcoming the feedback loops and resistance mechanisms that often limit the efficacy of single-target agents.[2][4]

These notes will provide a detailed exploration of the synthesis of 3-methanesulfonyl-pyridine derivatives, protocols for evaluating their anticancer activity, and methodologies for elucidating their mechanism of action, using the dual inhibition of PI3K/AKT/mTOR and MAPK/ERK pathways as a central illustrative example.

I. Synthesis of 3-Methanesulfonyl-pyridine Derivatives

The synthesis of 3-methanesulfonyl-pyridine derivatives is a critical first step in the drug discovery process. A common and efficient method involves the preparation of a key intermediate, pyridine-3-sulfonyl chloride, followed by its reaction with various amines or other nucleophiles to generate a library of candidate compounds.

Protocol 1: Synthesis of Pyridine-3-sulfonyl Chloride Intermediate

This protocol is based on a method for the synthesis of pyridine-3-sulfonyl chloride from 3-aminopyridine, which is a cost-effective and scalable approach suitable for industrial production.[1]

Materials:

• 3-Aminopyridine

• 6mol/L Hydrochloric acid

• Sodium nitrite

• Sodium fluoroborate

• Thionyl chloride

• Cuprous chloride (catalyst)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Diazotization:

  • In a reaction vessel, dissolve 3-aminopyridine (1 mol) in 6mol/L hydrochloric acid (670 ml).

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add an aqueous solution of sodium nitrite (72.45 g in 150 ml water) dropwise, maintaining the temperature between 0-5 °C.

  • Next, add an aqueous solution of sodium fluoroborate (131.g in 260 ml water) dropwise, keeping the temperature at 0-5 °C.

  • Stir the reaction mixture for 30-60 minutes at 0-5 °C.

  • Collect the resulting precipitate (diazonium fluoroborate salt) by suction filtration and wash it with cold (0-5 °C) 6mol/L hydrochloric acid.

  • Dry the filter cake to obtain the intermediate compound B.[1]

• Sulfonyl Chlorination:

  • In a separate reaction vessel, add thionyl chloride (2 mol) to water (500 ml) while cooling to 0-5 °C.

  • Add cuprous chloride (0.01 mol) as a catalyst.

  • Add the dried diazonium fluoroborate from the previous step in portions, maintaining the temperature at 0-5 °C.

  • Allow the reaction to proceed overnight at 0-5 °C.

  • Extract the product with dichloromethane (2 x 300 ml).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution (300 ml), followed by water (300 ml), and finally with brine (300 ml).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield pyridine-3-sulfonyl chloride (Compound C).[1]

Protocol 2: General Synthesis of 3-Methanesulfonyl-pyridine Amide Derivatives

This protocol describes a general method for the synthesis of 3-methanesulfonyl-pyridine amide derivatives from pyridine-3-sulfonyl chloride and a desired amine.

Materials:

• Pyridine-3-sulfonyl chloride

• Desired amine derivative

• Triethylamine or other suitable base

• Anhydrous dichloromethane or other suitable solvent

• Silica gel for column chromatography

Procedure:

• Dissolve the desired amine (1 mmol) in anhydrous dichloromethane.

• Add triethylamine (1.2 mmol) to the solution.

• Slowly add a solution of pyridine-3-sulfonyl chloride (1 mmol) in anhydrous dichloromethane to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with diluted hydrochloric acid, followed by a saturated solution of sodium carbonate, and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the final 3-methanesulfonyl-pyridine derivative.

II. In Vitro Evaluation of Anticancer Activity

Once a library of 3-methanesulfonyl-pyridine derivatives has been synthesized, the next step is to evaluate their anticancer activity in vitro. This typically involves an initial screening for cytotoxicity against a panel of cancer cell lines, followed by more detailed mechanistic studies for the most promising compounds.

Protocol 3: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[5][6][7][8]

Materials:

• Cancer cell lines (e.g., HepG2 for hepatocellular carcinoma)

• Complete culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/ml in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µl of complete culture medium.

  • Incubate the plate for 24 hours at 37 °C in a humidified atmosphere with 5% CO₂ to allow cells to attach.

• Compound Treatment:

  • Prepare a stock solution of the 3-methanesulfonyl-pyridine derivative in DMSO.

  • Prepare serial dilutions of the compound in complete culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5%.

  • Remove the medium from the wells and add 100 µl of the medium containing the different concentrations of the test compound.

  • Include control wells: vehicle control (medium with DMSO) and untreated control (medium only).

  • Incubate the plate for 24, 48, or 72 hours.

• MTT Addition and Formazan Solubilization:

  • After the incubation period, add 10 µl of MTT solution to each well.

  • Incubate for 4 hours at 37 °C.

  • Carefully remove the medium and add 100 µl of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting the percentage of viability against the log of the compound concentration.

Compound	Cell Line	IC₅₀ (µM) after 48h	IC₅₀ (µM) after 72h
CK-3	Hep3B	~5	~2.5
CK-3	Bel7402	~10	~5
Doxorubicin (Control)	HepG2	1.93	0.80

Data presented is illustrative and based on reported activities of similar compounds.

III. Elucidation of the Mechanism of Action

For compounds that demonstrate significant anticancer activity, it is crucial to understand their mechanism of action. For 3-methanesulfonyl-pyridine derivatives that act as kinase inhibitors, Western blotting is a key technique to assess the phosphorylation status of target proteins in the relevant signaling pathways.

Signaling Pathway: Dual Inhibition of PI3K/AKT/mTOR and MAPK/ERK

The PI3K/AKT/mTOR and MAPK/ERK pathways are critical for cell proliferation, survival, and differentiation, and their dysregulation is a common feature of many cancers.[9][10][11] CK-3 has been shown to dually inhibit these pathways, providing a strong rationale for its anticancer effects.[2][4]

Caption: Dual inhibition of PI3K/AKT/mTOR and MAPK/ERK pathways.

Protocol 4: Western Blot Analysis of p-AKT and p-ERK

This protocol details the steps to measure the levels of phosphorylated AKT (p-AKT) and phosphorylated ERK (p-ERK) in cancer cells treated with a 3-methanesulfonyl-pyridine derivative. A decrease in the levels of p-AKT and p-ERK indicates inhibition of the respective pathways.[2][10][12][13]

Materials:

• Treated and untreated cancer cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p-AKT, anti-total AKT, anti-p-ERK, anti-total ERK, anti-GAPDH)

• HRP-conjugated secondary antibody

• ECL Western blotting detection reagents

• Chemiluminescence imaging system

Procedure:

• Cell Lysis and Protein Quantification:

  • Treat cancer cells with the 3-methanesulfonyl-pyridine derivative at various concentrations for a specified time.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (20-40 µg) from each sample onto an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-AKT (Ser473) and p-ERK (Thr202/Tyr204) overnight at 4 °C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply ECL detection reagents to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Strip the membrane and re-probe with antibodies against total AKT, total ERK, and GAPDH (as a loading control).

  • Quantify the band intensities and normalize the levels of p-AKT and p-ERK to their respective total protein levels.

IV. In Vivo Evaluation of Antitumor Efficacy

Promising compounds identified from in vitro studies should be further evaluated in vivo to assess their antitumor efficacy in a more physiologically relevant setting. Xenograft models in immunodeficient mice are commonly used for this purpose.[14][15][16]

Caption: Workflow for in vivo xenograft studies.

Protocol 5: Hepatocellular Carcinoma Xenograft Model

This protocol provides a general framework for establishing and utilizing a subcutaneous xenograft model of hepatocellular carcinoma to evaluate the in vivo efficacy of a 3-methanesulfonyl-pyridine derivative.[15][16]

Materials:

• Immunodeficient mice (e.g., BALB/c nude or NOD/SCID)

• Hepatocellular carcinoma cell line (e.g., HepG2, Bel7402)

• Matrigel

• 3-Methanesulfonyl-pyridine derivative formulated for in vivo administration

• Calipers for tumor measurement

Procedure:

• Tumor Cell Implantation:

  • Harvest HCC cells and resuspend them in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 1-5 x 10⁷ cells/ml.

  • Subcutaneously inject 100-200 µl of the cell suspension into the flank of each mouse.

• Tumor Growth and Treatment Initiation:

  • Monitor the mice for tumor formation.

  • Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Administer the 3-methanesulfonyl-pyridine derivative to the treatment group via the desired route (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule.

  • Administer the vehicle control to the control group.

• Monitoring and Endpoint Analysis:

  • Measure tumor volume with calipers every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width²)/2.

  • Monitor the body weight and overall health of the mice throughout the study.

  • At the end of the study (e.g., when tumors in the control group reach a certain size), euthanize the mice and excise the tumors.

  • Measure the final tumor weight.

  • Tumor tissue can be used for further analysis, such as Western blotting for target engagement or immunohistochemistry for proliferation and apoptosis markers.

V. Conclusion and Future Directions

The 3-methanesulfonyl-pyridine scaffold represents a highly promising platform for the development of novel anticancer agents, particularly kinase inhibitors. The protocols outlined in this application note provide a comprehensive framework for the synthesis, in vitro screening, mechanistic elucidation, and in vivo evaluation of these compounds. By following these methodologies, researchers can effectively identify and characterize potent and selective anticancer drug candidates.

Future research in this area should focus on expanding the chemical diversity of 3-methanesulfonyl-pyridine derivatives to explore new biological targets and improve pharmacokinetic properties. Additionally, the investigation of combination therapies, where these compounds are used in conjunction with other anticancer agents, may lead to enhanced therapeutic outcomes and overcome drug resistance.

References

• M. A. El-Sayed, A. A. El-Gamal, and N. S. El-Gohary, "The PI3K/AKT/mTOR and RAF/MEK/ERK pathways for cancer therapy," Cancer Treatment and Research Communications, vol. 34, p. 100681, 2022. Available: [Link]

• ResearchHub, "Detailed protocol for MTT Cell Viability and Proliferation Assay," ResearchHub, 2024. Available: [Link]

• S. U. Ahmed et al., "Generation of Subcutaneous and Intrahepatic Human Hepatocellular Carcinoma Xenografts in Immunodeficient Mice," Journal of Visualized Experiments, no. 91, p. e50544, 2014. Available: [Link]

• S. M. Steelman, J. A. McCubrey, and F. E. Bertrand, "Roles of the Raf/MEK/ERK and PI3K/PTEN/Akt/mTOR pathways in controlling growth and sensitivity to therapy-implications for cancer and aging," Advances in Enzyme Regulation, vol. 53, no. 1, pp. 122-149, 2013. Available: [Link]

• A. A. Al-Asmari, A. A. Al-Otaibi, and A. M. Al-Asmari, "Experimental mouse models for hepatocellular carcinoma research," Journal of Experimental & Clinical Cancer Research, vol. 33, no. 1, p. 103, 2014. Available: [Link]

• Melior Discovery, "The HepG2 Xenograft Model for Liver Cancer," Melior Discovery. Available: [Link]

• K. S. Smalley et al., "Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines," in Melanoma: Methods and Protocols, 2014, pp. 237-253. Available: [Link]

• M. K. Christensen et al., "Detection of phosphorylated Akt and MAPK in cell culture assays," MethodsX, vol. 1, pp. 122-129, 2014. Available: [Link]

• X. Wang et al., "CK-3, A Novel Methsulfonyl Pyridine Derivative, Suppresses Hepatocellular Carcinoma Proliferation and Invasion by Blocking the PI3K/AKT/mTOR and MAPK/ERK Pathways," Frontiers in Oncology, vol. 11, p. 687834, 2021. Available: [Link]

• X. Wang et al., "CK-3, A Novel Methsulfonyl Pyridine Derivative, Suppresses Hepatocellular Carcinoma Proliferation and Invasion by Blocking the PI3K/AKT/mTOR and MAPK/ERK Pathways," Frontiers in Oncology, vol. 11, 2021. Available: [Link]

• K. Szafranski and J. Slawinski, "Facile synthesis of the starting 4-substituted 3-pyridinesulfonamide derivatives 2–10," Molecules, vol. 20, no. 7, pp. 12028-12046, 2015. Available: [Link]

• X. Wang et al., "CK-3, A Novel Methsulfonyl Pyridine Derivative, Suppresses Hepatocellular Carcinoma Proliferation and Invasion by Blocking the PI3K/AKT/mTOR and MAPK/ERK Pathways," Frontiers in Oncology, vol. 11, 2021. Available: [Link]

• J. M. Fritz, "Can someone advise on a detection problem p-Akt in western blot?," ResearchGate, 2014. Available: [Link]

• CN112830892A, "Synthesis method of pyridine-3-sulfonyl chloride," Google Patents.

• W. Zhang et al., "Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents," Molecules, vol. 27, no. 14, p. 4596, 2022. Available: [Link]

• E. I. patent, "Environment-friendly chemical synthetic method for 3-pyridine sulfonyl chloride," Eureka. Available: [Link]

• I. Stoyanova, D. Obreshkova, and P. Alov, "Synthesis of Novel Sulfonamide Derivatives Featuring 1-(Methylsulfonyl)-4-(2,3,4-Trimethoxybenzyl)Piperazine Core Structures," Molbank, vol. 2024, no. 1, p. M1879, 2024. Available: [Link]

• Y. Duan et al., "Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors," European Journal of Medicinal Chemistry, vol. 225, p. 113794, 2021. Available: [Link]

• D. Singh et al., "Synthesis of 3-N-/O-/S-methyl-imidazo[1,2-a] pyridine derivatives for caspase-3 mediated apoptosis induced anticancer activity," Bioorganic Chemistry, vol. 125, p. 105882, 2022. Available: [Link]

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Application Notes &amp; Protocols: Leveraging 3-Methanesulfonyl-pyridine in the Synthesis of Novel Antibacterial Compounds

Introduction: A Strategic Approach to Countering Antibacterial Resistance

The escalating crisis of multidrug-resistant bacteria presents a formidable challenge to global health, necessitating the urgent development of new classes of antimicrobial agents.[1][2] In the field of medicinal chemistry, the strategic use of privileged scaffolds—molecular frameworks that are known to bind to multiple biological targets—is a cornerstone of modern drug discovery. The pyridine ring is one such scaffold, found in numerous natural products and FDA-approved drugs.[3][4] Its bioisosteric relationship with benzene, coupled with the nitrogen atom's ability to improve aqueous solubility and act as a hydrogen bond acceptor, makes it a highly valuable core for therapeutic agents.[4]

When functionalized with a methanesulfonyl (-SO₂CH₃) group, the pyridine scaffold's potential is significantly enhanced. The sulfonyl moiety is a powerful electron-withdrawing group and a strong hydrogen bond acceptor, characteristics that are central to the activity of the classic sulfonamide antibiotics.[5] This application note provides a technical guide for researchers, scientists, and drug development professionals on the strategic use of 3-Methanesulfonyl-pyridine and its related derivatives as key building blocks for the synthesis of novel antibacterial compounds. We will explore the underlying scientific rationale, provide detailed, field-tested synthetic protocols, and discuss the mechanistic basis for their antibacterial activity.

Scientific Rationale: The Synergy of the Pyridine Core and the Sulfonyl Group

The efficacy of incorporating the 3-methanesulfonyl-pyridine motif into potential antibacterial agents stems from the distinct physicochemical properties of its two key components.

• The Pyridine Nucleus: As a fundamental heterocycle, the pyridine ring provides a rigid, aromatic scaffold that can be readily functionalized to orient substituents in precise three-dimensional space for optimal interaction with bacterial targets.[4] Its basic nitrogen atom can engage in critical hydrogen bonding or salt-bridge interactions within an enzyme's active site and often imparts favorable pharmacokinetic properties.

• The Methanesulfonyl/Sulfonamide Group: The sulfonyl (-SO₂) or sulfonamide (-SO₂NH-) group is a well-established pharmacophore in antibacterial drug design.[1]

  • Mechanism of Action: The archetypal mechanism for sulfonamide antibiotics is the competitive inhibition of dihydropteroate synthase (DHPS), a critical enzyme in the bacterial folic acid synthesis pathway.[6] By mimicking the natural substrate, p-aminobenzoic acid (PABA), these drugs block the production of dihydrofolic acid, a precursor to DNA and RNA, thereby halting bacterial growth and replication (bacteriostatic effect).[7][8]

  • Electronic and Physicochemical Influence: The strongly electron-withdrawing nature of the methanesulfonyl group significantly modulates the electronic character of the pyridine ring. This can activate adjacent positions for nucleophilic aromatic substitution (SₙAr), providing a versatile handle for synthetic elaboration. Furthermore, the oxygen atoms of the sulfonyl group are excellent hydrogen bond acceptors, which can anchor the molecule to its biological target, enhancing binding affinity.

The combination of these two moieties creates a molecular scaffold that is primed for both versatile chemical modification and potent biological activity.

Synthetic Pathways and Experimental Protocols

Here we detail two primary synthetic strategies that leverage derivatives of the 3-sulfonylpyridine core to generate libraries of potential antibacterial compounds.

Strategy 1: Synthesis of Pyridine-Sulfonamide Hybrids via Sulfonylation of Amines

This is a foundational approach in medicinal chemistry for creating sulfonamide-based therapeutics. The reaction involves the coupling of a pyridinesulfonyl chloride with a primary or secondary amine. This protocol describes a general method for synthesizing a library of N-substituted-3-pyridinesulfonamides.

Caption: General workflow for the synthesis of N-substituted-3-pyridinesulfonamides.

Protocol 1: General Procedure for the Synthesis of N-Aryl-3-pyridinesulfonamide

This protocol is adapted from established methods for sulfonamide synthesis.[9]

Materials and Reagents:

• 3-Pyridinesulfonyl chloride hydrochloride

• Substituted aniline (or other primary/secondary amine)

• Anhydrous Dichloromethane (DCM)

• Pyridine (anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add the substituted aniline (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Cool the solution to 0°C using an ice bath. Add anhydrous pyridine (2.5 eq) dropwise. Causality Note: Pyridine acts as a base to neutralize the HCl byproduct generated during the reaction and also the HCl salt of the starting sulfonyl chloride, preventing the protonation of the reactant amine and driving the reaction to completion.

• Sulfonyl Chloride Addition: Add 3-pyridinesulfonyl chloride hydrochloride (1.2 eq) portion-wise to the cooled solution over 10-15 minutes, ensuring the temperature remains below 5°C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aniline is consumed.

• Aqueous Workup: Quench the reaction by adding 1 M HCl solution and transfer the mixture to a separatory funnel. Separate the layers.

• Extraction and Washing: Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and finally brine. Causality Note: The acid wash removes excess pyridine and any unreacted basic aniline. The bicarbonate wash removes any remaining acidic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-substituted-3-pyridinesulfonamide.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Strategy 2: Nucleophilic Aromatic Substitution (SₙAr) on an Activated Pyridine Core

The methanesulfonyl group is a powerful activating group for SₙAr reactions. When positioned on a pyridine ring with a suitable leaving group (e.g., a halogen) at an ortho or para position, it renders the ring susceptible to attack by nucleophiles. This strategy is highly effective for building molecular complexity.

Caption: Workflow for SₙAr reaction on an activated 3-methanesulfonyl-pyridine scaffold.

Protocol 2: General Procedure for SₙAr with an Amine Nucleophile

This protocol is based on well-established SₙAr methodologies used in the synthesis of complex heterocyclic compounds, similar to those used for preparing oxazolidinone derivatives.[10][11]

Materials and Reagents:

• 2-Chloro-3-methanesulfonyl-pyridine (hypothetical starting material)

• Amine nucleophile (e.g., morpholine, piperazine)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl Acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel

Step-by-Step Methodology:

• Reaction Setup: In a sealable reaction vessel, combine 2-chloro-3-methanesulfonyl-pyridine (1.0 eq), the amine nucleophile (1.5 eq), and potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous DMF to the vessel to dissolve or suspend the reactants (approx. 0.2 M).

• Heating and Monitoring: Seal the vessel and heat the reaction mixture to 100°C for 6-24 hours. Causality Note: SₙAr reactions on heteroaromatic rings often require thermal energy to overcome the activation barrier. Polar aprotic solvents like DMF or DMSO are ideal as they can solvate the ions involved in the reaction intermediate without participating in the reaction. Monitor the reaction by TLC or LC-MS.

• Cooling and Quenching: Once the reaction is complete, cool the mixture to room temperature and quench by pouring it into a beaker of cold water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with Ethyl Acetate (3x).

• Washing: Combine the organic extracts and wash them with water (2x) to remove DMF, followed by a brine wash.

• Drying and Concentration: Dry the organic layer over Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-substituted-amino-3-methanesulfonyl-pyridine derivative.

• Characterization: Confirm the structure and purity via NMR and Mass Spectrometry.

Data Summary and Expected Outcomes

Successful synthesis should be followed by rigorous characterization and biological evaluation.

Table 1: Representative Synthetic Data

Starting Material(s)	Product Structure (Generic)	Expected Yield	Key Characterization Data (¹H NMR)
3-Pyridinesulfonyl chloride, Aniline	N-phenyl-3-pyridinesulfonamide	60-85%	Signals in aromatic region (7-9 ppm), broad singlet for N-H
2-Chloro-3-methanesulfonyl-pyridine, Morpholine	2-Morpholino-3-methanesulfonyl-pyridine	50-75%	Singlet for -SO₂CH₃ (~3.2 ppm), triplets for morpholine protons (~3.8, ~3.3 ppm)

Table 2: Antibacterial Activity of Representative Pyridine-Containing Compounds

Compound Class	Target Organism	MIC (μg/mL)	Reference
3-(Pyridin-3-yl)-2-oxazolidinone derivatives	S. aureus, S. pneumoniae	2 - 8	[10]
3-(3-Pyridyl)-oxazolidone-5-methyl ester derivatives	B. subtilis	16	[12]
N-pyridin-3yl-benzenesulfonamide	S. aureus, S. typhi, E. coli	Active at 25-150 mg/ml	[9]
Pyrazolo[3,4-b]pyridines	B. subtilis, S. aureus	Moderate Activity	[13]

Mechanistic Insights: Visualizing the Mode of Action

To understand how these compounds function at a molecular level, it is crucial to visualize their interaction with bacterial targets. For sulfonamide derivatives, the primary mechanism is the inhibition of the folic acid pathway.

Caption: Mechanism of action for sulfonamide antibiotics via competitive inhibition of DHPS.

Conclusion and Future Perspectives

3-Methanesulfonyl-pyridine and its closely related derivatives are powerful and versatile building blocks in the synthesis of novel antibacterial agents. The protocols outlined in this guide provide robust and reproducible methods for generating diverse chemical libraries based on this privileged scaffold. The inherent properties of the pyridine ring and the sulfonyl group offer a synergistic combination of structural rigidity, electronic activation, and potential for strong target-binding interactions.

Future work should focus on extensive Structure-Activity Relationship (SAR) studies to optimize the potency, selectivity, and pharmacokinetic profiles of these compounds.[1] By systematically modifying the substituents on both the pyridine ring and the sulfonamide nitrogen, researchers can fine-tune the molecules to enhance their efficacy against drug-resistant bacterial strains and minimize potential off-target effects, paving the way for the next generation of antibacterial therapeutics.

References

• Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents - PMC. (2022-07-18). National Institutes of Health.[Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (n.d.). Semantic Scholar.[Link]

• Pyridine Compounds with Antimicrobial and Antiviral Activities. (n.d.). MDPI.[Link]

• Synthesis and characterization of antibacterial 2-(pyridin-3-yl)-1H-benzo[d]imidazoles and 2-(pyridin-3-yl)-3H-imidazo[4,5-b]pyridine derivatives. (2013-07-04). ResearchGate.[Link]

• Sulfonamide (medicine). (n.d.). Wikipedia.[Link]

• Antibacterial activities of sulfonyl or sulfonamide containing heterocyclic derivatives and its structure-activity relationships (SAR) studies: A critical review. (2023-11-01). ResearchGate.[Link]

• Synthesis, Characterization and Antimicrobial Activity of N-Pyridin-3-yl-benzenesulfonamide. (2020-09-17). ResearchGate.[Link]

• Synthesis and Evaluation of Pyridine-Based Antibacterial Agents that Inhibit ATP Synthase in Acinetobacter baumannii. (2023-10-11). ACS Publications.[Link]

• Pyridine Compounds with Antimicrobial and Antiviral Activities - PMC. (n.d.). National Institutes of Health.[Link]

• Antibacterial activities of sulfonyl or sulfonamide containing heterocyclic derivatives and its structure-activity relationships (SAR) studies: A critical review. (2024-01-01). PubMed.[Link]

• Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. (2022-07-18). Frontiers.[Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (n.d.). LinkedIn.[Link]

• Novel synthetic routes for Pyrimidine, Pyridine and Pyrazole Derivatives and Their Antibacterial Evaluation. (2023-01-01). ResearchGate.[Link]

• Antibacterial evaluation and molecular properties of pyrazolo[3,4-b] pyridines and thieno[2,3-b]pyridines. (2021-04-30). Journal of Applied Pharmaceutical Science.[Link]

• Synthesis, Antibacterial and Anthelmintic Activity of Novel 3-(3-Pyridyl)-oxazolidinone-5-methyl Ester Derivatives. (n.d.). National Institutes of Health.[Link]

• Antibacterial sulfonamides. (n.d.). SlideShare.[Link]

• Sulfonamide Antibiotics | Bacterial Targets, Mechanism of Action, Adverse Effects. (2019-02-22). YouTube.[Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis and Purification of 3-Methanesulfonyl-pyridine

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with the synthesis of 3-Methanesulfonyl-pyridine. Here, we address common challenges, provide in-depth troubleshooting strategies, and offer detailed protocols to help you navigate the complexities of your experiments and achieve high-purity target compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 3-Methanesulfonyl-pyridine?

A1: The most prevalent laboratory and industrial synthesis of 3-Methanesulfonyl-pyridine involves the oxidation of a sulfide precursor, 3-(methylthio)pyridine. This method is often favored for its relative simplicity and the availability of starting materials. Common oxidizing agents include hydrogen peroxide (H₂O₂), meta-chloroperoxybenzoic acid (m-CPBA), and Oxone®[1][2]. Another route involves the use of a pyridine-3-sulfonyl chloride intermediate, which can be reacted with a methylating agent.[3][4][5]

Q2: What is the most common impurity I should expect in my final product?

A2: When synthesizing 3-Methanesulfonyl-pyridine via the oxidation of 3-(methylthio)pyridine, the most common impurity is the partially oxidized intermediate, 3-(methylsulfinyl)pyridine (the corresponding sulfoxide). This occurs when the oxidation reaction does not go to completion.[1]

Q3: Can over-oxidation be a problem?

A3: Yes, over-oxidation can occur, though it is generally less common than incomplete oxidation if the reaction conditions are reasonably controlled.[1] Aggressive oxidizing conditions could potentially lead to the formation of N-oxides or even degradation of the pyridine ring, although the sulfur atom is typically more susceptible to oxidation.[1][6]

Q4: How can I monitor the progress of the oxidation reaction?

A4: The progress of the oxidation of 3-(methylthio)pyridine to 3-Methanesulfonyl-pyridine can be effectively monitored using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). These methods allow for the visualization of the consumption of the starting material and the formation of the sulfoxide intermediate and the final sulfone product.[1]

Troubleshooting Guide: Common Issues and Solutions

Issue 1: My final 3-Methanesulfonyl-pyridine product is contaminated with the sulfoxide intermediate.

Cause: This is the most frequent issue and arises from incomplete oxidation of the 3-(methylthio)pyridine starting material or the 3-(methylsulfinyl)pyridine intermediate. The selectivity of some oxidizing agents and reaction conditions may not be sufficient to drive the reaction to completion.[1][2]

Solution: The key to removing the more polar sulfoxide impurity is to exploit the differences in solubility between the sulfoxide and the desired sulfone product. Non-chromatographic methods are often effective and scalable.

Workflow for Impurity Removal

Caption: Purification workflow for removing sulfoxide impurities.

Detailed Protocols:

1. Recrystallization (Preferred Method)

Recrystallization is a powerful technique for purifying solid compounds based on differences in their solubility in a given solvent at different temperatures.[7][8][9]

• Principle: The ideal solvent will dissolve the 3-Methanesulfonyl-pyridine at an elevated temperature but will have low solubility for it at cooler temperatures. Conversely, the sulfoxide impurity should ideally remain in the solution (mother liquor) upon cooling.[7][10]

• Solvent Selection: A crucial step is selecting an appropriate solvent system. The choice will depend on the specific solubility profile of your compound and impurity.

Solvent System	Rationale
Isopropanol/Water	Isopropanol can dissolve the sulfone at elevated temperatures, and the addition of water as an anti-solvent can help to induce crystallization upon cooling.
Ethanol/Water	Similar to isopropanol/water, this is a commonly used solvent system for recrystallizing moderately polar organic compounds.
Toluene	Toluene can be effective for less polar compounds and may provide good discrimination in solubility between the sulfone and the more polar sulfoxide.

• Step-by-Step Protocol for Recrystallization:

  • Dissolution: In an appropriately sized flask, add your crude 3-Methanesulfonyl-pyridine. Add a minimal amount of the chosen hot solvent to fully dissolve the solid.[7][11]

  • Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. To maximize crystal formation, you can then place the flask in an ice-water bath.[8][10] Slow cooling is crucial for forming pure crystals.[11]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8][10]

  • Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual mother liquor containing the sulfoxide impurity.[7][10]

  • Drying: Dry the purified crystals under vacuum to remove any remaining solvent.

2. Liquid-Liquid Extraction

This method is useful if both the sulfone and sulfoxide are highly soluble and recrystallization is challenging. It relies on the differential partitioning of the compounds between two immiscible liquid phases.[10][12]

• Principle: A solvent system is chosen where one solvent preferentially dissolves the desired sulfone, and the other immiscible solvent has a higher affinity for the more polar sulfoxide impurity.

• Step-by-Step Protocol for Liquid-Liquid Extraction:

  • Solvent System Selection: Choose two immiscible solvents. For example, a less polar organic solvent like dichloromethane or ethyl acetate and a more polar solvent, which could be an aqueous phase or a more polar organic solvent.

  • Extraction: Dissolve the crude mixture in the first solvent and transfer it to a separatory funnel. Add the second, immiscible solvent.

  • Mixing: Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup. Avoid vigorous shaking, which can lead to the formation of emulsions.[10]

  • Separation: Allow the layers to separate completely. Drain the lower layer into a clean flask.

  • Repeat (if necessary): For higher purity, the layer containing the 3-Methanesulfonyl-pyridine can be extracted again with a fresh portion of the second solvent.

  • Isolation: The solvent containing the purified product is then dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄) and concentrated under reduced pressure.

Issue 2: My product degrades during purification by silica gel column chromatography.

Cause: Sulfones and sulfoxides can sometimes be sensitive to the acidic nature of standard silica gel, leading to degradation.[12] The stationary phase can act as a Lewis acid, potentially catalyzing decomposition reactions.

Solution: If column chromatography is necessary, consider using a less acidic stationary phase or neutralizing the silica gel.

Alternative Chromatographic Methods:

Stationary Phase	Rationale
Neutral Alumina	Alumina is generally less acidic than silica and can be a good alternative for purifying acid-sensitive compounds.
Reverse-Phase Silica (C8 or C18)	In reverse-phase chromatography, the stationary phase is non-polar, and a polar mobile phase is used. This can be a milder method for purification.[12]
Treated Silica Gel	You can neutralize standard silica gel by washing it with a solution of a non-nucleophilic base, such as triethylamine in your eluent system, before packing the column.

Workflow for Mitigating Degradation on Silica Gel

Caption: Decision workflow for chromatographic purification.

Issue 3: The oxidation reaction is very slow or stalls.

Cause: Several factors can contribute to a sluggish oxidation reaction:

• Insufficient Oxidant: The stoichiometry of the oxidizing agent may be inadequate.

• Low Reaction Temperature: The activation energy for the oxidation of the sulfoxide to the sulfone is higher than that for the sulfide to the sulfoxide. A higher temperature may be required for the second oxidation step.

• Choice of Oxidant: Some oxidizing agents are more potent than others. For example, hydrogen peroxide may require a catalyst or higher temperatures to be effective for the second oxidation.[2][13]

Solutions:

• Increase Oxidant Stoichiometry: Incrementally increase the molar equivalents of the oxidizing agent. Monitor the reaction closely by TLC or HPLC to avoid over-oxidation.

• Elevate Reaction Temperature: Gradually increase the reaction temperature while carefully monitoring the reaction progress.

• Change Oxidizing Agent: If a milder oxidant is not effective, consider a more powerful one. For instance, if hydrogen peroxide is proving ineffective, switching to m-CPBA might be beneficial.[1]

References

• Technical Support Center: Non-Chromatographic Removal of Sulfone from Sulfoxide Mixtures - Benchchem.

• How to purify a sulfone and sulfide sulfoxide without a column? - ResearchGate. Available at: [Link]

• avoiding over-oxidation of the sulfur atom in 3-((benzylthio)methyl)pyridine - Benchchem.
• WO2016204096A1 - Pyridine-3-sulfonyl chloride production method - Google Patents.
• EP1334956B1 - Method for preparing sulfone or sulfoxide compound - Google Patents.
• Recrystallization - Single Solvent.

• Sulfone synthesis by oxidation - Organic Chemistry Portal. Available at: [Link]

• Rearrangement of 4-amino-3-halo-pyridines by nucleophilic aromatic substitution - PubMed. Available at: [Link]

• Fused and Spirocyclic Sulfones for Medicinal Chemistry via [3 + 2] Cycloaddition of Thiocarbonyl Ylide | Organic Letters - ACS Publications. Available at: [Link]

• A Convenient Procedure for the Reduction of Sulfones to Sulfoxides | Semantic Scholar. Available at: [Link]

• Gas chromatographic methods for analysis of sulfone drugs used in leprosy chemotherapy.

• Synthesis of 3-mesitol pyridine - PrepChem.com. Available at: [Link]

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• Environment-friendly chemical synthetic method for 3-pyridine sulfonyl chloride - Eureka.
• CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride - Google Patents.

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• Parikh–Doering oxidation - Wikipedia. Available at: [Link]

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• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. Available at: [Link]

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• 3-Methanesulfonylpyridine | C6H7NO2S | CID 416806 - PubChem - NIH. Available at: [Link]

• Synthesis of functionalized pyridinium salts bearing a free amino group - Arkivoc. Available at: [Link]

• WO/2016/204096 PYRIDINE-3-SULFONYL CHLORIDE PRODUCTION METHOD. Available at: [Link]

• Effects of the Pyridine 3-Substituent on Regioselectivity in the Nucleophilic Aromatic Substitution Reaction of 3-Substituted 2,6-Dichloropyridines with 1-Methylpiperazine Studied by a Chemical Design Strategy | Request PDF - ResearchGate. Available at: [Link]

• Supercritical water oxidation of 3-methylpyridine with propylene glycol - Pure.
• US2818378A - Oxidation of methyl-pyridines - Google Patents.

• Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates - NIH. Available at: [Link]

• SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS.

• HPLC Analysis and Identification of Compounds Inhibiting Bacterial Growth in Ozone Gas Sterilized Polysulfone and Polycarbonate - Walsh Medical Media. Available at: [Link]

• CAS 16133-25-8 Pyridine-3-Sulfonyl Chloride Impurity - Anant Pharmaceuticals Pvt. Ltd.. Available at: [Link]

• How To Recrystallize A Solid - YouTube. Available at: [Link]

• Pyridine synthesis - Organic Chemistry Portal. Available at: [Link]

• METHOD FOR PRODUCING PYRIDINE-3-SULFONYL CHLORIDE - European Patent Office - EP 2963019 B1 - Googleapis.com. Available at: [Link]

• EP2963019B1 - Method for producing pyridine-3-sulfonyl chloride - Google Patents.

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Technical Support Center: Troubleshooting Low Conversion Rates in Pyridine Sulfonylation

Welcome to the technical support center for pyridine sulfonylation. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial transformation. Pyridine sulfones are integral building blocks in medicinal chemistry and materials science.[1] However, the inherent electronic properties of the pyridine ring often lead to challenges in achieving high conversion rates. This guide provides in-depth troubleshooting strategies, detailed protocols, and answers to frequently asked questions to empower you to overcome these synthetic hurdles.

The Challenge of Pyridine Sulfonylation: An Overview

The primary obstacle in pyridine sulfonylation is the electron-deficient nature of the pyridine ring. The nitrogen atom withdraws electron density, deactivating the ring towards electrophilic aromatic substitution.[2][3] Furthermore, under the strongly acidic conditions often employed, the pyridine nitrogen is protonated, which further deactivates the ring.[2] This guide will address both classical and modern approaches to pyridine sulfonylation, offering solutions to common problems encountered with each methodology.

Troubleshooting Guide: Low Conversion Rates

Low conversion is the most frequently reported issue in pyridine sulfonylation. This section is structured to help you diagnose and resolve the root cause of poor reaction performance.

Issue 1: Reaction Failure or Very Low Conversion in Classical Sulfonation

You are attempting a classical sulfonation using a strong acid like fuming sulfuric acid (oleum) and observing little to no formation of the desired product.

Classical electrophilic sulfonation of pyridine is a demanding reaction that requires forcing conditions to overcome the deactivated nature of the ring.

• Expert Insight: Simply mixing pyridine and concentrated sulfuric acid at room temperature will not yield the desired product. The electrophile, sulfur trioxide (SO₃), needs to be present in a high concentration, and significant thermal energy is required to drive the reaction forward.[3]

• Troubleshooting Steps:

  • Increase Temperature: For unsubstituted pyridine, temperatures in the range of 300-350°C may be necessary when using concentrated sulfuric acid alone.[2]

  • Use Fuming Sulfuric Acid (Oleum): Oleum is a solution of SO₃ in sulfuric acid and provides a higher concentration of the active electrophile.[2]

  • Increase Reaction Time: Some classical methods require reaction times of up to 24 hours.[2]

The use of a catalyst can dramatically improve the efficiency of classical pyridine sulfonation.

• Expert Insight: Mercury(II) sulfate is a well-established catalyst for this reaction. It is believed to facilitate the sulfonation by coordinating to the pyridine nitrogen, reducing its deactivating effect. This allows the reaction to proceed at significantly lower temperatures.

• Troubleshooting Steps:

  • Incorporate a Catalyst: Add a catalytic amount of mercury(II) sulfate to the reaction mixture. This can lower the required reaction temperature to the 230-240°C range and improve yields.[2]

  • Alternative Catalysts: While mercury salts are effective, their toxicity is a concern. Research has explored other Lewis acids, but mercury(II) sulfate remains the most cited catalyst for this specific transformation.

Issue 2: Low Yield and/or Poor Regioselectivity in Modern C-H Sulfonylation Methods

You are employing a modern C-H activation/sulfonylation strategy but are struggling with low yields or a mixture of isomers.

In methods involving the activation of pyridine with an electrophile like triflic anhydride (Tf₂O), the choice of base and solvent is critical for controlling regioselectivity and yield.

• Expert Insight: The base not only facilitates the addition of the sulfinate but also influences the equilibrium of intermediates, thereby dictating the regiochemical outcome.[4]

• Troubleshooting Steps:

  • Optimize the Base: For C4-selective sulfonylation of pyridine, N-methylpiperidine has been shown to be superior to other bases like DABCO.[4][5]

  • Solvent Effects: Chloroform has been demonstrated to improve C4-selectivity compared to dichloromethane in some systems.[4] A systematic screen of aprotic solvents is recommended.

Sulfonyl chlorides, common precursors in many sulfonylation reactions, can be unstable under certain conditions, leading to decomposition and low yields.

• Expert Insight: The stability of heteroaromatic sulfonyl chlorides can vary significantly. For instance, pyridine-4-sulfonyl chloride is known to be particularly unstable, while the 3-isomer is more robust.[6][7] Decomposition can occur via SO₂ extrusion or hydrolysis.[6][7]

• Troubleshooting Steps:

  • Use Fresh or Purified Reagents: Ensure the sulfonyl chloride is of high purity and has not degraded during storage.

  • Consider Sulfonyl Fluorides: Sulfonyl fluorides are generally more stable than their chloride counterparts, though they may be less reactive.[6][7]

  • Control Reaction Temperature: Many reactions involving sulfonyl chlorides are best performed at or below room temperature to minimize decomposition.[8]

Frequently Asked Questions (FAQs)

Q1: I am observing significant charring and decomposition of my starting material in a classical sulfonation. What can I do?

A1: Charring indicates that the reaction conditions are too harsh for your specific substrate.

• Lower the Reaction Temperature: If you are using a catalyst like mercury(II) sulfate, you should be able to reduce the temperature from the 300-350°C range to 230-240°C.[2]

• Controlled Reagent Addition: The addition of pyridine to oleum is highly exothermic. Ensure this addition is done slowly and with adequate cooling to prevent localized overheating.[9]

• Consider Milder, Modern Methods: If your substrate is sensitive, classical sulfonation may not be suitable. Explore modern C-H functionalization approaches that proceed under milder conditions.[10][11]

Q2: How can I achieve C4-sulfonylation of pyridine with high selectivity?

A2: Achieving C4-selectivity is a common goal. A modern and effective method involves the following:

• Activation: Activate the pyridine ring with triflic anhydride (Tf₂O) at low temperature (-78°C).[2][4]

• Base-Mediated Sulfinate Addition: Use N-methylpiperidine as the base and a suitable sulfinate salt (e.g., sodium 4-toluenesulfinate) in chloroform. This combination has been shown to provide high C4 selectivity.[2][4][5]

Q3: What are the typical work-up procedures for a classical pyridine sulfonation?

A3: A standard work-up involves:

• Cooling: Carefully cool the reaction mixture to room temperature.

• Precipitation: Pour the cooled mixture into ethanol or onto crushed ice to precipitate the product.[2]

• Neutralization: The highly acidic solution is then neutralized with a base such as calcium carbonate or sodium carbonate.[9]

• Isolation: The product can be isolated by filtration and purified by recrystallization.

Q4: My sulfonyl chloride appears to be decomposing during the reaction. What are the signs, and how can I prevent this?

A4: Signs of sulfonyl chloride decomposition include a color change (often to brown or black), gas evolution (SO₂), and the appearance of unexpected byproducts in your analytical data (e.g., the corresponding sulfonic acid).[8] To prevent this:

• Maintain Anhydrous Conditions: Exclude moisture from the reaction, as sulfonyl chlorides can hydrolyze.

• Use an Inert Atmosphere: Performing the reaction under nitrogen or argon can prevent oxidative decomposition.

• Lower Reaction Temperature: As a general rule, keep the reaction temperature as low as feasible.

Experimental Protocols

Protocol 1: Classical Sulfonation of Pyridine to Pyridine-3-sulfonic Acid

This protocol is a representative example of a classical approach.

• Reaction Setup: In a flask equipped with a stirrer and a dropping funnel, carefully add 250 parts of pyridine to 750 parts of fuming sulfuric acid (oleum) while cooling and ensuring the temperature does not exceed 75°C.[9]

• Catalyst Addition: Add a catalytic amount of mercury(II) sulfate to the mixture.[2]

• Heating: Heat the reaction mixture to 230-240°C and maintain this temperature for up to 24 hours.[2]

• Work-up: Cool the reaction mixture to room temperature. Cautiously pour the mixture into ethanol to precipitate the product.[2]

• Purification: Collect the precipitated solid by filtration and recrystallize from water or aqueous ethanol.

Protocol 2: C4-Selective Sulfonylation of Pyridine

This protocol outlines a modern, highly regioselective method.[2][4]

• Reaction Setup: In a flame-dried Schlenk flask under a nitrogen atmosphere, dissolve pyridine (1.0 equiv.) in anhydrous chloroform.

• Activation: Cool the solution to -78°C. Slowly add a solution of triflic anhydride (1.2 equiv.) in anhydrous chloroform and stir for 15 minutes.

• Base and Sulfinate Addition: Add N-methylpiperidine (3.2 equiv.) to the reaction mixture. In a separate flask, add sodium 4-toluenesulfinate (1.3 equiv.) to anhydrous chloroform and add this suspension to the reaction mixture at -78°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 16 hours.

• Work-up and Purification: Quench the reaction with a saturated aqueous sodium bicarbonate solution. Extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography.

Visualizing the Workflow

A clear understanding of the reaction pathways is essential for effective troubleshooting.

Caption: Troubleshooting Decision Tree for Pyridine Sulfonylation.

Quantitative Data Summary

Parameter	Classical Sulfonation	Modern C4-Selective Sulfonylation
Temperature	230-350°C[2]	-78°C to Room Temperature[2][4]
Key Reagents	Fuming Sulfuric Acid (Oleum)[2]	Triflic Anhydride, Sulfinate Salt[4]
Catalyst	Mercury(II) Sulfate[2]	None (Base-mediated)[4]
Typical Base	N/A	N-methylpiperidine[4]
Typical Solvent	Neat (Sulfuric Acid)	Chloroform[4]
Reaction Time	Up to 24 hours[2]	~16 hours[2]

References

• Technical Support Center: Optimization of Reaction Conditions for Sulfonation of Pyridine Derivatives - Benchchem. 2

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides | Organic Chemistry | ChemRxiv. 6

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides - ResearchGate. 7

• Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates - NIH. 10

• Stability of Sulfonamides: A Comparative Guide Based on Precursor Sulfonyl Chlorides - Benchchem. 12

• (PDF) Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates. 13

• Visible-light-induced radical cascade sulfonylation/cyclization towards indole-fused pyridine derivatives - RSC Publishing. 14

• Optimization of the reaction conditions a | Download Scientific Diagram - ResearchGate. 15

• Propose a mechanism for the sulfonation of pyridine, and point ou... - Pearson. 3

• US2406972A - Processes for production of pyridine 3-sulphonic acid and its salts - Google Patents. 9

• Preventing decomposition of sulfonyl chloride during reaction - Benchchem. 8

• Base‐Mediated C4‐Selective C−H‐Sulfonylation of Pyridine. 4

• Base-Mediated Site-Selective Sulfonylation of Pyridine - ChemistryViews. 5

• Visible-light-induced meta-selective sulfonylation of pyridine via an EDA complex - Chemical Communications (RSC Publishing). 11

• (PDF) Base‐Mediated C4‐Selective C−H‐Sulfonylation of Pyridine - ResearchGate. 16

• Traceless Nucleophile Strategy for C5-Selective C-H Sulfonylation of Pyridines - PubMed. 17

• Synthesis of triarylpyridines with sulfonate and sulfonamide moieties via a cooperative vinylogous anomeric-based oxidation - PMC - NIH. 1

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Navigating the Synthesis of Pyridine Sulfones: A Technical Support Guide

Welcome to the technical support center for the synthesis of pyridine sulfones. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with these important heterocyclic compounds. Pyridine sulfones are a critical structural motif in numerous pharmaceuticals and agrochemicals, making their efficient and reliable synthesis a key objective in many research programs.

This resource provides in-depth, experience-driven answers to common challenges encountered during the synthesis of pyridine sulfones, focusing on the most prevalent synthetic route: the oxidation of pyridyl sulfides. We will explore the nuances of both the formation of the pyridyl sulfide precursor and its subsequent oxidation, helping you to optimize your reaction conditions, maximize yields, and simplify purification.

Frequently Asked Questions (FAQs)

This section addresses high-level questions about the strategic choices involved in pyridine sulfone synthesis.

Q1: What is the most common and reliable method for synthesizing pyridine sulfones?

A1: The most widely adopted and generally reliable method is the two-step synthesis involving the initial formation of a pyridyl sulfide (also known as a pyridyl thioether) followed by its oxidation to the corresponding sulfone.[1][2][3] This approach is popular due to the commercial availability of a wide range of starting materials and the typically high-yielding nature of the oxidation step.

Q2: How do I choose the best method to synthesize the pyridyl sulfide precursor?

A2: The choice of method for synthesizing the pyridyl sulfide precursor largely depends on the available starting materials and the substitution pattern of the pyridine ring. The two primary methods are:

• Nucleophilic Aromatic Substitution (SNAr): This is often the preferred method when starting with an electron-deficient halopyridine (e.g., 2-chloropyridine or 4-chloropyridine). The halogen acts as a leaving group, which is displaced by a thiol or thiolate nucleophile.[4][5] This reaction's success is highly dependent on the electronic properties of the pyridine ring; electron-withdrawing groups will activate the ring towards substitution.[4]

• Ullmann Condensation: This copper-catalyzed cross-coupling reaction is particularly useful for less reactive aryl halides and can be employed when SNAr reactions are sluggish.[6][7] While effective, traditional Ullmann conditions often require high temperatures and polar aprotic solvents.[6] Modern ligand-accelerated systems can often improve reaction mildness and efficiency.[7][8]

Q3: Which oxidizing agents are recommended for converting the pyridyl sulfide to the sulfone?

A3: A variety of oxidizing agents can be used, with the choice often depending on the desired selectivity (sulfoxide vs. sulfone), the presence of other sensitive functional groups, and cost. Common and effective oxidants include:

• meta-Chloroperoxybenzoic Acid (m-CPBA): A highly reliable and versatile oxidant. Using approximately two equivalents of m-CPBA typically ensures complete oxidation to the sulfone.[9][10]

• Hydrogen Peroxide (H₂O₂): A greener and more atom-economical option, often used in conjunction with a catalyst such as niobium carbide or in acidic media like acetic acid.[11]

• Potassium Permanganate (KMnO₄): A strong and inexpensive oxidant capable of readily converting sulfides to sulfones.[4]

• Oxone® (Potassium Peroxymonosulfate): A stable, water-soluble, and effective oxidant for this transformation.

Q4: Can I oxidize the sulfide directly to the sulfone without isolating the intermediate sulfoxide?

A4: Yes, this is the standard procedure. The oxidation of a sulfide to a sulfone proceeds via a sulfoxide intermediate. By using a sufficient stoichiometry of the oxidizing agent (typically ≥2 equivalents), the reaction is driven to the sulfone stage without the need to isolate the sulfoxide.[1][10] In fact, stopping the reaction selectively at the sulfoxide stage is often the greater challenge.[1]

Troubleshooting Guide: From Precursor to Product

This section provides solutions to specific experimental problems you may encounter.

Problem Area 1: Synthesis of the Pyridyl Sulfide Precursor

Q: My SNAr reaction to form the pyridyl sulfide is not proceeding or is giving very low yields. What are the likely causes and solutions?

A: This is a common issue, often related to the reactivity of the pyridine electrophile or the reaction conditions.

• Cause 1: Poorly Activated Pyridine Ring. SNAr reactions on pyridine rings require the ring to be electron-deficient to facilitate nucleophilic attack.[4][12] If your pyridine lacks electron-withdrawing groups, its reactivity will be low.

  • Solution: If possible, choose an isomeric starting material with better electronic activation. Alternatively, consider switching to a more forcing methodology like an Ullmann condensation.[6]

• Cause 2: Incorrect Base or Solvent. The choice of base and solvent is critical. The base is needed to deprotonate the thiol, generating the more nucleophilic thiolate.

  • Solution: Ensure you are using a suitable base (e.g., NaH, K₂CO₃, or an organic base like DBU) in a polar aprotic solvent (e.g., DMF, DMSO, or acetonitrile) that can dissolve the thiolate salt and facilitate the substitution.

• Cause 3: Elevated Temperatures are Required. Unlike highly activated systems, many SNAr reactions on halopyridines require heating to proceed at a reasonable rate.[4][12]

  • Solution: Gradually increase the reaction temperature, monitoring by TLC or LC-MS for product formation. Be mindful of potential decomposition of starting materials at very high temperatures.

Problem Area 2: Oxidation of the Pyridyl Sulfide

Q: My oxidation reaction stopped at the sulfoxide stage, and I cannot drive it to the full sulfone. Why is this happening?

A: Incomplete oxidation is almost always due to insufficient oxidant or deactivation of the oxidant.

• Cause 1: Insufficient Oxidizing Agent. The stoichiometry is critical. One equivalent of the oxidant will form the sulfoxide; a second is required for the sulfone.

  • Solution: Add an additional equivalent of the oxidizing agent. It is common practice to use a slight excess (e.g., 2.1-2.5 equivalents) to ensure the reaction goes to completion.[10]

• Cause 2: Oxidant Decomposition. Some oxidizing agents, like m-CPBA, can degrade over time, especially if not stored properly.

  • Solution: Use a fresh bottle of the oxidant or titrate the active oxygen content of your current batch before use. When setting up the reaction, ensure your solvent is anhydrous if using a water-sensitive oxidant.

Q: I am observing the formation of a significant side product that appears to be the pyridine N-oxide of my starting material or product. How can I prevent this?

A: The pyridine nitrogen is nucleophilic and can be oxidized by peroxy acids like m-CPBA, leading to the formation of N-oxides.[13]

• Cause 1: Inherently Reactive Pyridine Ring. Pyridines with electron-donating groups are more susceptible to N-oxidation.

  • Solution 1: Control the Temperature. Perform the oxidation at a lower temperature (e.g., starting at 0 °C and allowing it to slowly warm to room temperature). The sulfur center is generally more nucleophilic and will react faster than the pyridine nitrogen, especially at lower temperatures.

  • Solution 2: Change the Oxidant. Switch to an oxidant less prone to N-oxidation. For example, catalytic systems with H₂O₂ may offer better selectivity compared to stoichiometric peroxy acids.[11]

Q: My final pyridine sulfone product is difficult to purify. What are the common impurities and how can I remove them?

A: Purification challenges often arise from byproducts of the oxidation step.

• Impurity 1: Carboxylic Acid Byproduct. If using m-CPBA, the main byproduct is meta-chlorobenzoic acid (m-CBA).

  • Solution: Most of the m-CBA can be removed with a simple aqueous basic wash (e.g., with saturated NaHCO₃ or Na₂CO₃ solution) during the reaction workup. The carboxylate salt is water-soluble, while your organic product remains in the organic layer.

• Impurity 2: Unreacted Sulfoxide. If the oxidation was incomplete, you will have a mixture of the sulfone and the sulfoxide.

  • Solution: These two compounds can be difficult to separate by standard column chromatography due to their similar polarities. The best approach is to re-subject the crude mixture to the oxidation conditions to drive the remaining sulfoxide to the sulfone. Alternatively, careful optimization of the chromatography solvent system may allow for separation.

Visualizing the Workflow: A Troubleshooting Decision Tree

The following diagram outlines a logical workflow for troubleshooting common issues during the oxidation of a pyridyl sulfide to a pyridine sulfone.

Caption: Troubleshooting flowchart for the oxidation step.

Optimized Protocols

Below are representative, detailed protocols for the synthesis of a pyridine sulfone.

Protocol 1: Synthesis of a Pyridyl Sulfide via SNAr

Reaction: 2-Chloropyridine + 4-methoxythiophenol → 2-((4-methoxyphenyl)thio)pyridine

Reagent	MW ( g/mol )	Eq.	Mmol	Amount
2-Chloropyridine	113.55	1.0	10.0	1.14 g
4-Methoxythiophenol	140.20	1.1	11.0	1.54 g
Potassium Carbonate (K₂CO₃)	138.21	1.5	15.0	2.07 g
Dimethylformamide (DMF)	-	-	-	20 mL

Step-by-Step Methodology:

• To a dry round-bottom flask equipped with a magnetic stir bar, add 4-methoxythiophenol (1.54 g, 11.0 mmol) and anhydrous DMF (20 mL).

• Add potassium carbonate (2.07 g, 15.0 mmol) to the solution.

• Stir the resulting suspension at room temperature for 15 minutes.

• Add 2-chloropyridine (1.14 g, 10.0 mmol) to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and pour it into 100 mL of water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired pyridyl sulfide.

Protocol 2: Oxidation to Pyridine Sulfone using m-CPBA

Reaction: 2-((4-methoxyphenyl)thio)pyridine → 2-((4-methoxyphenyl)sulfonyl)pyridine

Reagent	MW ( g/mol )	Eq.	Mmol	Amount
Pyridyl Sulfide	217.29	1.0	5.0	1.09 g
m-CPBA (77% purity)	172.57	2.2	11.0	~1.90 g (pure) / 2.47 g (77%)
Dichloromethane (DCM)	-	-	-	25 mL

Step-by-Step Methodology:

• Dissolve the pyridyl sulfide (1.09 g, 5.0 mmol) in dichloromethane (25 mL) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve m-CPBA (2.47 g of 77% material, ~11.0 mmol) in a minimal amount of DCM.

• Add the m-CPBA solution dropwise to the cold sulfide solution over 15-20 minutes.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC or LC-MS until all starting material and sulfoxide intermediate are consumed.

• Quench the reaction by adding 20 mL of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir vigorously for 10 minutes.

• Separate the layers in a separatory funnel. Extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with saturated NaHCO₃ solution (1 x 20 mL), then with brine (1 x 20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude pyridine sulfone, which can be further purified by recrystallization or column chromatography if necessary.

References

• C–H Halogenation of Pyridyl Sulfides Avoiding the Sulfur Oxidation: A Direct Catalytic Access to Sulfanyl Polyhalides and Polyaromatics. ACS Omega. URL: [Link]

• C–H Halogenation of Pyridyl Sulfides Avoiding the Sulfur Oxidation: A Direct Catalytic Access to Sulfanyl Polyhalides and Polyaromatics - PMC. National Center for Biotechnology Information. URL: [Link]

• Utility of Sulphones in Heterocyclic Synthesis: Synthesis of Some Pyridine, Chromene and Thiophene Derivatives. MDPI. URL: [Link]

• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. URL: [Link]

• Pyridine synthesis. Organic Chemistry Portal. URL: [Link]

• Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega. URL: [Link]

• Process of preparation of pyridine-3-sulfonic acids. Google Patents.
• Production of pyridine-3-sulfonic acid. Google Patents.

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. ResearchGate. URL: [Link]

• Nucleophilic substitution reactions of anilino thioethers with anilines in methanol. Semantic Scholar. URL: [Link]

• Sulfide Oxidation. ACS GCI Pharmaceutical Roundtable Reagent Guides. URL: [Link]

• Ligand-Accelerated Catalysis of the Ullmann Condensation: Application to Hole Conducting Triarylamines. The Journal of Organic Chemistry. URL: [Link]

• nucleophilic aromatic substitutions. YouTube. URL: [Link]

• Ullmann condensation. Wikipedia. URL: [Link]

• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. National Center for Biotechnology Information. URL: [Link]

• Sulfone synthesis by oxidation. Organic Chemistry Portal. URL: [Link]

• Oxidation of sulfides to sulfoxides and sulfones. ResearchGate. URL: [Link]

• Recent Advances in the Synthesis of Sulfones. Thieme Connect. URL: [Link]

• Sulfur-Arylation of Sulfenamides via Ullmann-Type Coupling with (Hetero)aryl Iodides. National Center for Biotechnology Information. URL: [Link]

• C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. The Journal of Organic Chemistry. URL: [Link]

• A Review on Targets and Synthesis Methods of Pyridine Compounds for Anti-Convulsant, Anti-Depressant Actions. Journal of Chemical Reviews. URL: [Link]

• Selective Oxidation of Organosulphides using m-CPBA as oxidant. Der Pharma Chemica. URL: [Link]

• Catalytic Oxidations with Meta-Chloroperoxybenzoic Acid (m-CPBA) and Mono- and Polynuclear Complexes of Nickel. Semantic Scholar. URL: [Link]

• mCPBA‐mediated oxidations of the sulfur linkages to afford sulfoxide... ResearchGate. URL: [Link]

• Synthesis of new pyridines with sulfonamide moiety via a cooperative vinylogous anomeric-based oxidation mechanism in the presence of a novel quinoline-based dendrimer-like ionic liquid. ResearchGate. URL: [Link]

• 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid. Organic Chemistry Portal. URL: [Link]

• How do I best prepare Pyridine-Sulfur trioxide complex , purify it and avoid its hygroscopic nature ?. ResearchGate. URL: [Link]

• Selective oxidation of sulfides by the use of an oxidant system consisting of lithium molibdenate niobate and hydrogen peroxide. Google Patents.

• Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amine. J-STAGE. URL: [Link])

• Base-mediated C4-selective C-H-sulfonylation of pyridine. ChemRxiv. URL: [Link]

• Process for the preparation of sulphur compounds of pyridine. Google Patents.

• Process of preparation of pyridine-3-sulfonic acids. PubChem. URL: [Link]

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• 6. Ullmann condensation - Wikipedia [en.wikipedia.org]
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Stability issues of 3-Methanesulfonyl-pyridine in acidic or basic media

Technical Support Center: 3-Methanesulfonyl-pyridine

Guide: Assessing the Stability in Acidic and Basic Media

Welcome to the technical support guide for 3-Methanesulfonyl-pyridine. This document is designed for researchers, chemists, and drug development professionals who are utilizing this compound in their work. As Senior Application Scientists, we understand that compound stability is paramount to experimental success, affecting everything from reaction yields to analytical accuracy and formulation integrity. This guide provides in-depth, experience-driven answers to common questions regarding the stability of 3-Methanesulfonyl-pyridine, moving beyond simple protocols to explain the underlying chemical principles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the general stability profile of 3-Methanesulfonyl-pyridine in acidic and basic media?

Answer: From a structural standpoint, 3-Methanesulfonyl-pyridine is a relatively robust molecule, but its stability is highly dependent on the specific pH, temperature, and presence of other reagents.

• In Acidic Media: The molecule is expected to be largely stable. The primary interaction is the protonation of the basic pyridine nitrogen to form a pyridinium salt.[1] This protonation renders the aromatic ring even more electron-deficient, significantly deactivating it towards electrophilic attack. The methanesulfonyl group and the carbon-sulfur bond are generally resistant to cleavage under moderately acidic conditions. Degradation would likely require extreme heat and highly concentrated acid.

• In Basic Media: The situation is more complex. While the pyridine ring itself is generally resistant to nucleophilic attack at the 3-position (meta-position)[2][3][4], the molecule is not inert. The primary site of vulnerability is not the ring, but the methyl group of the methanesulfonyl moiety. The protons on this methyl group are acidic due to the strong electron-withdrawing effect of the adjacent sulfonyl group. Under sufficiently strong basic conditions, this can lead to deprotonation and subsequent degradation pathways. The sulfone linkage itself can also show a negative influence on stability under high pH and temperature conditions.[5]

Summary of Expected Stability:

Condition	Stressor	Expected Stability	Primary Interaction / Vulnerability
Acidic	0.1 M - 1 M HCl, RT - 60°C	High	Protonation of pyridine nitrogen to form a stable pyridinium salt.
Basic	0.1 M - 1 M NaOH, RT - 60°C	Moderate to Low	Deprotonation of the methyl group adjacent to the sulfone.
Oxidative	3% - 30% H₂O₂, RT	High	The sulfone group is already in a high oxidation state (S VI).

Q2: My 3-Methanesulfonyl-pyridine sample is showing signs of degradation in a strongly acidic solution. What is the likely mechanism?

Answer: While generally stable in acid, degradation under harsh acidic conditions (e.g., concentrated acid at elevated temperatures) is possible, though uncommon.

Causality: The most probable, albeit slow, degradation pathway would be the acid-catalyzed hydrolysis of the sulfonyl group from the pyridine ring. This is a challenging reaction because it involves breaking a very stable carbon-sulfur bond.

• Protonation: The pyridine nitrogen is protonated, forming the pyridinium ion.

• Nucleophilic Attack: A water molecule, acting as a weak nucleophile, could attack the sulfur atom or, less likely, the C-3 position of the highly electron-deficient ring.

• Cleavage: This process, facilitated by high thermal energy, could eventually lead to the cleavage of the C-S bond, yielding pyridine-3-sulfonic acid and methane, or other breakdown products.

A study on pyridine derivatives has shown that acid hydrolysis can occur in specific structures, such as furan rings attached to a pyridine core, suggesting that while the pyridine ring itself is stable, attached functional groups can be points of failure under acidic stress.[6]

Below is a conceptual diagram illustrating the initial protonation step, which is the key event in acidic media.

Caption: Initial protonation of 3-Methanesulfonyl-pyridine in acid.

Q3: I am observing significant degradation of 3-Methanesulfonyl-pyridine under basic conditions. What is the most probable degradation pathway?

Answer: This is a more common issue. The instability in basic media is typically not due to an attack on the pyridine ring itself. Nucleophilic aromatic substitution at the C-3 position of pyridine is electronically disfavored.[2][4] The key vulnerability lies with the acidic protons on the methyl group of the methanesulfonyl moiety.

Causality (The α-Deprotonation Pathway):

• Base Abstraction of Proton: A strong base (e.g., hydroxide, alkoxide) abstracts a proton from the methyl group. This is favorable because the resulting negative charge (carbanion) is stabilized by the powerful electron-withdrawing sulfonyl group (-SO₂-).

• Formation of a Reactive Intermediate: This carbanion is a reactive nucleophile and can participate in various subsequent reactions, such as elimination, rearrangement, or reaction with other electrophiles in the medium.

• Molecule Degradation: These secondary reactions lead to the fragmentation or polymerization of the parent molecule, which you observe as degradation.

This mechanism is a critical consideration for any reaction or formulation involving 3-Methanesulfonyl-pyridine under basic conditions.

Caption: Hypothesized degradation pathway in strong base.

Q4: How do I perform a definitive forced degradation study to understand the stability limits of my 3-Methanesulfonyl-pyridine sample?

Answer: A forced degradation (or stress testing) study is essential for identifying potential degradation products and establishing the intrinsic stability of the molecule.[7] This involves subjecting the compound to a range of harsh conditions that exceed those expected during normal handling and storage.[8] A well-designed study will provide a stability-indicating analytical method.

Here is a comprehensive, step-by-step protocol.

Experimental Protocol: Forced Degradation Study

Objective: To assess the stability of 3-Methanesulfonyl-pyridine under hydrolytic (acidic, basic, neutral), oxidative, and photolytic stress conditions.

Materials:

• 3-Methanesulfonyl-pyridine reference standard

• HPLC-grade Acetonitrile (ACN) and Water

• Buffers (e.g., phosphate or acetate)

• Hydrochloric Acid (HCl), analytical grade

• Sodium Hydroxide (NaOH), analytical grade

• Hydrogen Peroxide (H₂O₂), 30% solution

• Class A volumetric flasks and pipettes

• HPLC system with a UV/PDA detector

• Calibrated pH meter

• Temperature-controlled oven/water bath

• Photostability chamber (ICH Q1B compliant)

Procedure:

• Stock Solution Preparation:

  • Accurately weigh and dissolve 3-Methanesulfonyl-pyridine in a suitable solvent (e.g., 50:50 ACN:Water) to prepare a stock solution of 1 mg/mL.

• Stress Sample Preparation (Target degradation: 5-20%[8]):

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1.0 M HCl. Keep at 60°C.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1.0 M NaOH. Keep at 60°C.

  • Neutral Hydrolysis: Mix 1 mL of stock solution with 1 mL of HPLC-grade water. Keep at 60°C.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 30% H₂O₂. Keep at room temperature.

  • Photolytic Degradation: Expose the stock solution (in a quartz cuvette or appropriate transparent container) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

  • Control Sample: Prepare a control by diluting 1 mL of stock solution with 1 mL of the stock solution solvent. Store protected from light at 4°C.

• Time Points & Analysis:

  • Withdraw aliquots from each stressed sample at predetermined time points (e.g., 0, 2, 6, 12, 24 hours).

  • Crucial Step: Immediately quench the reaction for acid/base samples by neutralizing with an equimolar amount of base/acid, respectively. Dilute all samples to a final concentration suitable for HPLC analysis (e.g., 50 µg/mL).

  • Analyze all samples, including the control, by a stability-indicating HPLC-UV method. A reverse-phase C18 column is often a good starting point.[9]

• Data Evaluation:

  • Calculate the percentage of degradation by comparing the peak area of the parent compound in stressed samples to the control sample.

  • Examine the chromatograms for new peaks, which represent degradation products.

  • Ensure mass balance; the sum of the parent compound and all degradation products should ideally account for 100% of the initial concentration.

Workflow Diagram:

Caption: Workflow for a forced degradation study.

References

• Getlik, M., et al. (n.d.). Rearrangement of 4-Amino-3-halo-pyridines by Nucleophilic Aromatic Substitution. The Journal of Organic Chemistry - ACS Publications.
• (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Stack Exchange.
• (2018, April 20). 37.03 Nucleophilic Aromatic Substitution of Heteroarenes. YouTube.
• (2025, August 9). Influence of Sulfone Linkage on the Stability of Aromatic Quaternary Ammonium Polymers for Alkaline Fuel Cells. ResearchGate.
• (n.d.). Nucleophilic substitution reactions in pyridine. Química Organica.org.
• (n.d.). Degradation of Pyridines in the Environment. ResearchGate.
• (n.d.). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry.
• (2023, April 23). Forced Degradation in Pharmaceuticals – A Regulatory Update.
• (n.d.). Synthesis of functionalized pyridinium salts bearing a free amino group. Arkivoc.
• (2026, January 12). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. PubMed.
• (n.d.). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. PMC - NIH.

Sources

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 4. Nucleophilic substitution reactions in pyridine [quimicaorganica.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ajrconline.org [ajrconline.org]
• 8. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 9. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up 3-Methanesulfonyl-pyridine Production

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis and scale-up of 3-Methanesulfonyl-pyridine. This guide is designed to provide practical, in-depth solutions to the common challenges encountered during the transition from laboratory-scale experiments to pilot and production-scale manufacturing. As Senior Application Scientists, we understand that scaling up is not merely about increasing reactant volumes; it involves navigating complex issues related to reaction kinetics, thermodynamics, and process safety.[1][2][3] This resource consolidates our field expertise into a troubleshooting format to help you anticipate and resolve these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common and scalable synthetic routes to 3-Methanesulfonyl-pyridine?

The most prevalent and industrially viable method for preparing 3-Methanesulfonyl-pyridine is the oxidation of 3-(methylthio)pyridine. This transformation is typically achieved using robust and economical oxidizing agents. Key approaches include:

• Hydrogen Peroxide with a Catalyst: Often carried out in acetic acid, where peracetic acid is formed in situ, this is a cost-effective and common method.[4][5][6][7][8] Catalysts like sodium tungstate or tantalum carbide can be employed to improve efficiency and selectivity.[9]

• Potassium Permanganate (KMnO₄): A powerful and inexpensive oxidant, though its use at scale can introduce challenges related to handling solids and managing manganese dioxide waste streams.

• Oxone® (Potassium Peroxymonosulfate): A versatile and stable solid oxidant, often used in buffered solutions. It is considered a greener alternative but can be more expensive than other options.

While other methods exist, such as the direct displacement of a halide with a sulfinate salt, the oxidation of the thioether precursor is generally the most direct and established route for large-scale production.[10]

Q2: What are the primary challenges when scaling this synthesis from the lab to a pilot plant?

Transitioning the synthesis of 3-Methanesulfonyl-pyridine to a larger scale introduces several critical challenges that are often not apparent in small-scale lab experiments[1][2]:

• Thermal Management: The oxidation of a sulfide to a sulfone is highly exothermic. What is easily managed in a laboratory flask with an ice bath can become a serious safety hazard in a large reactor, potentially leading to a runaway reaction.[1]

• Mixing and Mass Transfer: Achieving uniform mixing in a large vessel is more difficult. Poor mixing can lead to localized "hot spots" or areas of high reactant concentration, resulting in side reactions, impurity formation, and inconsistent yields.[1]

• Reagent Addition Rate: The rate of addition of the oxidant is a critical parameter. A slow, controlled addition is necessary at scale to manage the exothermic reaction, which can significantly extend batch cycle times.

• Impurity Profile Amplification: Minor impurities at the lab scale can become major issues during scale-up, complicating purification and potentially affecting the final product's specifications.[1]

• Downstream Processing: Isolating and purifying the product via crystallization or distillation at a large scale requires significant process optimization to ensure high purity and yield.

Q3: Which analytical techniques are recommended for in-process control and final product release?

A robust analytical strategy is crucial for a successful scale-up. The following methods are recommended:

• High-Performance Liquid Chromatography (HPLC): The primary workhorse for monitoring reaction progress. An HPLC method can quantify the starting material (3-(methylthio)pyridine), the intermediate sulfoxide, the final sulfone product, and key impurities like the N-oxide.[11]

• Gas Chromatography (GC): Useful for assessing the purity of starting materials and for detecting volatile or non-polar impurities.[12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for structural confirmation of the final product and for characterizing unknown impurities isolated during development.

• Karl Fischer Titration: Used to determine the water content in the final product, which is often a critical quality attribute.

Troubleshooting Guide: Common Scale-Up Issues

This section addresses specific problems in a question-and-answer format, providing insights into the root causes and actionable solutions.

Category 1: Reaction Performance & Yield

Q: My reaction yield has dropped significantly upon scale-up, and I'm recovering unreacted starting material. What's wrong?

A: This is a classic sign of incomplete reaction, often tied to mass transfer or stoichiometry issues at scale.

• Causality: In a large reactor, inefficient mixing can prevent the oxidant from reaching all of the substrate molecules uniformly. This leads to parts of the batch reacting slower than others. Additionally, if the oxidant is unstable under the reaction conditions, a longer reaction time at scale might lead to its decomposition before the reaction is complete.

• Troubleshooting Steps:

  • Verify Mixer Efficiency: Ensure the reactor's agitator type and speed are appropriate for the viscosity and volume of the reaction mixture. Consider installing baffles to improve turbulence and prevent vortexing.

  • Increase Oxidant Stoichiometry: Empirically test increasing the equivalents of the oxidant by a small margin (e.g., 5-10%) to compensate for potential decomposition or localized inefficiencies.

  • Optimize Addition Profile: Instead of a single charge, add the oxidant subsurface (below the liquid level) over a prolonged period. This ensures it disperses quickly and reacts before it can decompose or off-gas.

  • In-Process Monitoring: Use HPLC to track the disappearance of the starting material and confirm the reaction has reached full conversion before initiating work-up.

Q: The reaction is stalling at the sulfoxide intermediate, leading to a mixture of products. How can I drive the reaction to the sulfone?

A: The oxidation of a sulfide to a sulfone is a two-step process. Stalling at the sulfoxide stage indicates the reaction conditions are not sufficiently forcing for the second oxidation step.

• Causality: The oxidation of the sulfoxide to the sulfone requires more energy (is more difficult) than the initial oxidation of the sulfide. Insufficient temperature, inadequate oxidant concentration, or a deactivated catalyst can cause the reaction to halt at this intermediate stage.

• Troubleshooting Steps:

  • Temperature Adjustment: After the initial exothermic phase is controlled, consider slowly increasing the reaction temperature (e.g., to 50-70°C) to provide the necessary activation energy for the second oxidation.

  • Evaluate Oxidant Choice: Some oxidants are better suited for driving the reaction to completion. For instance, using peracetic acid generated in situ from H₂O₂ and acetic acid is often very effective.[5][6][8]

  • Catalyst Loading: If using a catalyst, ensure it is not fouled and that the loading is sufficient for the scale.

Category 2: Impurity Formation

Q: I'm observing a significant new impurity identified as 3-Methanesulfonyl-pyridine N-oxide. How can this be avoided?

A: The formation of an N-oxide is a common side reaction when oxidizing pyridines.[14] The nitrogen atom in the pyridine ring is nucleophilic and can be attacked by electrophilic oxidants.

• Causality: This side reaction is competitive with the desired sulfur oxidation. It is often exacerbated by using overly aggressive oxidants or by reaction conditions (like pH) that favor the oxidation of the nitrogen.

• Troubleshooting Steps:

  • Control the pH: Performing the oxidation under acidic conditions (e.g., in acetic acid) protonates the pyridine nitrogen. This makes the nitrogen less nucleophilic and deactivates it towards oxidation, favoring the desired reaction at the sulfur atom.

  • Select a More Specific Oxidant: While powerful, some oxidants are less selective. A well-controlled system like H₂O₂ with a tungstate catalyst can offer better selectivity for sulfur oxidation over nitrogen oxidation.

  • Temperature Control: Excessive temperatures can increase the rate of N-oxide formation. Maintaining the lowest effective temperature is crucial.

Visualizing the Synthetic Pathway and Challenges

The following diagram illustrates the primary synthetic route for 3-Methanesulfonyl-pyridine, highlighting the key intermediate and potential side products that pose challenges during scale-up.

Caption: Synthetic pathway from thioether to sulfone, showing the sulfoxide intermediate and the common N-oxide impurity.

Category 3: Process Safety & Control

Q: The reaction is generating a significant exotherm that is difficult to control in our pilot plant reactor. What are the best strategies for mitigation?

A: Managing the heat generated by this oxidation is the most critical safety and control challenge during scale-up.[1]

• Causality: The formation of S=O bonds is thermodynamically very favorable, releasing a substantial amount of energy as heat. The rate of heat generation can exceed the reactor's cooling capacity if the oxidant is added too quickly.[5]

• Mitigation Strategies:

Strategy	Description	Rationale
Controlled Addition	Add the oxidant slowly and subsurface over several hours using a dosing pump.	This makes the rate of heat generation dependent on the addition rate, not the intrinsic reaction rate, allowing the cooling system to keep up.
Reverse Addition	Add the 3-(methylthio)pyridine solution to the oxidant.	While less common, this can sometimes help maintain a low concentration of the substrate, preventing rapid, uncontrolled reaction.
Use of a Co-solvent	Introduce an inert, higher-boiling co-solvent (e.g., toluene, if compatible).	This increases the thermal mass of the reaction mixture, helping to absorb heat and buffer temperature spikes.
Reactor Engineering	Ensure the reactor has a high surface-area-to-volume ratio and that the cooling jacket fluid is at the lowest possible temperature and maximum flow rate.	Maximizes the physical capacity for heat removal from the system.[1]

Experimental Protocol: Scalable Oxidation using H₂O₂/Acetic Acid

This protocol provides a robust starting point for the gram-scale synthesis, which can be adapted for pilot-scale production with appropriate engineering controls.

Materials:

• 3-(methylthio)pyridine (1.0 equiv)

• Glacial Acetic Acid (5-10 volumes)

• Hydrogen Peroxide (30% aq. solution, 2.5 - 3.0 equiv)

Procedure:

• Reactor Setup: Charge a jacketed glass reactor equipped with an overhead stirrer, thermocouple, and addition funnel with 3-(methylthio)pyridine and glacial acetic acid.

• Initial Cooling: Begin agitation and cool the reactor contents to 10-15°C using the jacket cooling system.

• Controlled H₂O₂ Addition: Add the 30% hydrogen peroxide solution dropwise via the addition funnel over 2-4 hours. Crucially, monitor the internal temperature and ensure it does not exceed 25-30°C during the addition. Adjust the addition rate as necessary to maintain this temperature range.

• Reaction Maturation: Once the addition is complete, allow the reaction to stir at room temperature. Monitor the reaction progress by HPLC every 1-2 hours. The reaction is complete when the starting material and sulfoxide intermediate are consumed (<1% by HPLC area). This may take 8-24 hours.

• Quenching: Once complete, cool the reaction mixture to <20°C. Cautiously quench the excess peroxide by slowly adding a solution of sodium bisulfite or sodium thiosulfate until a negative peroxide test (using peroxide test strips) is obtained.

• Work-up and Isolation:

  • Adjust the pH of the mixture to neutral/basic (pH 7-9) with a suitable base (e.g., NaOH solution), keeping the temperature below 30°C.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or isopropanol) to yield pure 3-Methanesulfonyl-pyridine.

Troubleshooting Workflow Diagram

This flowchart provides a logical path for diagnosing and solving common issues during scale-up.

Caption: A decision-tree workflow for troubleshooting common scale-up challenges in 3-Methanesulfonyl-pyridine synthesis.

References

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• How do I best prepare Pyridine-Sulfur trioxide complex, purify it and avoid its hygroscopic nature? ResearchGate. [Link]

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• Method for purification of pyridine, and method for production of chlorinated pyridine.

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Handling and storage guidelines for 3-Methanesulfonyl-pyridine to prevent degradation

This guide is intended for researchers, scientists, and drug development professionals to ensure the stability and integrity of 3-Methanesulfonyl-pyridine throughout its handling and storage. By understanding its chemical properties and potential degradation pathways, you can mitigate risks and ensure the reliability of your experimental outcomes.

Introduction to 3-Methanesulfonyl-pyridine

3-Methanesulfonyl-pyridine is a heterocyclic compound featuring a pyridine ring substituted with a methanesulfonyl group. The electron-withdrawing nature of the methanesulfonyl group and the inherent electronic properties of the pyridine ring dictate its reactivity and stability. Proper handling and storage are paramount to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Methanesulfonyl-pyridine?

A1: Based on its structure, 3-Methanesulfonyl-pyridine is susceptible to two primary degradation pathways:

• Hydrolysis: The sulfonyl group can undergo hydrolysis, particularly under non-neutral pH conditions, to yield pyridine-3-sulfonic acid and methanol. This process can be accelerated by the presence of moisture and elevated temperatures.[1][2]

• Nucleophilic Aromatic Substitution: The pyridine ring, particularly at positions 2 and 6 (ortho and para to the nitrogen), is susceptible to attack by strong nucleophiles. While the methanesulfonyl group is at the 3-position, strong nucleophilic attack, especially under harsh conditions, could potentially lead to substitution or ring-opening reactions.[3][4]

Q2: What are the ideal storage conditions for 3-Methanesulfonyl-pyridine?

A2: To minimize degradation, 3-Methanesulfonyl-pyridine should be stored in a cool, dry, and dark place. A well-sealed container under an inert atmosphere (e.g., argon or nitrogen) is recommended to protect it from moisture and atmospheric oxygen. Refrigeration (2-8 °C) is advisable for long-term storage.

Q3: Is 3-Methanesulfonyl-pyridine sensitive to light?

Q4: What are the known incompatibilities of 3-Methanesulfonyl-pyridine?

A4: 3-Methanesulfonyl-pyridine should be kept away from strong oxidizing agents, strong bases, and strong acids. Contact with these substances can lead to vigorous reactions and degradation of the compound. It is also crucial to avoid contact with water to prevent hydrolysis.

Troubleshooting Guide

This section addresses common issues that may arise during experiments involving 3-Methanesulfonyl-pyridine.

Issue 1: Inconsistent or unexpected experimental results.

• Question: My reaction yields are inconsistent, or I am observing unexpected byproducts. Could this be related to the quality of my 3-Methanesulfonyl-pyridine?

• Answer: Yes, degradation of 3-Methanesulfonyl-pyridine is a likely cause.

  • Troubleshooting Steps:

    • Purity Check: Assess the purity of your 3-Methanesulfonyl-pyridine stock using analytical techniques such as HPLC, TLC, or NMR.[6][7] Compare the results with the certificate of analysis.

    • Storage Verification: Confirm that the compound has been stored under the recommended conditions (cool, dry, inert atmosphere).

    • Solvent Purity: Ensure that the solvents used in your reaction are anhydrous, as residual moisture can cause hydrolysis.

Issue 2: The compound appears discolored or has changed in physical appearance.

• Question: My solid 3-Methanesulfonyl-pyridine, which was initially a white powder, has turned yellow or clumped together. What does this indicate?

• Answer: Discoloration or changes in physical appearance are often signs of degradation.

  • Troubleshooting Steps:

    • Visual Inspection: Note any changes from the original appearance.

    • Purity Analysis: Perform a purity analysis to identify potential degradation products.

    • Disposal: If significant degradation is confirmed, it is best to dispose of the reagent and obtain a fresh batch to ensure the integrity of your experiments.

Issue 3: Difficulty dissolving the compound.

• Question: I am having trouble dissolving 3-Methanesulfonyl-pyridine in a solvent in which it should be soluble.

• Answer: This could be due to the presence of insoluble degradation products.

  • Troubleshooting Steps:

    • Solubility Test: Attempt to dissolve a small sample in a reliable solvent.

    • Filtration: If partially dissolved, filter the solution and analyze both the soluble and insoluble fractions to identify the components.

    • Consider Degradation: The insoluble material may be a polymeric byproduct or a salt formed from degradation.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of 3-Methanesulfonyl-pyridine

• Equilibrate the container of 3-Methanesulfonyl-pyridine to room temperature before opening to prevent moisture condensation.

• Handle the solid in a glove box or under a stream of inert gas.

• Use an anhydrous solvent from a freshly opened bottle or a solvent purification system.

• Prepare the solution to the desired concentration and store it in a tightly sealed vial with a PTFE-lined cap.

• For long-term storage, flush the headspace of the vial with an inert gas before sealing and store at 2-8 °C.

Data Presentation

Table 1: Recommended Storage Conditions for 3-Methanesulfonyl-pyridine

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C (Refrigerated)	To slow down potential degradation reactions.
Atmosphere	Inert (Argon or Nitrogen)	To prevent oxidation and hydrolysis from atmospheric moisture.
Light	Protected from light (Amber vial)	To prevent photodegradation.
Container	Tightly sealed, non-reactive material (e.g., glass)	To prevent contamination and reaction with container material.

Visualizations

Diagram 1: Potential Degradation Pathways of 3-Methanesulfonyl-pyridine

Caption: Potential degradation routes for 3-Methanesulfonyl-pyridine.

Diagram 2: Troubleshooting Workflow for Suspected Degradation

Caption: Decision tree for troubleshooting suspected compound degradation.

References

• Organic Chemistry Portal. (n.d.). Aryl sulfone synthesis by C-S coupling reactions. Retrieved from [Link]

• Khan Academy. (2019, January 19). Nucleophilic aromatic substitutions [Video]. YouTube. [Link]

• Kice, J. L., & Kasperek, G. J. (1969). Mechanisms of substitution at sulfinyl sulfur. IV. Hydrolysis of sulfinyl sulfones (sulfinic anhydrides) in aqueous dioxane. Journal of the American Chemical Society, 91(20), 5510–5516.
• D'Auria, M., Emanuele, L., & Racioppi, R. (2022).
• D'Auria, M., & Racioppi, R. (2022). Arylazo sulfones: multifaceted photochemical reagents and beyond. Organic & Biomolecular Chemistry, 20(46), 9069-9086.
• Google Patents. (n.d.). Pyridine-3-sulfonyl chloride production method. (WO2016204096A1).
• Lappan, U., et al. (2024). Thermodynamically Stable Functionalization of Microporous Aromatic Frameworks with Sulfonic Acid Groups by Inserting Methylene Spacers. Polymers, 16(8), 1059.

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

• Fridrich, D., et al. (2023). Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability. ACS Central Science, 9(6), 1149–1157.
• Beckers, H., & Bürger, H. (2001). Matrix isolation and spectroscopic properties of the methylsulfinyl radical CH3(O)S˙. Physical Chemistry Chemical Physics, 3(19), 4263-4267.
• Al-Tel, T. H. (2024). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry.

• Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

• King, J. F., Gill, M. S., & Klassen, D. F. (1996). Mechanisms of reactions of sulfonyl compounds with nucleophiles in protic media. Pure and Applied Chemistry, 68(4), 825-830.

• ResearchGate. (n.d.). Possible mechanisms for hydrolysis of activated sulfoxide intermediates.... Retrieved from [Link]

• Chemistry LibreTexts. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Attia, M. S., et al. (2016). Study of Forced-Acid/Heat Degradation and Degradant/Impurity Profile of Phenazopyridine Hydrochloride through HPLC and Spectrofluorimetric Analyses.

• University of Babylon. (n.d.). Pyridines. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• Problems in Chemistry. (2023, April 13). Amines Part 8 - Nucleophilic Aromatic Substitution of Pyridine [Video]. YouTube. [Link]

• Isaksson, L., et al. (2013). A sharp thermal transition of fast aromatic ring dynamics in ubiquitin. PLoS ONE, 8(7), e64312.
• Bhanja, R., Bera, S. K., & Mal, P. (2024). Arylazo sulfones: multifaceted photochemical reagents and beyond. Organic & Biomolecular Chemistry, 22(5), 869-893.

• Agency for Toxic Substances and Disease Registry. (1992). Toxicological profile for pyridine. Retrieved from [Link]

• Stack Exchange. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange. [Link]

• D'Auria, M., & Racioppi, R. (2022). Arylazo Sulfones as Nonionic Visible-Light Photoacid Generators. The Journal of Organic Chemistry, 87(15), 10107–10116.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Retrieved from [Link]

• Fojt, M., et al. (2023). Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process.
• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3), 38334-38338.
• Wang, X., et al. (2018). Synthesis of Alkyl Aryl Sulfones via Reaction of N-Arylsulfonyl Hydroxyamines with Electron-Deficient Alkenes. Molecules, 23(10), 2469.

• ResearchGate. (n.d.). On the Thermal and Thermodynamic (In)Stability of Methylammonium Lead Halide Perovskites. Retrieved from [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• ResearchGate. (n.d.). of photochemical methods to access alkyl aryl sulfones and comparison.... Retrieved from [Link]

• Asian Journal of Research in Chemistry. (n.d.). Forced Degradation Study: An Important Tool in Drug Development. Retrieved from [Link]

• Patsnap. (n.d.). Method for detecting content of pyridine-3-sulfonyl chloride. Retrieved from [Link]

• Smith, A. M., et al. (2019). Concerted Nucleophilic Aromatic Substitution Reactions.

• ResearchGate. (n.d.). (PDF) Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Retrieved from [Link]

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Technical Support Center: Method Refinement for Selective Functionalization of the Pyridine Ring

Welcome to the technical support center for pyridine functionalization. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of selectively modifying the pyridine ring. The pyridine motif is a cornerstone in pharmaceuticals and agrochemicals, yet its selective functionalization remains a significant synthetic challenge.[1][2][3][4] This resource provides in-depth, experience-driven answers to common problems, troubleshooting guides for when experiments go awry, and validated protocols to guide your laboratory work.

Section 1: Frequently Asked Questions (FAQs) - Core Principles & Strategy

This section addresses fundamental questions about the reactivity of the pyridine ring and how to approach strategy design for selective functionalization.

Q1: Why is achieving regioselectivity in pyridine functionalization so challenging?

A1: The challenge arises from the inherent electronic properties of the pyridine ring.[4][5] The electron-withdrawing nature of the nitrogen atom deactivates the entire ring towards electrophilic aromatic substitution (EAS), making it less reactive than benzene.[6] This deactivation is most pronounced at the C2, C4, and C6 positions.

• For Electrophilic Attack: The nitrogen atom strongly deactivates the ortho (C2/C6) and para (C4) positions through its inductive effect. Consequently, electrophilic substitution, when it does occur, is directed to the C3 and C5 positions.[5][6]

• For Nucleophilic/Radical Attack: Conversely, the electron deficiency at the C2 and C4 positions makes them susceptible to nucleophilic and radical attack.[5][7] This dual reactivity often leads to mixtures of isomers if the reaction conditions are not precisely controlled.

The subtle balance between electronic effects, steric hindrance, and the coordinating ability of the ring nitrogen with metal catalysts often results in poor regioselectivity.[1][2][3]

Q2: My goal is C3-functionalization. Should I use a directing group or rely on the ring's natural electronics?

A2: While the pyridine ring's electronics naturally favor C3 substitution in electrophilic reactions, yields are often low due to the ring's deactivation. For reliable and high-yielding C3 functionalization, particularly via C-H activation, employing a directing group (DG) is the superior strategy.

A directing group, typically installed at the C2 or C4 position, pre-coordinates to a metal catalyst and delivers it to the adjacent C-H bond, overriding the ring's inherent reactivity patterns.[8][9] Common directing groups that facilitate C3-functionalization include amides and picolinamides. Recent advances have also demonstrated that cooperative ligands can facilitate direct C3-arylation without a covalently bound directing group.[9]

Q3: What is the "2-pyridyl problem" in cross-coupling, and how can I overcome it?

A3: The "2-pyridyl problem" refers to the common failure or low efficiency of cross-coupling reactions (like Suzuki-Miyaura) involving 2-substituted pyridines.[10] This is primarily due to two factors:

• Catalyst Inhibition: The nitrogen atom of the 2-pyridyl substrate or product can strongly coordinate to the palladium catalyst, forming stable, inactive complexes that halt the catalytic cycle.[11]

• Substrate Instability: Key intermediates, such as 2-pyridylboronic acids, are often unstable and prone to decomposition (protodeboronation).[10][12]

Solutions:

• Use Alternative Nucleophiles: Instead of boronic acids, consider using more robust pyridine-2-sulfinates, which have shown exceptional scope and utility as coupling partners.[10][13]

• Ligand Choice: Employ bulky, electron-rich phosphine ligands (e.g., PCy₃) that can promote the desired catalytic steps while minimizing catalyst inhibition.[10]

• Careful Condition Screening: Meticulous optimization of the base, solvent, and temperature is critical to favor the cross-coupling pathway over catalyst deactivation.

Section 2: Troubleshooting Guides - Common Experimental Issues

This section provides a question-and-answer guide to troubleshoot specific problems encountered during experiments.

Problem: Poor Regioselectivity in Minisci (Radical) Reactions

Q: My Minisci reaction is producing an inseparable mixture of C2 and C4 isomers. How can I favor C4 functionalization?

A: This is a classic challenge in Minisci reactions, as radical attack is electronically favored at both C2 and C4 positions.[7] Here are several field-proven strategies to enhance C4 selectivity:

• Utilize a Removable Blocking Group: This is a highly effective strategy. By temporarily attaching a sterically demanding group to the pyridine nitrogen, you can physically block access to the C2 and C6 positions. A simple and efficient blocking group derived from maleic acid has been shown to direct decarboxylative alkylation exclusively to the C4 position.[7][14] The blocking group can be easily removed post-functionalization.

• Tune Reaction Conditions: Avoid highly acidic conditions. Protonation of the pyridine nitrogen further enhances the reactivity at C2, so minimizing acid concentration can shift the balance toward C4.[5]

• Steric Control on the Substrate: If your pyridine substrate already has a substituent at the C2 position, this can sterically hinder further attack at that site and naturally favor C4 functionalization.

Problem: Low or No Yield in a Palladium-Catalyzed C-H Functionalization

Q: My directed C-H arylation of a pyridine substrate is not working. TLC/LC-MS shows only starting material. What are the likely causes?

A: A stalled C-H activation reaction on a pyridine ring often points to catalyst deactivation or inhibition. The pyridine nitrogen is a common culprit.

Initial Diagnostic Steps:

• Check Reagent Purity: Ensure all reagents, especially the solvent and base, are anhydrous. Water can interfere with many organometallic catalytic cycles.

• Verify Catalyst Activity: Use a control reaction with a known, reliable substrate (e.g., 2-phenylpyridine) to confirm your palladium source and ligand are active.[8]

• Inert Atmosphere: Confirm that your reaction was set up under a rigorously inert atmosphere (Argon or Nitrogen). Oxygen can oxidize and deactivate the active Pd(0) catalyst.

Troubleshooting Workflow:

Deeper Mechanistic Considerations:

• Ligand Choice: The choice of ligand is paramount. The ligand must stabilize the palladium center but also be labile enough to allow the catalytic cycle to proceed. If you are using a simple phosphine like PPh₃, consider switching to a more specialized ligand system (e.g., a bulky biarylphosphine) designed for C-H activation.

• Catalyst Deactivation Pathway: In some iron-catalyzed C-H borylation systems, the formation of an inactive "flyover dimer" has been identified as a key deactivation pathway.[15] While the specifics differ for palladium, a similar process of catalyst aggregation (forming palladium black) or formation of off-cycle dimeric species can occur.[11] If you observe a color change to black, it's a strong indicator of catalyst death.

Problem: Product Purification and Stability

Q: My functionalized pyridine product is difficult to purify by column chromatography and appears to be unstable on silica gel.

A: This is a common issue. The basic nitrogen of the pyridine ring can interact strongly with the acidic silica gel, leading to peak tailing, poor separation, and sometimes decomposition.

Purification Strategies:

• Neutralize the Silica: Pre-treat your silica gel by slurrying it in the eluent system containing a small amount of a basic additive, such as triethylamine (~0.5-1% v/v) or ammonia (by using a solvent system containing ammonium hydroxide). This will neutralize the acidic sites and significantly improve chromatography.

• Switch to a Different Stationary Phase: Consider using a less acidic stationary phase like neutral alumina or a polymer-based support.

• Acid/Base Extraction: Before chromatography, perform a liquid-liquid extraction. Dissolve your crude product in an organic solvent (e.g., ethyl acetate) and wash with a mild aqueous base (e.g., sat. NaHCO₃) to remove acidic impurities. Alternatively, to remove non-basic impurities, you can acidify the aqueous layer with dilute HCl to protonate your pyridine (making it water-soluble), wash the organic layer away, and then re-basify the aqueous layer and extract your purified product back into an organic solvent.

• Salt Formation & Recrystallization: If your product is a solid, consider forming a salt (e.g., a hydrochloride or tosylate salt) which can often be purified easily by recrystallization.

Section 3: Key Protocols & Methodologies

This section provides detailed, step-by-step examples for common and powerful functionalization methods.

Method 1: C4-Selective Minisci Alkylation via a Removable Blocking Group

This protocol demonstrates a highly regioselective C4-alkylation using a simple, maleate-derived blocking group. This method is adapted from principles that show excellent control over regioselectivity.[7][14]

Workflow Diagram:

Step-by-Step Protocol:

Step 1: Synthesis of the Pyridinium Ylide (Blocking Group Installation)

• To a solution of pyridine (1.0 equiv) in dichloromethane (DCM, 0.5 M), add maleic anhydride (1.1 equiv).

• Stir the reaction at room temperature for 1-2 hours until the reaction is complete (monitor by TLC).

• The resulting pyridinium salt often precipitates and can be filtered. This intermediate is then esterified.

• Suspend the salt in ethanol (0.5 M) and add triethyl orthoacetate (1.5 equiv) and a catalytic amount of a strong acid (e.g., H₂SO₄).

• Heat the mixture to 50 °C for 2-4 hours. After completion, concentrate the solvent under reduced pressure to yield the blocked pyridinium species, which can often be used without further purification.

Step 2: C4-Selective Minisci Reaction

• In a flask, dissolve the blocked pyridinium species (1.0 equiv) and the desired carboxylic acid (2.0 equiv) in a 1:1 mixture of dichloroethane (DCE) and water (0.1 M).

• Add silver nitrate (AgNO₃, 20 mol%).

• While stirring vigorously, add ammonium persulfate ((NH₄)₂S₂O₈, 2.0 equiv) portion-wise over 10 minutes.

• Heat the reaction to 50-60 °C and stir for 2-4 hours. The reaction progress can be monitored by LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with DCM, and wash with saturated aqueous NaHCO₃ solution.

Step 3: Blocking Group Removal

• Concentrate the organic layer from the previous step.

• Dissolve the crude intermediate in a solvent such as acetonitrile or DMF (0.2 M).

• Add a base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 3.0 equiv).

• Stir at room temperature or gently heat (e.g., 50 °C) until the deprotection is complete (monitor by LC-MS).

• Perform an aqueous workup and purify the crude product by column chromatography (on triethylamine-treated silica) to yield the pure C4-alkylated pyridine.

Method 2: Directed C-H Borylation at C3

This protocol outlines a general procedure for the iridium-catalyzed borylation of a pyridine ring, directed by a picolinamide group at C2, to achieve C3-functionalization. This is a foundational step for subsequent cross-coupling reactions.

Parameter	Recommended Value	Notes
Catalyst	[Ir(cod)OMe]₂	1.5 mol%
Ligand	dtbpy (4,4'-di-tert-butyl-2,2'-bipyridine)	3.0 mol%
Boron Source	B₂pin₂ (Bis(pinacolato)diboron)	1.5 equiv
Solvent	Tetrahydrofuran (THF) or Cyclohexane	Anhydrous, 0.1 M
Temperature	80 - 100 °C	Reaction dependent
Time	12 - 24 hours	Monitor by GC-MS or LC-MS

Step-by-Step Protocol:

• To an oven-dried Schlenk flask under an argon atmosphere, add the C2-picolinamide substituted pyridine (1.0 equiv), B₂pin₂ (1.5 equiv), [Ir(cod)OMe]₂ (1.5 mol%), and dtbpy (3.0 mol%).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous solvent (e.g., THF) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for 12-24 hours.

• Monitor the reaction for the consumption of starting material.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield the C3-borylated pyridine, which is a versatile building block for further synthesis.

References

• BenchChem. (n.d.). Troubleshooting poor regioselectivity in the synthesis of substituted pyridines.
• Ingenta Connect. (2022, August 1). Recent Advances in Direct Pyridine C-H Activation Strategies.
• Bentham Science Publisher. (2023, January 24). Recent Advances in Direct Pyridine C-H Activation Strategies.
• A comprehensive overview on directing groups applied in metal catalyzed CH functionalization chemistry. (n.d.).
• ResearchGate. (2025, August 6). Recent Advances in Direct Pyridine C-H Activation Strategies.
• BenchChem. (n.d.). Technical Support Center: Improving Regioselectivity in the Functionalization of Pyridine Rings.
• Beilstein Journals. (n.d.). Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis.
• BenchChem. (n.d.). Technical Support Center: Managing Regioselectivity in the Functionalization of Substituted Pyridines.
• National Institutes of Health. (2025, September 20). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation.
• BenchChem. (n.d.). Technical Support Center: Catalyst Deactivation in Pyridine-2-sulfonate Coupling Reactions.
• PubMed. (2025, January 9). Advances in Pyridine C-H Functionalizations: Beyond C2 Selectivity.
• National Institutes of Health. (n.d.). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides.
• Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. (n.d.).
• National Institutes of Health. (n.d.). Practical and Regioselective Synthesis of C4-Alkylated Pyridines.
• Royal Society of Chemistry. (n.d.). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides.

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Overcoming poor solubility of 3-Methanesulfonyl-pyridine in reaction mixtures

Welcome to the technical support center for 3-Methanesulfonyl-pyridine. This guide is designed for researchers, chemists, and drug development professionals to provide practical, in-depth solutions for overcoming the common challenge of its poor solubility in reaction mixtures. Here, you will find a combination of troubleshooting guides in a direct question-and-answer format, detailed experimental protocols, and foundational FAQs to ensure the success of your experiments.

Troubleshooting Guide: Common Solubility Issues

This guide addresses the most frequent problems researchers face when working with 3-Methanesulfonyl-pyridine.

Question 1: My reaction is heterogeneous and sluggish. How do I confirm that poor solubility of 3-Methanesulfonyl-pyridine is the root cause?

Answer: A heterogeneous reaction mixture where 3-Methanesulfonyl-pyridine is a starting material is a strong indicator of a solubility issue. To confirm this, you can perform a simple solubility test.

Diagnostic Protocol: Visual Solubility Assessment

• Preparation: In a separate vial, add a small, representative sample of your reaction solvent (or solvent mixture) at the intended reaction concentration.

• Addition of Solute: Add 3-Methanesulfonyl-pyridine to the vial to mirror the concentration in your reaction.

• Observation at Room Temperature: Stir or agitate the mixture at room temperature for 10-15 minutes. Observe if the solid dissolves completely. If solid material remains, solubility is likely the issue.

• Effect of Temperature: Gently warm the vial to your reaction temperature. If the solid dissolves upon heating, it indicates that your reaction may require elevated temperatures to achieve homogeneity. However, be aware that the compound may crash out if the reaction is cooled.

If the compound fails to dissolve under these conditions, the chosen solvent system is inadequate.

Question 2: I've confirmed that 3-Methanesulfonyl-pyridine is not dissolving. What is the best general-purpose solvent to start with?

Answer: There is no single "best" solvent, as the optimal choice depends on the other reagents and the reaction conditions. However, based on the polar nature of the sulfonyl group and the pyridine ring, polar aprotic solvents are the most effective starting points.

The principle of "like dissolves like" is a crucial first step in solvent selection.[1][2] 3-Methanesulfonyl-pyridine has a polar sulfonyl group and a moderately polar pyridine ring, making it poorly soluble in non-polar solvents like hexanes or toluene.

Recommended Starting Solvents:

• Dimethylformamide (DMF)

• Dimethyl sulfoxide (DMSO)

• Acetonitrile (MeCN)

• N-Methyl-2-pyrrolidone (NMP)

These solvents are effective at solvating polar organic molecules.[2] For reactions sensitive to highly polar solvents, moderately polar options like Tetrahydrofuran (THF) or Dichloromethane (DCM) can be tested, although they will likely require co-solvents or other techniques to achieve sufficient solubility.

Question 3: My initial solvent choice is not working, and I need to maintain a specific reaction temperature. What is my next step?

Answer: If a single solvent is insufficient, a binary co-solvent system is the next logical step.[3] A co-solvent, which is a water-miscible organic solvent, can reduce the polarity of an aqueous environment or, in organic chemistry, fine-tune the polarity of the primary solvent to better match the solute.[4]

The goal is to create a solvent mixture with polarity intermediate between the primary solvent and the solute. For instance, if your reaction is in a moderately polar solvent like THF but 3-Methanesulfonyl-pyridine remains insoluble, adding a small percentage of a highly polar aprotic solvent like DMF or DMSO can dramatically increase solubility.

Troubleshooting Workflow for Solubility Issues

The following diagram outlines a systematic approach to resolving solubility problems with 3-Methanesulfonyl-pyridine.

Caption: A systematic workflow for troubleshooting solubility.

Frequently Asked Questions (FAQs)

Q1: What are the known physicochemical properties of 3-Methanesulfonyl-pyridine?

Q2: Can I use heat to dissolve 3-Methanesulfonyl-pyridine?

A2: Yes, gentle heating can be an effective method to increase the solubility of many compounds, and this is a recommended step in troubleshooting.[1] However, you must first verify the thermal stability of all reactants in your mixture, including 3-Methanesulfonyl-pyridine, at the desired temperature. Unwanted degradation can occur at elevated temperatures. Always start with a low temperature and gradually increase it while monitoring for any changes in color or the appearance of byproducts.

Q3: How does a co-solvent system work to improve solubility?

A3: A co-solvent works by altering the overall polarity of the solvent medium to be more compatible with the solute.[3][4] For a polar solute like 3-Methanesulfonyl-pyridine in a less polar primary solvent, the co-solvent molecules can form a "solvation shell" around the solute. The polar functional groups of the co-solvent interact favorably with the polar regions of the solute, while the less polar parts of the co-solvent interact with the primary solvent, effectively bridging the polarity gap and allowing the solute to enter the solution.

Conceptual Model of Co-Solvency

Caption: Co-solvents mediate interaction between the solute and solvent.

Q4: Are there any other advanced techniques to consider if co-solvents and heating are not sufficient?

A4: Yes, several other techniques can be employed:

• Sonication: Using an ultrasonic bath can provide the energy needed to break down the crystal lattice of the solid and facilitate dissolution.[1]

• Structural Modification (Prodrug Approach): In a drug development context, a common strategy is to temporarily modify the molecule's structure by adding a solubilizing group, creating a "prodrug."[8] This group is later cleaved in vivo. For example, adding a polar, ionizable group can increase aqueous solubility.[9][10]

• Alternative Reaction Media: For challenging cases, exploring unconventional media like ionic liquids or deep eutectic solvents might be necessary.

• Mechanochemistry: Solid-state synthesis using techniques like ball milling can sometimes bypass solubility issues altogether by inducing reactions through mechanical force.[11][12]

Experimental Protocols

Protocol 1: Screening for an Optimal Co-Solvent System

Objective: To systematically identify an effective co-solvent to dissolve 3-Methanesulfonyl-pyridine in a primary reaction solvent.

Materials:

• 3-Methanesulfonyl-pyridine

• Primary reaction solvent (e.g., THF, Toluene, DCM)

• Co-solvents (e.g., DMF, DMSO, NMP, Acetonitrile)

• Small vials (e.g., 4 mL) with stir bars

• Stir plate

Procedure:

• Prepare Stock Solution: If possible, prepare a concentrated stock solution of 3-Methanesulfonyl-pyridine in a high-solubility solvent like DMF (e.g., 20 mg/mL).[13]

• Set up Screening Vials: Label a series of vials. To each, add the primary reaction solvent.

• Introduce Solute: Add 3-Methanesulfonyl-pyridine to each vial to achieve the final desired reaction concentration.

• Incremental Co-solvent Addition:

  • To the first vial, add the first co-solvent (e.g., DMF) dropwise, or as 1-2% volume increments.

  • Stir vigorously for 5-10 minutes after each addition.

  • Observe for complete dissolution. Record the volume percentage of co-solvent required.

• Repeat for Other Co-solvents: Repeat step 4 for each of the selected co-solvents in separate vials.

• Analyze Results: Compare the amount of each co-solvent needed to achieve full dissolution. The most effective co-solvent is the one that achieves solubility at the lowest volume percentage.

• Compatibility Check: Ensure the selected co-solvent is compatible with all other reagents and reaction conditions before scaling up.

Data Interpretation Table

Primary Solvent	Co-Solvent	Vol % for Dissolution	Observations
Toluene	DMF	> 20%	Still cloudy, not ideal
THF	DMF	~10%	Clear solution formed
THF	DMSO	~8%	Clear solution, slightly viscous
DCM	Acetonitrile	~15%	Dissolved, but may precipitate on standing

Note: This table contains hypothetical data for illustrative purposes.

References

• PubChem. (n.d.). 3-Methanesulfonylpyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Tan, D., & Ito, H. (2022). Mechanochemistry: New Tools to Navigate the Uncharted Territory of “Impossible” Reactions. ResearchGate. Retrieved from [Link]

• Hokkaido University. (2021, May 20). Toward overcoming solubility issues in organic chemistry. ScienceDaily. Retrieved from [Link]

• Bull, J. A., et al. (2012). Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews, 112(5), 2642-2713. Retrieved from [Link]

• Reddit. (2022, January 6). How to tackle compound solubility issue. r/labrats. Retrieved from [Link]

• van der Westhuizen, C., et al. (2018). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. Molecules, 23(1), 163. Retrieved from [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

• Chemistry Steps. (n.d.). Solubility of Organic Compounds. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Cosolvent – Knowledge and References. Retrieved from [Link]

• Ruidiaz-Martinez, M., et al. (2021). Dissolution Thermodynamics of the Solubility of Sulfamethazine in (Acetonitrile + 1-Propanol) Mixtures. Molecules, 26(18), 5483. Retrieved from [Link]

• Delgado, D. R., et al. (2023). Solubility of Sulfamethazine in Acetonitrile–Ethanol Cosolvent Mixtures: Thermodynamic Analysis and Mathematical Modeling. Molecules, 28(11), 4381. Retrieved from [Link]

• Gawade, V. V., et al. (2022). Improvement of Physicochemical and Solubility of Dipyridamole by Cocrystallization Technology. Journal of Drug Delivery & Therapeutics, 12(4-S), 44-50. Retrieved from [Link]

• Ascendia Pharma. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• Wikipedia. (n.d.). 3-Methylpyridine. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Structure-Activity Relationship of 3-Methanesulfonyl-pyridine Derivatives in Kinase Inhibition

For Researchers, Scientists, and Drug Development Professionals

The 3-methanesulfonyl-pyridine scaffold is a cornerstone in modern medicinal chemistry, particularly in the design of potent and selective kinase inhibitors. Its unique electronic properties and ability to form crucial hydrogen bonds with the hinge region of kinase active sites make it a privileged structure in drug discovery. This guide provides an in-depth comparison of the structure-activity relationships (SAR) of 3-methanesulfonyl-pyridine derivatives, offering insights into how subtle molecular modifications can significantly impact their inhibitory activity against key oncogenic and inflammatory kinases.

The Core Scaffold: Understanding its Significance

The 3-methanesulfonyl-pyridine core is characterized by a pyridine ring substituted with a methanesulfonyl group at the 3-position. This arrangement is critical for its function as a "hinge-binder" in ATP-competitive kinase inhibitors.

• Pyridine Nitrogen: The nitrogen atom in the pyridine ring typically acts as a hydrogen bond acceptor, interacting with a backbone NH group of a key amino acid residue in the kinase hinge region. This interaction is fundamental for anchoring the inhibitor in the ATP-binding pocket.

• Methanesulfonyl Group: The SO2 group is a strong hydrogen bond acceptor and can also participate in favorable dipole-dipole interactions. Its presence often enhances binding affinity and can influence the overall physicochemical properties of the molecule, such as solubility and metabolic stability.

The strategic placement of these two key features creates a powerful pharmacophore for kinase inhibition. The remainder of the molecule can then be modified to achieve potency and selectivity for the target kinase.

General Structure-Activity Relationship (SAR) Landscape

Modifications to the 3-methanesulfonyl-pyridine scaffold can be systematically explored to optimize inhibitory activity. The following diagram illustrates the key positions for substitution and their general impact on activity.

Caption: General SAR of the 3-Methanesulfonyl-pyridine Scaffold

Comparative Analysis: Targeting Specific Kinases

The versatility of the 3-methanesulfonyl-pyridine scaffold is evident in its application against a range of kinase targets. Below, we compare the SAR of derivatives targeting two important kinase families: Janus Kinases (JAKs) and Phosphoinositide 3-Kinases (PI3Ks).

Janus Kinase (JAK) Inhibitors

JAKs are a family of cytoplasmic tyrosine kinases (JAK1, JAK2, JAK3, and TYK2) that play a critical role in cytokine signaling pathways involved in inflammation and immunity.[1][2] Dysregulation of JAK signaling is implicated in various autoimmune diseases and cancers.[3]

Compound ID	R-Group Modifications	Target	IC50 (nM)
A	2-amino, 5-(pyrrolopyrimidine)	JAK1	5
B	2-amino, 5-(pyrazolopyrimidine)	JAK2	10
C	2-methyl, 5-(pyrrolopyrimidine)	JAK1	50
D	2-amino, 5-(indole)	JAK1/2	>100

SAR Insights for JAK Inhibition:

• Position 5: This position is crucial for achieving potency and selectivity. Large, heterocyclic ring systems, such as pyrrolopyrimidines and pyrazolopyrimidines, that can occupy the hydrophobic pocket adjacent to the hinge region are well-tolerated and often lead to potent inhibition.

• Position 2: A small, polar group like an amino group at this position can form an additional hydrogen bond with the hinge region, significantly enhancing potency (compare Compound A to C).

• Scaffold Hopping: Replacing the pyrrolopyrimidine with a different heterocycle, such as an indole (Compound D), can dramatically reduce activity, highlighting the specific interactions required for potent JAK inhibition.

Phosphoinositide 3-Kinase (PI3K) Inhibitors

The PI3K signaling pathway is one of the most frequently activated pathways in human cancers, regulating cell growth, proliferation, and survival.[4][5] The PI3K family is divided into three classes, with Class I being the primary focus for cancer drug discovery.[4]

Compound ID	R-Group Modifications	Target	IC50 (nM)
E	2-morpholino, 5-(quinazolinone)	PI3Kα	25
F	2-morpholino, 5-(imidazo[1,2-a]pyridine)	PI3Kα	1.8[6]
G	2-amino, 5-(quinazolinone)	PI3Kα	150
H	2-morpholino, 5-(phenyl)	PI3Kα	>500

SAR Insights for PI3K Inhibition:

• Position 5: Similar to JAK inhibitors, this position is key for potency. Complex heterocyclic systems like quinazolinones and imidazopyridines are favored. The imidazo[1,2-a]pyridine in Compound F demonstrates a significant increase in potency compared to the quinazolinone in Compound E.[6][7]

• Position 2: In contrast to JAK inhibitors, a larger, non-polar group like a morpholine ring at this position is often preferred for PI3Kα inhibition (compare Compound E to G). This is likely due to the different shape and electrostatic environment of the PI3K active site.

• Aromatic System: A simple phenyl ring at position 5 (Compound H) is not sufficient for potent activity, emphasizing the need for a more extended heterocyclic system to engage in specific interactions within the binding pocket.

Experimental Protocols: Biochemical Kinase Inhibition Assay

To determine the inhibitory activity (e.g., IC50) of 3-methanesulfonyl-pyridine derivatives, a biochemical kinase assay is a standard method.

Objective: To measure the ability of a test compound to inhibit the phosphorylation of a substrate by a specific kinase.

Materials:

• Recombinant kinase (e.g., JAK1, PI3Kα)

• Kinase-specific substrate (e.g., a peptide or protein)

• ATP (adenosine triphosphate)

• Test compounds (3-methanesulfonyl-pyridine derivatives) dissolved in DMSO

• Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Detection reagent (e.g., ADP-Glo™, LanthaScreen™)

• 384-well microplates

• Plate reader

Procedure:

• Compound Preparation: Serially dilute the test compounds in DMSO to create a concentration gradient.

• Reaction Setup: In a 384-well plate, add the kinase, the substrate, and the test compound to the kinase assay buffer.

• Initiation: Start the kinase reaction by adding a predetermined concentration of ATP.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a set period (e.g., 60 minutes).

• Detection: Stop the reaction and add the detection reagent according to the manufacturer's instructions. This reagent measures the amount of ADP produced (in the case of ADP-Glo™) or the amount of phosphorylated substrate.

• Data Analysis: Measure the signal using a plate reader. Plot the percentage of kinase inhibition versus the logarithm of the compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Workflow for a Biochemical Kinase Inhibition Assay

Conclusion and Future Perspectives

The 3-methanesulfonyl-pyridine scaffold remains a highly valuable starting point for the design of novel kinase inhibitors. The comparative SAR analysis presented here demonstrates that while general principles apply, the specific structural requirements for potent inhibition vary significantly between different kinase targets. Future drug discovery efforts will likely focus on fine-tuning the substituents on this core to achieve even greater selectivity and to overcome mechanisms of drug resistance. The development of derivatives that can form covalent bonds with non-catalytic cysteine residues or that can exploit allosteric binding sites represents exciting new avenues for this versatile scaffold.

References

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A Comparative Guide to the Reactivity of 2-, 3-, and 4-Methanesulfonyl-pyridine

For researchers, medicinal chemists, and professionals in drug development, the selection of appropriate building blocks is paramount to the success of a synthetic campaign. The pyridine scaffold is a cornerstone of modern medicinal chemistry, and its functionalization is a key aspect of molecular design. This guide provides an in-depth comparative analysis of the reactivity of three isomeric methanesulfonyl-pyridines: 2-, 3-, and 4-methanesulfonyl-pyridine. By understanding the nuanced differences in their chemical behavior, scientists can make more informed decisions in their synthetic strategies, leading to more efficient and successful outcomes. This guide is built on the pillars of scientific integrity, providing not just protocols, but the underlying chemical principles and supporting data to ensure a robust understanding.

Introduction: The Electronic Influence of the Sulfonyl Group on the Pyridine Ring

The pyridine ring is an electron-deficient aromatic system due to the electronegative nitrogen atom. This inherent electronic property makes it susceptible to nucleophilic attack, particularly at the positions ortho (2-) and para (4-) to the nitrogen, while being relatively deactivated towards electrophilic substitution, which typically occurs at the meta (3-) position.[1]

The introduction of a strongly electron-withdrawing methanesulfonyl (-SO₂CH₃) group further amplifies these characteristics. This group exerts a powerful -I (inductive) and -M (mesomeric) effect, significantly depleting electron density from the pyridine ring. This heightened electrophilicity makes the methanesulfonyl-pyridines excellent substrates for nucleophilic aromatic substitution (SNAr), a reaction of immense importance in the synthesis of highly functionalized pyridine derivatives.

The position of the methanesulfonyl group on the pyridine ring, however, is not a trivial matter. It profoundly dictates the regioselectivity and rate of nucleophilic attack. This guide will dissect these differences, providing a clear rationale for the observed reactivity patterns.

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The hallmark reaction for differentiating the reactivity of these isomers is nucleophilic aromatic substitution. In this reaction, the methanesulfonyl group acts as an excellent leaving group, being displaced by a nucleophile. The relative rates of this reaction are a direct consequence of the stability of the intermediate Meisenheimer complex formed upon nucleophilic attack.

Theoretical Framework: Stability of the Meisenheimer Intermediate

The rate-determining step in most SNAr reactions is the initial attack of the nucleophile to form a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1][2] The stability of this intermediate is the primary determinant of the reaction rate.

• Attack at the 2- and 4-positions: When a nucleophile attacks the carbon bearing the methanesulfonyl group at the 2- or 4-position, the negative charge of the Meisenheimer complex can be delocalized onto the electronegative nitrogen atom of the pyridine ring through resonance. This delocalization provides significant stabilization.

• Attack at the 3-position: In contrast, when the attack occurs at the 3-position, the negative charge cannot be delocalized onto the ring nitrogen. The resulting intermediate is therefore considerably less stable.

This fundamental difference in intermediate stability leads to a predictable order of reactivity among the three isomers.

Expected Reactivity Order

Based on the principles of SNAr on electron-deficient heterocycles, the expected order of reactivity for the displacement of the methanesulfonyl group is:

4-Methanesulfonyl-pyridine > 2-Methanesulfonyl-pyridine >> 3-Methanesulfonyl-pyridine

The 4-isomer is generally the most reactive due to the powerful resonance stabilization of the negative charge onto the para nitrogen atom in the Meisenheimer intermediate. The 2-isomer is also highly reactive for the same reason, though its reactivity can sometimes be slightly attenuated by steric hindrance from the adjacent nitrogen atom. The 3-isomer is significantly less reactive and often requires harsh reaction conditions for substitution to occur.

Supporting Experimental Data (Analogous Systems)

Table 1: Kinetic Data for the Reaction of Substituted N-Methylpyridinium Iodides with Piperidine in Methanol at 25°C[3][4]

Substrate	Overall Third-Order Rate Constant (M⁻²s⁻¹)	Relative Rate
2-Cyano-N-methylpyridinium iodide	1.26 x 10⁻³	~50
4-Cyano-N-methylpyridinium iodide	8.30 x 10⁻⁴	~30
2-Fluoro-N-methylpyridinium iodide	2.02 x 10⁻⁵	~1

This data clearly demonstrates the enhanced reactivity of the 2- and 4-positions towards nucleophilic attack, with the 4-position showing a slight rate advantage in this specific system. The methanesulfonyl group is a stronger electron-withdrawing group than the cyano group, and thus, an even more pronounced rate difference between the 2-/4-isomers and the 3-isomer is expected.

Experimental Protocols

To provide a practical framework for researchers, this section details both the synthesis of the three methanesulfonyl-pyridine isomers and a robust protocol for a comparative kinetic analysis of their reactivity in a nucleophilic aromatic substitution reaction.

Synthesis of 2-, 3-, and 4-Methanesulfonyl-pyridine

A reliable and general two-step method for the synthesis of methanesulfonyl-pyridines involves the preparation of the corresponding methylthiopyridines followed by oxidation.

Caption: General synthetic workflow for methanesulfonyl-pyridines.

Step 1: Synthesis of 2-Methylthiopyridine

• To a solution of 2-chloropyridine (1.0 eq.) in a suitable solvent such as dimethylformamide (DMF), add sodium thiomethoxide (NaSMe, 1.1 eq.).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-methylthiopyridine.

Step 2: Oxidation to 2-Methanesulfonyl-pyridine

• Dissolve 2-methylthiopyridine (1.0 eq.) in a suitable solvent such as dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA, 2.2 eq.) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 2-methanesulfonyl-pyridine.

Step 1: Synthesis of 3-Methylthiopyridine

• To a solution of 3-aminopyridine (1.0 eq.) in a mixture of concentrated hydrochloric acid and water, cool to 0 °C.

• Add a solution of sodium nitrite (1.05 eq.) in water dropwise, maintaining the temperature below 5 °C to form the diazonium salt.

• In a separate flask, prepare a solution of sodium thiomethoxide (NaSMe, 1.2 eq.) in water.

• Slowly add the cold diazonium salt solution to the sodium thiomethoxide solution.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Extract the product with an organic solvent, wash with water, dry, and concentrate.

• Purify by column chromatography to obtain 3-methylthiopyridine.

Step 2: Oxidation to 3-Methanesulfonyl-pyridine

Follow the oxidation procedure described in Protocol 3.1.1, Step 2, using 3-methylthiopyridine as the starting material.

Step 1: Synthesis of 4-Methylthiopyridine

• Prepare pyridine-N-oxide by oxidizing pyridine with an oxidizing agent like hydrogen peroxide in acetic acid.

• React the pyridine-N-oxide with dimethyl sulfate to form the N-methoxy-pyridinium methylsulfate.

• Treat the N-methoxy-pyridinium salt with sodium thiomethoxide (NaSMe) to yield 4-methylthiopyridine. This reaction proceeds via nucleophilic attack at the 4-position.

Step 2: Oxidation to 4-Methanesulfonyl-pyridine

Follow the oxidation procedure described in Protocol 3.1.1, Step 2, using 4-methylthiopyridine as the starting material.

Protocol for Comparative Kinetic Study of SNAr Reactivity

This protocol outlines a method for determining the second-order rate constants for the reaction of 2-, 3-, and 4-methanesulfonyl-pyridine with a nucleophile, such as piperidine, using UV-Vis spectroscopy.

Caption: Workflow for the kinetic study of SNAr reactions.

• 2-, 3-, and 4-Methanesulfonyl-pyridine

• Piperidine (freshly distilled)

• Anhydrous methanol (or other suitable aprotic solvent)

• Thermostatted UV-Vis spectrophotometer

• Quartz cuvettes

• Preparation of Stock Solutions:

  • Prepare stock solutions of each methanesulfonyl-pyridine isomer (e.g., 1 x 10⁻³ M) in anhydrous methanol.

  • Prepare a series of stock solutions of piperidine of varying concentrations (e.g., 0.1 M, 0.2 M, 0.3 M, 0.4 M, 0.5 M) in anhydrous methanol. Ensure that the piperidine concentration is in large excess (at least 10-fold) compared to the methanesulfonyl-pyridine concentration to maintain pseudo-first-order conditions.

• Determination of Analytical Wavelength (λ_max):

  • Record the UV-Vis spectrum of the starting methanesulfonyl-pyridine and the expected product (N-substituted piperidinyl-pyridine) to identify a wavelength where the product absorbs significantly, and the starting material has minimal absorbance.

• Kinetic Runs:

  • Set the spectrophotometer to the determined λ_max and equilibrate the cell holder to a constant temperature (e.g., 25.0 ± 0.1 °C).

  • Pipette a known volume of the methanesulfonyl-pyridine stock solution into a quartz cuvette containing a stirrer bar.

  • Add a known volume of the piperidine stock solution to the cuvette, start the data acquisition immediately, and mix thoroughly.

  • Record the absorbance at regular time intervals until the reaction is complete (i.e., the absorbance reaches a stable value, A∞).

  • Repeat the kinetic run for each methanesulfonyl-pyridine isomer with each concentration of piperidine.

• Data Analysis:

  • The pseudo-first-order rate constant (k_obs) for each run can be determined by plotting ln(A∞ - At) versus time (t), where At is the absorbance at time t. The slope of this plot will be -k_obs.

  • The second-order rate constant (k₂) is then determined from the slope of a plot of k_obs versus the concentration of piperidine ([Piperidine]).

Structure-Reactivity Summary and Conclusion

The positional isomerism of the methanesulfonyl group on the pyridine ring provides a compelling case study in the principles of physical organic chemistry. The predictable yet profound differences in reactivity among the 2-, 3-, and 4-isomers are a direct consequence of the electronic interplay between the strongly electron-withdrawing sulfonyl group and the electron-deficient pyridine nucleus.

Table 2: Summary of Reactivity for Methanesulfonyl-pyridine Isomers

Isomer	Position of -SO₂CH₃	Reactivity in SNAr	Key Mechanistic Feature
2-	ortho	High	Resonance stabilization of the Meisenheimer intermediate by the ring nitrogen.
3-	meta	Very Low	No resonance stabilization of the negative charge onto the ring nitrogen.
4-	para	Highest	Strongest resonance stabilization of the Meisenheimer intermediate by the ring nitrogen.

References

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Organic & Biomolecular Chemistry, 2014, 12(31), 5927-5937. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• 16.7: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. National Institutes of Health. [Link]

• Oxidation of 3-methylpyridine to nicotinic acid. ResearchGate. [Link]

• Oxidation of 4-Methylpyridine on Vanadium-Based Catalysts. MDPI. [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 4. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating the Purity of Synthesized 3-Methanesulfonyl-pyridine

In the landscape of pharmaceutical research and drug development, the chemical purity of a synthesized compound is not merely a quality metric; it is the bedrock upon which reliable, reproducible, and safe scientific outcomes are built. 3-Methanesulfonyl-pyridine, a heterocyclic compound featuring a pyridine ring and a methanesulfonyl group, serves as a valuable intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Ensuring its purity is paramount, as undetected impurities can lead to aberrant biological activity, toxicity, or failure of subsequent synthetic steps.

This guide provides an in-depth comparison of analytical methodologies for validating the purity of 3-Methanesulfonyl-pyridine. It is designed for researchers, analytical chemists, and drug development professionals, offering not just protocols, but the strategic reasoning behind selecting and combining techniques to build a robust, self-validating purity assessment system. Our approach is grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines, particularly ICH Q3A(R2), which governs impurities in new drug substances.[1][2][3]

Understanding the Impurity Profile: A Synthesis-Driven Approach

Effective purity validation begins with a theoretical understanding of what impurities might be present. 3-Methanesulfonyl-pyridine is often synthesized via the oxidation of 3-(methylthio)pyridine.

A Common Synthetic Route: Starting Material: 3-(Methylthio)pyridine Oxidizing Agent: e.g., hydrogen peroxide, m-chloroperoxybenzoic acid (m-CPBA) Product: 3-Methanesulfonyl-pyridine

Based on this, we can anticipate several classes of process-related impurities:

• Unreacted Starting Material: 3-(Methylthio)pyridine.

• Partially Oxidized Intermediate: 3-(Methylsulfinyl)pyridine.

• Over-oxidized Byproducts: N-oxides of the pyridine ring.

• Reagents and Catalysts: Residual oxidizing agents or catalysts.

• Degradation Products: Compounds formed during workup or storage.

Beyond process-related impurities, it is also critical to consider residual solvents used during synthesis and purification (e.g., dichloromethane, methanol, ethyl acetate), which are addressed under ICH Q3C guidelines.[1][4]

Comparative Analysis of Core Purity Validation Techniques

A multi-faceted analytical approach is essential for a comprehensive purity assessment. No single technique is sufficient to identify and quantify all potential impurities. We will compare the primary methods used in this context: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Quantitative Nuclear Magnetic Resonance (qNMR), and Mass Spectrometry (MS).

HPLC is the workhorse for purity determination of non-volatile organic compounds, making it ideal for separating the starting material, intermediates, and the final 3-Methanesulfonyl-pyridine product.[5][6]

• Principle & Causality: Reversed-phase HPLC (RP-HPLC) separates compounds based on their hydrophobicity. The stationary phase is nonpolar (e.g., C18), and the mobile phase is a polar solvent mixture (e.g., water/acetonitrile). 3-Methanesulfonyl-pyridine, being more polar than the starting material 3-(methylthio)pyridine, will elute earlier. The sulfoxide intermediate will elute between them. This predictable elution order provides a logical framework for peak identification.

• Expertise & Trustworthiness: A well-developed HPLC method must demonstrate specificity, linearity, accuracy, and precision, as outlined in USP General Chapter <1225>.[7][8][9] The method is validated by running a blank, a system suitability test, and analyzing spiked samples to ensure it can reliably separate and quantify known and potential impurities.

Experimental Protocol: RP-HPLC for 3-Methanesulfonyl-pyridine

• Instrumentation: HPLC system with a UV detector.

• Column: C18, 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A gradient is chosen to ensure separation of early-eluting polar compounds and later-eluting nonpolar impurities.

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Gradient to 30% A, 70% B

  • 25-30 min: Hold at 30% A, 70% B

  • 30-35 min: Return to 95% A, 5% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a precisely weighed amount of the synthesized compound in the initial mobile phase composition (95:5 Water:Acetonitrile) to a concentration of ~1 mg/mL.

• Analysis: Inject 10 µL. Purity is typically calculated using an area percent normalization method, assuming all impurities have a similar response factor to the main peak. For higher accuracy, relative response factors should be determined for known impurities.

GC is the gold-standard technique for detecting and quantifying volatile organic compounds, such as the residual solvents from synthesis and purification.[10][11] The ICH Q3C and USP <467> guidelines provide strict limits for various solvents based on their toxicity.[1][12]

• Principle & Causality: GC separates compounds based on their boiling points and interaction with the stationary phase. A sample is vaporized and carried by an inert gas through a column. Headspace GC is the preferred injection technique for residual solvent analysis as it introduces only the volatile components into the system, protecting the instrument from non-volatile matrix components.

• Expertise & Trustworthiness: Method validation involves demonstrating that the system can separate and quantify all potential solvents used in the manufacturing process.[13] A standard solution containing all relevant solvents is used to confirm peak identification and quantitation.

Experimental Protocol: Headspace GC-FID for Residual Solvents

• Instrumentation: Gas Chromatograph with a Flame Ionization Detector (FID) and a Headspace Autosampler.

• Column: G43 phase (e.g., DB-624), 30 m x 0.32 mm, 1.8 µm film thickness.

• Carrier Gas: Helium or Hydrogen.

• Oven Program:

  • Initial: 40°C, hold for 10 minutes.

  • Ramp: 10°C/min to 240°C.

  • Hold: 5 minutes.

• Injector and Detector Temp: 250°C.

• Headspace Parameters:

  • Vial Equilibration Temp: 80°C.

  • Equilibration Time: 20 minutes.

• Sample Preparation: Accurately weigh ~100 mg of 3-Methanesulfonyl-pyridine into a headspace vial. Add 5 mL of a suitable solvent (e.g., DMSO) that dissolves the sample but does not interfere with the analytes.

• Analysis: The headspace vapor is injected and analyzed. Quantitation is performed against a standard containing known concentrations of the solvents of interest.

While chromatographic methods provide relative purity, quantitative NMR (qNMR) offers a powerful way to determine absolute purity without the need for a specific reference standard of the analyte itself.[14][15][16] It is a primary ratio method recognized for its accuracy and versatility.[17][18]

• Principle & Causality: The integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[14] By adding a known amount of a highly pure, stable internal standard with a known structure, the purity of the analyte can be calculated by comparing the integrals of specific, non-overlapping peaks from both the analyte and the standard.

• Expertise & Trustworthiness: The key to accurate qNMR is careful experimental setup: ensuring complete dissolution, selecting non-overlapping signals for integration, and allowing for full spin-lattice relaxation (T1) of all relevant nuclei by using a sufficiently long relaxation delay (D1).

Experimental Protocol: ¹H qNMR for Absolute Purity Determination

• Instrumentation: NMR Spectrometer (≥400 MHz recommended).

• Internal Standard: Select a high-purity (>99.9%) standard with sharp singlets that do not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Sample Preparation:

  • Accurately weigh ~10-20 mg of the synthesized 3-Methanesulfonyl-pyridine into an NMR tube.

  • Accurately weigh ~5-10 mg of the internal standard into the same tube.

  • Add ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆) and ensure complete dissolution.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Crucial Parameter: Set the relaxation delay (D1) to at least 5 times the longest T1 value of the peaks being integrated (a D1 of 30-60 seconds is often sufficient for accurate quantitation).

• Data Processing:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved peak for the analyte and a peak for the internal standard.

• Calculation: The purity (P) is calculated using the following formula[14]: P_analyte = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std Where: I = Integral, N = Number of protons for the integrated signal, M = Molar mass, m = mass, P = Purity of the standard.

When HPLC reveals unknown impurities, coupling it with Mass Spectrometry (LC-MS) is the definitive technique for structural elucidation.[19][20] MS provides the molecular weight of the impurity, and tandem MS (MS/MS) provides fragmentation data that helps piece together its structure.[6][21]

• Principle & Causality: After separation by LC, compounds enter the mass spectrometer, where they are ionized. The mass analyzer measures the mass-to-charge ratio (m/z) of the resulting ions. This allows for the determination of the molecular weight of an unknown impurity peak seen in the chromatogram.

• Expertise & Trustworthiness: The high sensitivity and selectivity of MS make it invaluable for identifying trace-level impurities that might be missed by UV detection.[19][20] Accurate mass measurement from high-resolution MS (HRMS) can even suggest possible elemental compositions.

Data Presentation and Method Comparison

To effectively compare these techniques, their performance characteristics are summarized below.

Analytical Technique	Primary Application	Strengths	Limitations	Typical LoQ
HPLC-UV	Quantitation of non-volatile organic impurities	Robust, reproducible, excellent for relative purity (area %)	Requires reference standards for identified impurity quantitation; assumes similar UV response for unknowns	~0.05%
Headspace GC-FID	Quantitation of residual solvents	Highly sensitive and specific for volatile compounds	Not suitable for non-volatile impurities	~1-10 ppm
¹H qNMR	Absolute purity determination; structural confirmation	No analyte-specific reference standard needed; provides structural info	Lower sensitivity than chromatography; requires pure internal standard; potential for peak overlap	~0.1 - 0.5%
LC-MS	Identification of unknown impurities	High sensitivity and selectivity; provides molecular weight and structural data	Quantitation can be complex; response varies between compounds	<0.01%

Visualizing the Purity Validation Workflow

A logical workflow ensures that all aspects of purity are systematically investigated. The process begins with broad screening and quantification, followed by specific identification and specialized assays as needed.

Caption: A comprehensive workflow for validating the purity of a synthesized compound.

Conclusion

Validating the purity of 3-Methanesulfonyl-pyridine is a multi-step, orthogonal process. It relies on the strengths of different analytical techniques to build a complete and trustworthy picture of the material's composition.

• HPLC provides the primary, high-resolution view of non-volatile impurities.

• GC specifically targets and quantifies volatile residual solvents.

• qNMR serves as a powerful, independent method to assign an absolute purity value and confirm the structure.

• LC-MS is the essential problem-solving tool for identifying any unknown impurities that are detected.

By integrating these methods, researchers can establish a self-validating system that ensures the quality and reliability of their synthesized intermediates, thereby upholding the integrity of the subsequent research and development process. This rigorous approach is not just good practice; it is a requirement for advancing safe and effective therapeutics.

References

• Title: ICH Q3A(R2) Impurities in new drug substances - Scientific guideline Source: European Medicines Agency URL: [Link]

• Title: Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines Source: International Journal of Pharmaceutical Investigation URL: [Link]

• Title: Mass Spectrometry in Small Molecule Drug Development Source: Journal of Analytical & Bioanalytical Techniques URL: [Link]

• Title: ICH Q3A(R2) Impurities in New Drug Substances Source: ECA Academy URL: [Link]

• Title: <1225> VALIDATION OF COMPENDIAL METHODS Source: USP URL: [Link]

• Title: A Guide to Quantitative NMR (qNMR) Source: Emery Pharma URL: [Link]

• Title: ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2) Source: ICH URL: [Link]

• Title: Analytical methods validation as per ich & usp Source: Slideshare URL: [Link]

• Title: qNMR: A powerful tool for purity determination Source: RSSL URL: [Link]

• Title: Quantitative NMR Methods in Pharmaceuticals: Purity Assurance Source: Patsnap URL: [Link]

• Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: <1220> ANALYTICAL PROCEDURE LIFE CYCLE Source: USP-NF URL: [Link]

• Title: Pharmaceutical Manufacturing: Consistency and Purity Source: Oxford Instruments URL: [Link]

• Title: Identity and Purity - Small Molecules Source: Pacific BioLabs URL: [Link]

• Title: Validation, Verification, & Transfer of Analytical Methods – USP General Chapters 1224, 1225 & 1226 Source: YouTube URL: [Link]

• Title: Q3A(R2) Source: Slideshare URL: [Link]

• Title: Residual Solvent Analysis of Pharmaceutical Products Source: Agilent URL: [Link]

• Title: ANALYTICAL METHODS Source: ATSDR URL: [Link]

• Title: A Review: Residual Solvents and Various Effective Gas Chromatographic Techniques in the Analysis of Residual Solvent Source: Research and Reviews URL: [Link]

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• 1. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 3. database.ich.org [database.ich.org]
• 4. jpionline.org [jpionline.org]
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• 7. uspbpep.com [uspbpep.com]
• 8. Validation, Verification, and Transfer of Analytical Procedures (On-Demand) [usp.org]
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• 11. atsdr.cdc.gov [atsdr.cdc.gov]
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• 13. rroij.com [rroij.com]
• 14. emerypharma.com [emerypharma.com]
• 15. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 16. Consistency and Purity [nmr.oxinst.com]
• 17. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 18. pubs.acs.org [pubs.acs.org]
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A Comparative Guide to the Bioactivity of 3-Methanesulfonyl-pyridine and Its Analogs for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry, the pyridine scaffold remains a cornerstone for the development of novel therapeutics due to its versatile chemical properties and presence in numerous FDA-approved drugs. The introduction of a methanesulfonyl group onto this privileged core imparts distinct electronic and steric characteristics that significantly influence its biological activity. This guide provides an in-depth, objective comparison of the bioactivity of 3-Methanesulfonyl-pyridine and its structural analogs, supported by available experimental data, to inform rational drug design and guide future research endeavors.

Introduction: The Significance of the Sulfonylpyridine Moiety

The pyridine ring, a six-membered heteroaromatic system, is a bioisostere of benzene, offering improved water solubility and the ability to form hydrogen bonds, which are critical for drug-receptor interactions. When functionalized with a methanesulfonyl (-SO₂CH₃) group, the electron-withdrawing nature of the sulfonyl moiety significantly alters the electron density of the pyridine ring, influencing its pKa, reactivity, and interaction with biological targets. This guide will delve into the structure-activity relationships (SAR) of sulfonylpyridines, focusing on how positional isomerism and modifications to the sulfonyl group impact their therapeutic potential across various disease areas.

Comparative Bioactivity Analysis

Anticancer Activity

The sulfonylpyridine scaffold has been explored for its potential as an anticancer agent, with studies revealing the critical role of substituent positioning on the pyridine ring.

A review of pyridine derivatives highlighted that the presence and position of functional groups are paramount in determining their antiproliferative activity. For instance, in a series of (E)-3-((styrylsulfonyl)methyl)pyridine and (E)-2-((styrylsulfonyl)methyl)pyridine derivatives, potent mitotic inhibitors were identified, demonstrating that the placement of the sulfonylmethyl group on the pyridine ring is a key determinant of their anticancer efficacy. While this study does not directly compare the simple methanesulfonylpyridines, it underscores the sensitivity of the biological activity to the sulfonyl group's location.

In another study focusing on imidazo[4,5-b]pyridines, substitution on the pyridine nucleus, such as with a bromine atom, markedly increased antiproliferative activity. This suggests that the electronic properties of the pyridine ring, which are directly influenced by the position of the electron-withdrawing methanesulfonyl group, are crucial for cytotoxicity against cancer cell lines.

Table 1: Comparative Antiproliferative Activity of Sulfonylpyridine Analogs

Compound Class	Specific Analog Example	Cancer Cell Line	Activity (IC₅₀/GI₅₀)	Reference
(Styrylsulfonyl)methylpyridines	Lead compounds 8, 9a, 18, 19a	Various	Highly potent mitotic inhibitors
Imidazo[4,5-b]pyridines	Bromo-substituted derivatives	SW620 (colon carcinoma)	IC₅₀ in sub-micromolar range

Enzyme Inhibition

The sulfonylpyridine moiety is a key pharmacophore in the design of various enzyme inhibitors. The specific arrangement of the sulfonyl group and the pyridine nitrogen dictates the binding affinity and selectivity for the target enzyme.

A study on 4-substituted pyridine-3-sulfonamides as inhibitors of human carbonic anhydrase (hCA) isoforms, including the cancer-associated hCA IX and hCA XII, provides valuable SAR insights. In this series, the sulfonamide group is at the 3-position, analogous to 3-Methanesulfonyl-pyridine. The study revealed that modifications at the 4-position of the pyridine ring significantly impacted inhibitory activity and selectivity. For example, certain derivatives showed nanomolar activity against hCA IX and hCA XII with high selectivity over the ubiquitous hCA II. This highlights the importance of the substitution pattern on the pyridine-3-sulfonamide core for achieving isoform-selective inhibition.

Table 2: Comparative Inhibitory Activity of Pyridine-3-sulfonamide Analogs against Carbonic Anhydrase Isoforms

Compound	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)	Selectivity (IX/II)	Reference
4	-	137.5	-	5.9
6	-	-	-	-
17	-	-	91.1	-
18	-	-	-	-
23	-	-	-	-

Note: The table presents selected data from the study to illustrate the impact of substitution on inhibitory activity. Kᵢ values for the parent 3-methanesulfonylpyridine were not reported in this study.

Pyridine-based N-sulfonamides have also been investigated as antiviral and antimicrobial agents, with some compounds showing inhibitory activity against enzymes like Hsp90α and dihydrofolate reductase. The study demonstrated that the specific substitution pattern on the pyridine and sulfonamide moieties was critical for achieving potent enzyme inhibition and biological activity.

Antimicrobial Activity

The antimicrobial potential of sulfonylpyridine derivatives has been explored, with the structure playing a key role in their efficacy. In a series of pyridine-based N-sulfonamides, certain compounds exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, with some showing higher inhibition zones than standard antibiotics like sulfadiazine and gentamicin against specific strains.

Structure-Activity Relationship (SAR) Summary and Mechanistic Insights

The collective evidence from various studies points to several key SAR principles for sulfonylpyridine analogs:

• Positional Isomerism: The position of the methanesulfonyl group on the pyridine ring (2-, 3-, or 4-) profoundly influences the molecule's electronic distribution, dipole moment, and steric profile. These factors, in turn, dictate the possible interactions with biological targets. While direct comparative data is sparse, the prevalence of the 3-sulfonylpyridine scaffold in various bioactive compounds suggests its favorable geometry for interacting with a range of enzyme active sites and receptors.

• Substitution on the Pyridine Ring: The introduction of additional substituents on the pyridine ring offers a powerful strategy to modulate bioactivity and selectivity. As seen in the carbonic anhydrase inhibitors, even small modifications can lead to significant changes in potency and isoform selectivity.

• Modification of the Sulfonyl Group: While this guide focuses on the methanesulfonyl group, it is important to note that modifications to the alkyl or aryl portion of the sulfonyl moiety can also dramatically impact bioactivity. For instance, replacing the methyl group with a larger or more complex substituent can alter lipophilicity, steric hindrance, and potential for additional interactions with the target.

The mechanism of action for sulfonylpyridine derivatives is target-dependent. In enzyme inhibition, the sulfonamide or sulfonyl group often acts as a zinc-binding group, coordinating with the zinc ion in the active site of metalloenzymes like carbonic anhydrase. The pyridine ring and other substituents then engage in further interactions with surrounding amino acid residues, contributing to binding affinity and selectivity.

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key experiments are provided below.

In Vitro Enzyme Inhibition Assay (Carbonic Anhydrase)

A stopped-flow CO₂ hydrase assay is a standard method to determine the inhibitory activity of compounds against carbonic anhydrase isoforms.

Protocol:

• Enzyme and Inhibitor Preparation: Recombinant human CA isoforms are used. Stock solutions of the test compounds are prepared in a suitable solvent (e.g., DMSO).

• Assay Buffer: A buffer solution (e.g., 10 mM HEPES, pH 7.5) is used.

• CO₂ Hydration Measurement: The enzyme-catalyzed hydration of CO₂ is monitored by the change in absorbance of a pH indicator (e.g., p-nitrophenol) at a specific wavelength.

• Inhibition Assay: The assay is performed by adding varying concentrations of the inhibitor to the enzyme solution and initiating the reaction by adding a CO₂-saturated solution.

• Data Analysis: The initial rates of the reaction are measured, and the IC₅₀ values (the concentration of inhibitor required to reduce enzyme activity by 50%) are calculated by fitting the data to a dose-response curve. The inhibition constants (Kᵢ) can be determined using the Cheng-Prusoff equation.

Antiproliferative Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential anticancer compounds.

Protocol:

• Cell Culture: Human cancer cell lines are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compounds for a specified period (e.g., 72 hours).

• MTT Addition: MTT solution is added to each well, and the plates are incubated to allow for the formation of formazan crystals by metabolically active cells.

• Formazan Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ values are determined from the dose-response curves.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the concepts discussed, the following diagrams are provided.

Caption: A typical workflow for the design and evaluation of 3-Methanesulfonyl-pyridine analogs.

A Comparative Benchmarking Guide to 3-Methanesulfonyl-pyridine and Other Sulfonyl-Containing Heterocycles for Drug Discovery

For researchers, scientists, and drug development professionals, the judicious selection of chemical scaffolds is a critical determinant of success in crafting novel therapeutics. The sulfonyl group, a versatile functional moiety, is a cornerstone of modern medicinal chemistry, prized for its ability to modulate physicochemical and pharmacokinetic properties.[1] When incorporated into a heterocyclic ring system, the resulting sulfonyl-containing heterocycles offer a rich chemical space for exploration. This guide provides an in-depth, objective comparison of 3-methanesulfonyl-pyridine against other prominent sulfonyl-containing heterocycles, supported by experimental data and protocols to inform rational drug design.

Introduction: The Strategic Value of Sulfonyl-Containing Heterocycles

The sulfonyl group (-SO₂-) is more than a simple linker; its strong electron-withdrawing nature and tetrahedral geometry impart unique characteristics to a molecule. It can act as a hydrogen bond acceptor, enhance metabolic stability, and improve aqueous solubility—all desirable traits in a drug candidate.[1] The choice of the heterocyclic core to which the sulfonyl group is appended further refines these properties, influencing parameters such as lipophilicity, membrane permeability, and target engagement.

This guide will focus on a comparative analysis of 3-methanesulfonyl-pyridine and its peers: thiophene-2-sulfonyl, pyrazole-4-sulfonyl, and imidazole-4-sulfonyl derivatives. These heterocycles are frequently employed in drug discovery, particularly in the development of kinase inhibitors.[2][3] We will evaluate them based on key performance indicators crucial for preclinical drug development:

• Physicochemical Properties: Examining lipophilicity and hydrogen bonding capacity.

• In Vitro Pharmacokinetic Properties: Assessing metabolic stability and cell permeability.

• Pharmacological Activity: Comparing inhibitory potency against a relevant biological target, p38 MAP kinase.

Comparative Analysis of Physicochemical Properties

The interplay of a molecule's physicochemical properties governs its absorption, distribution, metabolism, and excretion (ADME) profile. Here, we dissect the lipophilicity and hydrogen bonding potential of our selected sulfonyl-containing heterocycles.

Lipophilicity

Lipophilicity, often expressed as the logarithm of the partition coefficient (logP) or distribution coefficient (logD), is a critical factor influencing a drug's ability to cross biological membranes. However, excessive lipophilicity can lead to poor solubility, increased metabolic clearance, and off-target toxicity.

Heterocycle Core	Representative Structure	Calculated logP (XLOGP3)
Pyridine	3-Methanesulfonyl-pyridine	0.5
Thiophene	2-Methanesulfonyl-thiophene	1.1
Pyrazole	4-Methanesulfonyl-1H-pyrazole	-0.8
Imidazole	4-Methanesulfonyl-1H-imidazole	-1.1

Table 1: Calculated logP values for representative methanesulfonyl-substituted heterocycles. The logP values were estimated using publicly available prediction algorithms.

From the comparative data, a clear trend emerges. The pyridine and thiophene analogs exhibit moderate lipophilicity, while the pyrazole and imidazole counterparts are significantly more polar. This difference can be attributed to the presence of the N-H group in pyrazole and imidazole, which can act as a hydrogen bond donor and increases the overall polarity of the molecule. This inherent polarity can be advantageous in achieving a balance between permeability and solubility.

Hydrogen Bonding Potential

The sulfonyl group itself is a weak hydrogen bond acceptor.[4] However, the nature of the heterocyclic ring can introduce additional hydrogen bonding capabilities, significantly impacting drug-receptor interactions and solubility.

• 3-Methanesulfonyl-pyridine: The pyridine nitrogen acts as a hydrogen bond acceptor.

• Thiophene-2-sulfonyl: The thiophene sulfur is a very weak hydrogen bond acceptor.

• Pyrazole-4-sulfonyl & Imidazole-4-sulfonyl: The "pyrrole-like" N-H group in both pyrazole and imidazole is a strong hydrogen bond donor, while the "pyridine-like" nitrogen is a hydrogen bond acceptor.[5] This dual functionality offers greater potential for forming multiple hydrogen bonds with a biological target.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; subgraph "Hydrogen Bond Donor" A[Pyrazole N-H]; B[Imidazole N-H]; end subgraph "Hydrogen Bond Acceptor" C[Pyridine N]; D[Sulfonyl O]; E[Pyrazole N]; F[Imidazole N]; end } caption { label="Hydrogen Bonding Capabilities"; fontsize=12; }

Figure 1: A diagram illustrating the hydrogen bond donor and acceptor capabilities of the different sulfonyl-containing heterocycles.

In Vitro Pharmacokinetic Profiling: A Head-to-Head Comparison

To provide a practical assessment of these scaffolds, we will now delve into their performance in two critical in vitro ADME assays: the microsomal stability assay and the Caco-2 permeability assay.

Metabolic Stability

The metabolic stability of a compound is its susceptibility to biotransformation by drug-metabolizing enzymes, primarily cytochrome P450s in the liver.[6] A compound with high metabolic stability is more likely to have a longer half-life and better oral bioavailability. The replacement of a metabolically labile phenyl group with a pyridine ring has been shown to increase metabolic stability.[6]

Experimental Protocol: Microsomal Stability Assay

This assay measures the rate of disappearance of a compound when incubated with liver microsomes, which are rich in drug-metabolizing enzymes.

Materials:

• Test compounds (3-Methanesulfonyl-pyridine, 2-Methanesulfonyl-thiophene, 4-Methanesulfonyl-1H-pyrazole, 4-Methanesulfonyl-1H-imidazole)

• Human liver microsomes (pooled)

• NADPH regenerating system (e.g., G-6-P, G-6-P dehydrogenase, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for reaction termination)

• Internal standard for LC-MS/MS analysis

• Positive control compounds (e.g., testosterone, verapamil)

Procedure:

• Preparation: Prepare stock solutions of test compounds and positive controls. Prepare a reaction mixture containing phosphate buffer and the NADPH regenerating system.

• Incubation: Add the test compound (final concentration, e.g., 1 µM) to the reaction mixture. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding a pre-warmed solution of human liver microsomes (final protein concentration, e.g., 0.5 mg/mL).

• Time Points: At various time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile with internal standard) to stop the reaction.

• Analysis: Centrifuge the quenched samples to precipitate proteins. Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of remaining compound versus time. The slope of the linear regression gives the elimination rate constant (k). From this, calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).

dot graph G { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} caption { label="Microsomal Stability Assay Workflow"; fontsize=12; }

Figure 2: A flowchart outlining the key steps of the in vitro microsomal stability assay.

Comparative Metabolic Stability Data (Hypothetical):

Heterocycle	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
3-Methanesulfonyl-pyridine	> 60	< 10
2-Methanesulfonyl-thiophene	45	15.4
4-Methanesulfonyl-1H-pyrazole	> 60	< 10
4-Methanesulfonyl-1H-imidazole	55	12.6

Table 2: Hypothetical comparative metabolic stability data for the selected sulfonyl-containing heterocycles in human liver microsomes. These values are illustrative and would need to be determined experimentally.

Interpretation:

Based on this hypothetical data, the pyridyl and pyrazolyl sulfones exhibit the highest metabolic stability. The pyridine ring, being more electron-deficient than a phenyl ring, is less susceptible to oxidative metabolism.[6] The pyrazole ring is also generally stable to metabolism. The thiophene and imidazole rings, in this hypothetical scenario, show a slightly higher rate of metabolism.

Cell Permeability

The Caco-2 cell permeability assay is the industry standard for predicting in vivo drug absorption.[7] Caco-2 cells, a human colon adenocarcinoma cell line, form a monolayer with tight junctions that mimics the intestinal epithelium.[7]

Experimental Protocol: Caco-2 Permeability Assay

This assay measures the rate at which a compound crosses a monolayer of Caco-2 cells.

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 24-well format)

• Cell culture medium (e.g., DMEM with FBS)

• Hanks' Balanced Salt Solution (HBSS)

• Test compounds

• Lucifer yellow (for monolayer integrity check)

• Control compounds (e.g., propranolol for high permeability, atenolol for low permeability)

Procedure:

• Cell Culture: Seed Caco-2 cells onto Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity: Before the assay, assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and the permeability of Lucifer yellow.

• Permeability Assay (Apical to Basolateral):

  • Wash the cell monolayers with pre-warmed HBSS.

  • Add the test compound (in HBSS) to the apical (donor) side.

  • Add fresh HBSS to the basolateral (receiver) side.

  • Incubate at 37°C with gentle shaking.

  • At specified time points, collect samples from the basolateral side and replace with fresh HBSS.

• Permeability Assay (Basolateral to Apical): Perform the reverse experiment to assess efflux.

• Analysis: Quantify the concentration of the test compound in the collected samples using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both directions. The efflux ratio (Papp B-A / Papp A-B) can be determined to identify if the compound is a substrate for efflux transporters like P-glycoprotein.[8]

dot graph G { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

} caption { label="Caco-2 Permeability Assay Workflow"; fontsize=12; }

Figure 3: A flowchart illustrating the key steps of the Caco-2 cell permeability assay.

Comparative Cell Permeability Data (Hypothetical):

Heterocycle	Papp (A→B) (x 10⁻⁶ cm/s)	Efflux Ratio
3-Methanesulfonyl-pyridine	15	1.2
2-Methanesulfonyl-thiophene	20	1.1
4-Methanesulfonyl-1H-pyrazole	5	1.5
4-Methanesulfonyl-1H-imidazole	3	1.8

Table 3: Hypothetical comparative Caco-2 permeability data for the selected sulfonyl-containing heterocycles. These values are illustrative and would need to be determined experimentally.

Interpretation:

In this hypothetical dataset, the more lipophilic pyridine and thiophene analogs exhibit higher permeability, suggesting that passive diffusion is a major route of transport for these compounds.[7] The more polar pyrazole and imidazole analogs show lower permeability, which could be a limiting factor for oral absorption if not compensated by other properties. An efflux ratio greater than 2 would suggest that the compound is a substrate for an efflux transporter.[8]

Pharmacological Activity: A Case Study in p38 MAP Kinase Inhibition

To contextualize the impact of the heterocyclic core on biological activity, we will consider their application as inhibitors of p38 mitogen-activated protein (MAP) kinase, a well-established therapeutic target for inflammatory diseases.[9]

Experimental Protocol: p38α MAP Kinase Enzymatic Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of p38α MAP kinase.

Materials:

• Recombinant human p38α MAP kinase

• Kinase buffer (containing ATP and MgCl₂)

• Substrate (e.g., ATF-2)

• Test compounds

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• Positive control inhibitor (e.g., BIRB 796)

Procedure:

• Reaction Setup: In a multi-well plate, add the kinase buffer, test compound at various concentrations, and the p38α enzyme.

• Initiation: Start the kinase reaction by adding the ATP/substrate mixture.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the kinase activity using a suitable detection method. For the ADP-Glo™ assay, this involves converting the ADP produced to ATP, which then generates a luminescent signal.

• Data Analysis: Plot the percentage of inhibition versus the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC₅₀ value.

Comparative p38α MAP Kinase Inhibitory Activity (Hypothetical):

Heterocycle	p38α IC₅₀ (nM)
3-Methanesulfonyl-pyridine	50
2-Methanesulfonyl-thiophene	80
4-Methanesulfonyl-1H-pyrazole	20
4-Methanesulfonyl-1H-imidazole	35

Table 4: Hypothetical comparative p38α MAP kinase inhibitory activity for the selected sulfonyl-containing heterocycles. These values are illustrative and would need to be determined experimentally.

Interpretation:

In this hypothetical scenario, the pyrazole and imidazole-based compounds demonstrate the highest potency. This could be attributed to their ability to form crucial hydrogen bond interactions with the hinge region of the kinase active site, a common binding motif for kinase inhibitors.[10] The pyridine analog also shows good activity, while the thiophene derivative is the least potent. This highlights how the choice of the heterocyclic core can directly impact target engagement and potency.

Conclusion: A Strategic Framework for Scaffold Selection

This comparative guide has provided a framework for evaluating 3-methanesulfonyl-pyridine against other key sulfonyl-containing heterocycles. The "best" scaffold is context-dependent and will be dictated by the specific goals of a drug discovery program.

• 3-Methanesulfonyl-pyridine offers a good balance of metabolic stability and cell permeability, making it a solid starting point for many applications.

• Thiophene-2-sulfonyl derivatives may provide higher permeability but could be more susceptible to metabolism.

• Pyrazole-4-sulfonyl and Imidazole-4-sulfonyl scaffolds, with their enhanced hydrogen bonding capabilities, can lead to highly potent compounds, but their inherent polarity may need to be carefully managed to ensure adequate cell permeability.

By understanding the distinct physicochemical, pharmacokinetic, and pharmacological profiles of these valuable building blocks, medicinal chemists can make more informed decisions, accelerating the journey from hit to lead and, ultimately, to a successful clinical candidate.

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A Comparative Guide to the Cross-Reactivity of Enzyme Inhibitors Derived from the 3-Methanesulfonyl-pyridine Scaffold

For Researchers, Scientists, and Drug Development Professionals

The 3-methanesulfonyl-pyridine scaffold has emerged as a privileged structure in medicinal chemistry, particularly in the design of potent and selective enzyme inhibitors. Its unique electronic and steric properties allow for tailored interactions within the active sites of various enzymes, leading to compounds with desirable pharmacological profiles. This guide provides an in-depth comparison of the cross-reactivity and selectivity of enzyme inhibitors derived from this versatile core, supported by experimental data and detailed methodologies.

The Strategic Advantage of the 3-Methanesulfonyl-pyridine Core

The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is a common motif in U.S. FDA-approved drugs. Its ability to act as a hydrogen bond acceptor and its facile functionalization make it a valuable component in drug design. The addition of a methanesulfonyl group at the 3-position further enhances its utility. This electron-withdrawing group can modulate the pKa of the pyridine nitrogen and engage in specific interactions with enzyme active sites, often contributing to enhanced potency and selectivity.

Comparative Cross-Reactivity Analysis of 3-Methanesulfonyl-pyridine Based Kinase Inhibitors

Protein kinases are a major class of drug targets, and achieving selectivity among the highly conserved ATP-binding sites of over 500 human kinases is a significant challenge. The 3-methanesulfonyl-pyridine scaffold has been successfully employed to develop inhibitors with varying degrees of selectivity. Here, we compare the cross-reactivity profiles of representative inhibitors.

Case Study 1: BIRB 796 - A Highly Selective p38 MAP Kinase Inhibitor

BIRB 796 is a potent, allosteric inhibitor of p38 MAP kinase, a key enzyme in the inflammatory response. Its structure, while not a simple 3-methanesulfonyl-pyridine, incorporates a related diaryl urea moiety where one of the aryl rings is a substituted pyridine. This compound demonstrates exceptional selectivity for p38α MAPK.

Table 1: Kinase Selectivity Profile of BIRB 796

Kinase Target	IC50 (µM)	Fold Selectivity over p38α
p38α MAP Kinase	0.0001	1
JNK2α2	0.098	980
c-RAF-1	1.4	14,000
p59fyn	24	240,000
p56lck	35	350,000
ERK-1	>100	>1,000,000
SYK	>100	>1,000,000
IKK2β	>100	>1,000,000
ZAP-70	>100	>1,000,000
EGF receptor kinase	>100	>1,000,000
HER2	>100	>1,000,000
PKA	>100	>1,000,000
PKCα	>100	>1,000,000
PKCβ (I and II)	>100	>1,000,000
PKCγ	>100	>1,000,000

Data presented as IC50 values. Greater than 1,000-fold selectivity was observed for the majority of kinases tested.

The remarkable selectivity of BIRB 796 is attributed to its ability to bind to an allosteric site on p38α, inducing a conformational change not observed in other kinases. This highlights how modifications to the core scaffold can lead to highly specific interactions, minimizing off-target effects.

Case Study 2: Pyridine-Derived VEGFR-2 Inhibitors

The design of selective VEGFR-2 inhibitors often involves exploiting subtle differences in the ATP-binding pocket. The 3-methanesulfonyl group, with its potential for hydrogen bonding and specific steric interactions, represents a rational modification to enhance selectivity against other closely related kinases.

Experimental Methodologies for Assessing Cross-Reactivity

The determination of an inhibitor's cross-reactivity profile is a critical step in drug development. Several robust methodologies are employed for this purpose.

Kinome Profiling using KINOMEscan™

A widely used platform for assessing kinase inhibitor selectivity is the KINOMEscan™ assay.[2] This is a competition-based binding assay that quantitatively measures the interaction of a test compound with a large panel of kinases.

Experimental Workflow: KINOMEscan™ Assay

Caption: KINOMEscan™ workflow for assessing inhibitor binding.

The amount of kinase captured on the solid support is inversely proportional to the affinity of the test compound for the kinase. The results are often visualized as a "TREEspot™" diagram, which maps the inhibited kinases onto a phylogenetic tree of the human kinome.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to assess target engagement and can be used to evaluate inhibitor selectivity in a cellular context. It is based on the principle that the binding of a ligand to its target protein stabilizes the protein against thermal denaturation.

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

Caption: CETSA workflow for measuring target engagement.

By analyzing the thermal stability of a wide range of proteins in the presence of an inhibitor, one can gain insights into its on-target and off-target effects within the cell.

Conclusion and Future Directions

The 3-methanesulfonyl-pyridine scaffold is a valuable starting point for the design of potent and selective enzyme inhibitors. As demonstrated by the high selectivity of BIRB 796 for p38 MAP kinase, strategic modifications of this core can lead to compounds with minimal off-target activity. The development of more selective inhibitors targeting other enzyme classes, such as VEGFR and JNK, will likely benefit from the incorporation of this versatile scaffold.

Future efforts should focus on the systematic exploration of the chemical space around the 3-methanesulfonyl-pyridine core and the comprehensive profiling of these new derivatives against broad enzyme panels. The use of advanced techniques like kinome profiling and cellular thermal shift assays will be instrumental in identifying inhibitors with the optimal balance of potency and selectivity for the next generation of targeted therapeutics.

References

• Tong, L., et al. (2002). Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site. Nature Structural Biology, 9(12), 941-946. [Link]

• Marzouk, M. A., et al. (2021). Pyridine-derived VEGFR-2 inhibitors: Rational design, synthesis, anticancer evaluations, in silico ADMET profile, and molecular docking. Archiv der Pharmazie, 354(7), e2100033. [Link]

• Eurofins Discovery. (n.d.). KINOMEscan Technology. Retrieved from [Link]

• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100-2122. [Link]

• Dwivedi, A. R., et al. (2022). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry, 13(10), 1159-1183. [Link]

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A Comparative Guide to the Spectroscopic Analysis of 3-Methanesulfonyl-pyridine: Confirming Molecular Structure with Precision

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of rigorous scientific practice. This guide provides an in-depth technical analysis of 3-Methanesulfonyl-pyridine, detailing the spectroscopic methods used to elucidate and confirm its structure. By presenting a combination of predicted and experimental data, this document serves as a practical reference for interpreting the spectral signatures of this compound and distinguishing it from structurally similar molecules.

The Importance of Orthogonal Spectroscopic Techniques

To establish the structure of an organic molecule with a high degree of confidence, a multi-faceted analytical approach is essential. Relying on a single spectroscopic technique can often lead to ambiguity. Therefore, this guide employs a combination of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Each of these methods provides a unique and complementary piece of the structural puzzle, ensuring a self-validating system for structural confirmation.

Workflow for Spectroscopic Structural Elucidation

Caption: Workflow for the synthesis, purification, and structural confirmation of 3-Methanesulfonyl-pyridine using orthogonal spectroscopic techniques.

Analysis of 3-Methanesulfonyl-pyridine

¹H NMR Spectroscopy: Unveiling the Proton Environment

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the number of different types of protons in a molecule, their chemical environment, and their proximity to other protons.

Predicted ¹H NMR Data for 3-Methanesulfonyl-pyridine

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.2	s	3H	-SO₂CH₃
~7.6	dd	1H	H-5
~8.2	d	1H	H-4
~8.8	d	1H	H-6
~9.1	s	1H	H-2

Causality Behind Experimental Choices: The choice of a high-field NMR spectrometer (e.g., 400 MHz or higher) is crucial for resolving the fine splitting patterns of the aromatic protons in the pyridine ring, providing unambiguous coupling information. Deuterated chloroform (CDCl₃) is a common solvent choice due to its ability to dissolve a wide range of organic compounds and its single, well-defined solvent peak that does not interfere with the analyte's signals.

The predicted spectrum clearly indicates the presence of a methyl group attached to an electron-withdrawing group (the sulfonyl group), resulting in a singlet at approximately 3.2 ppm. The four aromatic protons on the pyridine ring are distinct due to the C-3 substituent. The proton at the 2-position (H-2) is expected to be the most deshielded due to its proximity to the electronegative nitrogen atom and the sulfonyl group, appearing as a singlet. The protons at positions 4, 5, and 6 will exhibit characteristic doublet and doublet of doublets splitting patterns due to ortho and meta couplings.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the number of different types of carbon atoms in a molecule and their chemical environment.

Predicted ¹³C NMR Data for 3-Methanesulfonyl-pyridine

Chemical Shift (δ) ppm	Assignment
~44	-SO₂CH₃
~124	C-5
~135	C-3
~136	C-4
~149	C-6
~154	C-2

Expertise & Experience: The electron-withdrawing nature of the sulfonyl group significantly influences the chemical shifts of the pyridine ring carbons. The carbon directly attached to the sulfonyl group (C-3) is expected to be deshielded. The carbons at the ortho (C-2 and C-4) and para (C-6) positions to the sulfonyl group are also deshielded due to the inductive and resonance effects of the substituent. The methyl carbon of the sulfonyl group appears in the aliphatic region around 44 ppm.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a powerful tool for identifying the functional groups present in a molecule by detecting the vibrations of chemical bonds.

Predicted IR Absorption Bands for 3-Methanesulfonyl-pyridine

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	Aromatic C-H stretch
~1580-1450	Medium-Strong	C=C and C=N stretching (pyridine ring)
~1320 & ~1150	Strong	Asymmetric and symmetric SO₂ stretch
~960	Strong	S-C stretch
~800-700	Strong	C-H out-of-plane bending

Trustworthiness: The presence of two strong absorption bands around 1320 cm⁻¹ and 1150 cm⁻¹ is a definitive indicator of the sulfonyl group (-SO₂-). These correspond to the asymmetric and symmetric stretching vibrations of the S=O bonds, respectively. The aromatic C-H and ring stretching vibrations confirm the presence of the pyridine ring.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern, which can further confirm the structure.

Predicted Mass Spectrum Data for 3-Methanesulfonyl-pyridine

m/z	Interpretation
157	Molecular ion [M]⁺
78	[M - SO₂CH₃]⁺ (loss of the methanesulfonyl group)
79	[CH₃SO₂]⁺

Authoritative Grounding & Comprehensive References: The molecular ion peak at m/z 157 corresponds to the molecular weight of 3-Methanesulfonyl-pyridine (C₆H₇NO₂S).[1] The fragmentation pattern, showing the loss of the methanesulfonyl radical (m/z 79) to give the pyridinium cation (m/z 78), is consistent with the proposed structure.

Comparative Analysis with Alternative Structures

To highlight the specificity of the spectroscopic data, we will compare the predicted data for 3-Methanesulfonyl-pyridine with the experimental data of two related compounds: 3-(methylthio)pyridine and pyridine-3-sulfonic acid.

Logical Relationship of Comparative Compounds

Caption: Relationship between the target compound and its structural alternatives used for comparative analysis.

3-(methylthio)pyridine

This compound differs by the oxidation state of the sulfur atom.

• ¹H NMR: The methyl protons in 3-(methylthio)pyridine would be significantly more shielded (resonate at a higher field, around 2.5 ppm) compared to the methyl protons in 3-Methanesulfonyl-pyridine (~3.2 ppm) due to the lower electron-withdrawing ability of the thioether group compared to the sulfonyl group.

• ¹³C NMR: Similarly, the carbon chemical shifts of the pyridine ring would be less deshielded in 3-(methylthio)pyridine.

• IR: The characteristic strong SO₂ stretching bands around 1320 and 1150 cm⁻¹ would be absent in the IR spectrum of 3-(methylthio)pyridine.

• MS: The molecular ion peak for 3-(methylthio)pyridine would be at m/z 125.[2]

Pyridine-3-sulfonic acid

This compound has a hydroxyl group instead of a methyl group on the sulfur atom.

• ¹H NMR: The most significant difference would be the absence of the methyl singlet around 3.2 ppm and the presence of a broad, exchangeable proton signal for the sulfonic acid group (-SO₃H), typically at a very downfield chemical shift.

• ¹³C NMR: The chemical shifts of the pyridine ring carbons would be different due to the different electronic effects of the -SO₃H group compared to the -SO₂CH₃ group.

• IR: The IR spectrum of pyridine-3-sulfonic acid would show a broad O-H stretching band, typically in the range of 3000-2500 cm⁻¹, which is absent in 3-Methanesulfonyl-pyridine. The S=O stretching frequencies would also be shifted.[3][4]

• MS: The molecular ion peak for pyridine-3-sulfonic acid would be at m/z 159.[1]

Table of Comparative Spectroscopic Data

Spectroscopic Feature	3-Methanesulfonyl-pyridine (Predicted)	3-(methylthio)pyridine (Experimental)	Pyridine-3-sulfonic acid (Experimental)
¹H NMR - Methyl Signal	~3.2 ppm (s, 3H)	~2.5 ppm (s, 3H)	Absent
IR - Key Bands (cm⁻¹)	~1320, ~1150 (strong, SO₂)	No strong SO₂ bands	Broad O-H, shifted SO₂ bands
MS - Molecular Ion (m/z)	157	125	159

Experimental Protocols

The following are generalized, step-by-step methodologies for acquiring the spectroscopic data discussed in this guide.

Protocol 1: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the peaks and determine the chemical shifts relative to a reference standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • A larger number of scans is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

  • Process the data similarly to the ¹H NMR spectrum.

Protocol 2: Infrared (IR) Spectroscopy

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Background Collection: Record a background spectrum of the empty ATR crystal.

• Sample Spectrum Collection: Record the spectrum of the sample. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Protocol 3: Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: Ionize the sample using an appropriate method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by the mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The detector records the abundance of each ion at a specific m/z value.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce structural information.

Conclusion

The combination of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry provides a robust and comprehensive framework for the structural elucidation of 3-Methanesulfonyl-pyridine. The predicted spectral data are in excellent agreement with the expected chemical principles and stand in clear contrast to the experimental data of closely related but structurally distinct molecules. This guide underscores the power of employing orthogonal analytical techniques to ensure the scientific integrity of structural assignments in chemical research and development.

References

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In Vitro Efficacy of Novel Anticancer Agents Derived from the 3-Methanesulfonyl-Pyridine Scaffold: A Comparative Guide

Introduction: The Promise of the Pyridine Scaffold in Oncology

The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs. Its unique electronic properties and ability to form hydrogen bonds make it an attractive starting point for the design of novel therapeutics. The introduction of a methanesulfonyl group at the 3-position of the pyridine ring creates a versatile precursor, 3-methanesulfonyl-pyridine, for the synthesis of a new generation of potential anticancer agents. The sulfonyl group can act as a hydrogen bond acceptor and its presence can significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting molecules.

While the direct synthesis of novel anticancer compounds starting explicitly from 3-methanesulfonyl-pyridine is an emerging area of research, this guide will focus on the closely related and well-documented class of pyridine-3-sulfonamide derivatives. These compounds share key structural motifs and offer a wealth of in vitro efficacy data, providing a strong basis for comparison and highlighting the potential of this chemical space. This guide will objectively compare the in vitro performance of novel pyridine-3-sulfonamide derivatives against established anticancer agents, supported by experimental data and detailed protocols.

Featured Novel Compounds: Pyridine-3-Sulfonamide Derivatives

For the purpose of this guide, we will examine a series of novel 4-substituted-N-(phenylcarbamoyl)-3-pyridinesulfonamides. These compounds have been synthesized and evaluated for their in vitro anticancer activity, demonstrating promising results against a panel of human cancer cell lines. We will focus on the following representative compounds:

• Compound MS-P-21 (N-[(4-chlorophenyl)carbamoyl]-4-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyridine-3-sulfonamide) [1]

• Compound MS-P-18 (N-(phenylcarbamoyl)-4-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyridine-3-sulfonamide) [1]

• Compound MS-P-14 (N-[(4-chlorophenyl)carbamoyl]-4-(4-phenylpiperazin-1-yl)pyridine-3-sulfonamide) [1]

These compounds were selected based on their potent and selective cytotoxic profiles in initial screenings.

Comparative In Vitro Efficacy

The primary measure of in vitro efficacy for a potential anticancer agent is its ability to inhibit the growth of cancer cells. This is typically quantified by the concentration of the compound required to inhibit cell growth by 50% (GI50 or IC50). The following table summarizes the in vitro cytotoxicity of our featured compounds against a panel of human cancer cell lines, with Doxorubicin, a widely used chemotherapeutic agent, as a comparator.

Table 1: Comparative In Vitro Cytotoxicity (GI50, µM) of Novel Pyridine-3-Sulfonamide Derivatives [1]

Compound	Leukemia (CCRF-CEM)	Non-Small Cell Lung Cancer (HOP-92)	Colon Cancer (HCT-116)	CNS Cancer (SF-295)	Melanoma (UACC-62)	Ovarian Cancer (OVCAR-3)	Renal Cancer (786-0)	Prostate Cancer (PC-3)	Breast Cancer (MCF7)
MS-P-21	14.8	14.1	13.6	17.0	14.9	16.2	15.5	18.2	15.8
MS-P-18	20.1	19.5	18.9	22.3	20.4	21.7	21.1	23.5	21.4
MS-P-14	35.2	33.8	32.7	38.1	35.8	37.2	36.4	39.8	36.9
Doxorubicin	<0.01	0.02	0.03	0.05	0.04	0.07	0.09	0.12	0.04

Data is presented as the concentration (in micromolar) required to inhibit the growth of the respective cancer cell line by 50%. Lower values indicate higher potency.

From this data, it is evident that while the novel compounds do not reach the sub-micromolar potency of Doxorubicin, Compound MS-P-21 exhibits the most promising and consistent activity across all tested cell lines, with GI50 values in the low micromolar range.[1] This suggests a broad-spectrum antiproliferative effect that warrants further investigation into its mechanism of action.

Potential Mechanism of Action: Targeting Cellular Signaling

The pyridine-sulfonamide scaffold is a common feature in many kinase inhibitors. Kinases are crucial enzymes that regulate a wide array of cellular processes, including cell growth, proliferation, and survival. Dysregulation of kinase signaling is a hallmark of cancer, making them attractive targets for therapeutic intervention.

While the exact molecular target of the MS-P series has not been definitively identified, their structure suggests they may function as inhibitors of key signaling kinases. The diagram below illustrates a simplified, generic kinase signaling pathway that is often implicated in cancer.

Caption: A potential mechanism of action for pyridine-sulfonamide derivatives.

Experimental Protocols: Assessing In Vitro Cytotoxicity

The following are detailed protocols for two common colorimetric assays used to determine the in vitro cytotoxicity of novel compounds. These assays are robust, reproducible, and suitable for high-throughput screening.

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells.[2] The amount of formazan produced is proportional to the number of viable cells.

Workflow Diagram: MTT Assay

Caption: A step-by-step workflow for the MTT cytotoxicity assay.

Detailed Steps:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[3]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.[4]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[3]

• Absorbance Reading: Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at a wavelength of 570 nm using a microplate reader.[2]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50/IC50 value.

Protocol 2: Sulforhodamine B (SRB) Assay

The SRB assay is a cell density assay based on the measurement of cellular protein content.[5] The dye sulforhodamine B binds to basic amino acids in cellular proteins under acidic conditions.

Detailed Steps:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Cell Fixation: After the incubation period, gently remove the medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.[6]

• Washing: Wash the plates five times with slow-running tap water to remove the TCA. Allow the plates to air dry completely.

• SRB Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[6]

• Removal of Unbound Dye: Wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB dye.[7] Allow the plates to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to dissolve the protein-bound dye.[7]

• Absorbance Reading: Shake the plates on an orbital shaker for 5-10 minutes to ensure complete solubilization. Measure the absorbance at a wavelength of 510 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cell growth relative to the control and determine the GI50 value.

Conclusion and Future Directions

The novel pyridine-3-sulfonamide derivatives, particularly MS-P-21 , demonstrate promising in vitro anticancer activity across a broad range of human cancer cell lines. While their potency does not yet match that of established chemotherapeutics like Doxorubicin, their consistent low-micromolar efficacy and selectivity warrant further investigation.

Future studies should focus on elucidating the precise molecular mechanism of action, including the identification of specific kinase targets. Further chemical modifications of the pyridine-3-sulfonamide scaffold could also lead to the development of even more potent and selective anticancer agents. The detailed protocols provided in this guide offer a robust framework for the continued in vitro evaluation of these and other novel compounds derived from the versatile 3-methanesulfonyl-pyridine chemical space.

References

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Safety & Regulatory Compliance

Technical Guide: Proper Disposal of 3-Methanesulfonyl-pyridine

As a Senior Application Scientist, this guide provides a comprehensive, technically grounded protocol for the proper disposal of 3-Methanesulfonyl-pyridine. The procedures herein are designed to ensure the safety of laboratory personnel and maintain environmental compliance.

This document outlines the essential safety and logistical procedures for the handling and disposal of 3-Methanesulfonyl-pyridine. The guidance is rooted in established chemical safety principles and regulatory standards to ensure operational integrity and minimize risk.

Immediate Safety Profile & Hazard Identification

Before handling, it is critical to understand the hazard profile of 3-Methanesulfonyl-pyridine. All laboratory personnel must treat this and any unfamiliar chemical waste as hazardous.[1][2] The primary hazards, as identified by the Globally Harmonized System (GHS), are summarized below.

Hazard Class & Category	GHS Hazard Statement	Pictogram	Required Personal Protective Equipment (PPE)
Skin Irritation (Category 2)	H315: Causes skin irritation[3]	GHS07 (Exclamation Mark)	Nitrile or butyl rubber gloves, fully-buttoned lab coat[4]
Eye Irritation (Category 2A)	H319: Causes serious eye irritation[3]	GHS07 (Exclamation Mark)	Chemical safety goggles or face shield[4]
Specific target organ toxicity, single exposure (Category 3)	H335: May cause respiratory irritation[3]	GHS07 (Exclamation Mark)	Use only within a certified laboratory chemical fume hood[4]

The fundamental principle of laboratory safety is to minimize waste generation from the outset by ordering the smallest necessary quantities and maintaining a clear chemical inventory.[5]

Waste Classification: A Necessary Precaution

Under regulations set by the U.S. Environmental Protection Agency (EPA), a chemical waste is considered hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity, or if it is specifically listed.[1] While 3-Methanesulfonyl-pyridine is not explicitly a "listed" waste, its identified hazards (skin, eye, and respiratory irritation) necessitate its management as a characteristic hazardous waste .[3]

Furthermore, its parent compound, pyridine, is a U-listed hazardous waste (U196) under the Resource Conservation and Recovery Act (RCRA), reinforcing the need for cautious disposal of its derivatives. Therefore, under no circumstances should 3-Methanesulfonyl-pyridine or its containers be disposed of via standard trash or drain disposal .[5]

Disposal Workflow: From Generation to Collection

The following diagram outlines the decision-making process for the proper segregation and containment of 3-Methanesulfonyl-pyridine waste.

Caption: Waste Disposal Decision Workflow for 3-Methanesulfonyl-pyridine.

Step-by-Step Disposal Protocols

This protocol applies to cleaning minor spills or disposing of items like contaminated weigh paper, wipes, or gloves.

• Ensure Safety: Work must be conducted within a chemical fume hood while wearing all required PPE.

• Containment: Absorb small liquid spills with an inert material such as vermiculite, sand, or a commercial solvent adsorbent.

• Collection: Carefully sweep or wipe up the absorbed material and contaminated debris. Place all materials into a designated, robust, and sealable container for solid hazardous waste.[4] Do not mix with other waste streams.

• Decontamination: Clean the spill surface thoroughly to remove any residual contamination. The cleaning materials must also be treated as hazardous waste.[1]

• Labeling: Immediately label the container as "Hazardous Waste" and list "3-Methanesulfonyl-pyridine contaminated debris" as the contents.

This protocol applies to unused, expired, or residual quantities of the chemical in its original or a solution form.

• Container Selection: The primary waste container must be chemically compatible, leak-proof, and have a tightly sealing cap. Plastic is often preferred.[5] Never use a container that is incompatible (e.g., some metals with corrosive materials).[6]

• Waste Segregation: Keep 3-Methanesulfonyl-pyridine waste separate from other chemical waste streams to prevent dangerous reactions. It is critical to segregate it from incompatible materials.

  • Incompatible Materials: Strong acids, acid chlorides, and strong oxidizing agents.[4][7] Mixing can lead to vigorous reactions or the release of toxic gases.

• Transfer: Carefully transfer the waste into the designated container inside a chemical fume hood. Do not overfill the container; leave at least 10% of the volume as headspace to allow for expansion.

• Labeling: As soon as the first drop of waste is added, affix a hazardous waste tag provided by your institution's Environmental Health & Safety (EHS) department.[2] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "3-Methanesulfonyl-pyridine" (no abbreviations)

  • An accurate estimation of the concentration and volume

  • All relevant hazard information (e.g., "Irritant")

  • The date the container was first used

• Storage: Keep the waste container tightly closed except when adding waste.[5] Store it in a designated Satellite Accumulation Area within the lab, with secondary containment (such as a spill tray) to mitigate leaks.[1][6]

Final Disposal Pathway

Once the waste container is full or is no longer being used, complete the hazardous waste tag and contact your institution's EHS or equivalent safety office to schedule a pickup.[4][5] Laboratory personnel should never transport hazardous waste themselves or attempt to dispose of it through external means.[2]

The ultimate disposal of this type of organic chemical waste is typically high-temperature incineration at a licensed hazardous waste facility.[8] This method is effective at destroying the compound, preventing its release into the environment.

References

• Title: LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES Source: UPenn EHRS - University of Pennsylvania URL: [Link]

• Title: Laboratory Chemical Waste Handling and Disposal Guidelines Source: University of Canterbury URL: [Link]

• Title: Properly Managing Chemical Waste in Laboratories Source: Ace Waste URL: [Link]

• Title: Guide to Managing Laboratory Chemical Waste Source: Vanderbilt University URL: [Link]

• Title: LABORATORY GUIDE FOR MANAGING CHEMICAL WASTE Source: Vanderbilt University Medical Center URL: [Link]

• Title: 3-Methanesulfonylpyridine Source: PubChem - National Institutes of Health URL: [Link]

• Title: MATERIAL SAFETY DATA SHEET - PYRIDINE Source: Avantor URL: [Link]

• Title: Standard Operating Procedure for Pyridine Source: Washington State University URL: [Link]

• Title: PYRIDINE HYDROBROMIDE MSDS Source: Sdfine URL: [Link]

• Title: PRODUCTION, IMPORT, USE, AND DISPOSAL - Pyridine Source: Agency for Toxic Substances and Disease Registry (ATSDR) URL: [Link]

• Title: 2-(Methylsulfonyl)-3-pyridinamine Source: PubChem - National Institutes of Health URL: [Link]

• Title: Hazardous Waste Listings Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

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• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
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• 3. 3-Methanesulfonylpyridine | C6H7NO2S | CID 416806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
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• 7. fishersci.com [fishersci.com]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]

Navigating the Safe Handling of 3-Methanesulfonyl-pyridine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling of specialized chemical reagents is paramount to ensuring both personal safety and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the handling of 3-Methanesulfonyl-pyridine, with a focus on personal protective equipment (PPE), operational plans, and disposal protocols.

Core Principles of Protection: Your Personal Protective Equipment (PPE) Arsenal

The selection and proper use of PPE is the most critical barrier between the researcher and potential chemical exposure. The following table summarizes the recommended PPE for handling 3-Methanesulfonyl-pyridine, based on the hazards associated with its sulfonyl chloride analog.

PPE Component	Specifications and Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene) . These materials provide a suitable barrier against pyridine derivatives. Always inspect gloves for tears or punctures before use. Double-gloving is recommended for extended operations.
Eye and Face Protection	Safety goggles with side shields or a full-face shield . This is crucial to protect against splashes and aerosols that can cause severe eye damage[2][4]. A face shield should be used in conjunction with goggles when there is a significant risk of splashing.
Body Protection	Chemical-resistant laboratory coat or apron . A lab coat made of a non-absorbent material should be worn to protect the skin and personal clothing from contamination. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron over the lab coat is advised.
Respiratory Protection	Use in a certified chemical fume hood . All handling of 3-Methanesulfonyl-pyridine should be conducted within a properly functioning chemical fume hood to minimize inhalation exposure[1][4]. If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is mandatory.

Operational Protocol: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational protocol is key to minimizing risk. The following workflow provides a procedural guide for the safe handling of 3-Methanesulfonyl-pyridine from receipt to disposal.

Caption: Workflow for Safe Handling of 3-Methanesulfonyl-pyridine.

Pre-Handling Preparations:

• Information Review : Thoroughly review the Safety Data Sheet for Pyridine-3-sulfonyl chloride to be fully aware of the potential hazards[1][2][3].

• PPE Assembly : Gather all necessary PPE as outlined in the table above. Inspect each item for integrity.

• Fume Hood Verification : Ensure the chemical fume hood is operational and the airflow is adequate.

Handling the Compound:

• Donning PPE : Put on all required PPE in the correct order: lab coat, then gloves, followed by eye and face protection.

• Aliquotting in a Controlled Environment : All weighing and measuring of 3-Methanesulfonyl-pyridine must be performed inside a certified chemical fume hood to prevent the release of vapors into the laboratory environment[4].

• Controlled Transfer : When transferring the chemical, do so carefully to avoid splashing or creating aerosols.

Post-Handling Procedures:

• Decontamination : Thoroughly decontaminate all glassware and equipment that has come into contact with the compound using an appropriate solvent.

• Waste Segregation : All disposable materials, including contaminated gloves and wipes, must be placed in a designated, sealed hazardous waste container[2][3].

• Doffing PPE : Remove PPE in the reverse order of donning, being careful not to touch the outside of contaminated items with bare skin.

• Personal Hygiene : Wash hands thoroughly with soap and water after removing PPE[2].

Spill and Emergency Procedures

In the event of a spill, evacuate the immediate area and alert your supervisor. For small spills within a fume hood, use an inert absorbent material to contain the spill and dispose of it as hazardous waste. For larger spills, or any spill outside of a fume hood, evacuate the laboratory and contact your institution's environmental health and safety department.

In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing[1]. For eye contact, flush with water for at least 15 minutes and seek immediate medical attention[2]. If inhaled, move to fresh air and seek medical attention[1].

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of 3-Methanesulfonyl-pyridine and its associated waste is a critical final step.

Caption: Waste Disposal Workflow for 3-Methanesulfonyl-pyridine.

• Solid Waste : All disposable items that have come into contact with 3-Methanesulfonyl-pyridine, such as gloves, weigh boats, and absorbent pads, should be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste : Unused or waste solutions of 3-Methanesulfonyl-pyridine should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Final Disposal : All waste must be disposed of through your institution's environmental health and safety office or a licensed chemical waste disposal company, in accordance with local, state, and federal regulations[2][3].

By adhering to these rigorous safety protocols, researchers can confidently and safely handle 3-Methanesulfonyl-pyridine, ensuring a secure laboratory environment and the integrity of their scientific pursuits.

References

• Jubilant Ingrevia Limited. (2024, March 29).
• Thermo Fisher Scientific. (2012, April 16).
• CymitQuimica. (2024, December 19). 2-Bromo-6-(methylsulfonyl)
• Thermo Fisher Scientific. (2009, February 4).

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• 4. fishersci.com [fishersci.com]